RMC-4627

Core Science & Biosynthesis

RMC-4627: A Technical Guide to its Mechanism of Action in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

RMC-4627 is a novel, investigational bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1). This document provides an in-depth technical overview of the mechanism of action of RMC-4627 in cancer cells. It is designed to be a comprehensive resource, incorporating detailed signaling pathways, quantitative data from preclinical studies, and explicit experimental protocols. Through a combination of textual explanation, structured data tables, and detailed visualizations, this guide aims to equip researchers and drug development professionals with a thorough understanding of RMC-4627's therapeutic potential and its molecular basis of activity.

Introduction: The mTOR Pathway and Cancer

The phosphatidylinositol 3-kinase (PI3K)/AKT/mTOR signaling pathway is a critical regulator of cell growth, proliferation, metabolism, and survival.[1][2] Dysregulation of this pathway is a frequent event in a wide range of human cancers, making it a prime target for therapeutic intervention. mTOR, a serine/threonine kinase, exists in two distinct multiprotein complexes: mTORC1 and mTORC2.[3] mTORC1, the focus of RMC-4627's activity, integrates signals from growth factors, nutrients, and cellular energy status to control protein synthesis and other anabolic processes.[3] A key function of mTORC1 is the phosphorylation of downstream effectors, including the eukaryotic initiation factor 4E-binding protein 1 (4E-BP1) and the ribosomal protein S6 kinase 1 (S6K1), which are crucial for cap-dependent mRNA translation.[3]

RMC-4627: A Bi-Steric mTORC1-Selective Inhibitor

RMC-4627 is a third-generation, bi-steric mTORC1 inhibitor.[4] Its unique structure consists of a rapamycin monomer covalently linked to the mTOR kinase inhibitor PP242.[4] This design allows for a dual-binding mechanism that confers high potency and selectivity for mTORC1 over mTORC2.[4][5] Unlike first-generation mTOR inhibitors (rapalogs), which only partially inhibit 4E-BP1 phosphorylation, RMC-4627 potently and completely suppresses the phosphorylation of this key substrate.[4][6] This comprehensive inhibition of 4E-BP1 is critical for its enhanced anti-tumor activity.[4][6]

Mechanism of Action: Signaling Pathway

RMC-4627 exerts its anti-cancer effects by selectively inhibiting mTORC1, leading to a cascade of downstream events that culminate in the suppression of tumor growth. The signaling pathway is depicted below:

Figure 1: RMC-4627 Mechanism of Action Signaling Pathway.

As illustrated, RMC-4627 directly inhibits mTORC1, preventing the phosphorylation of its key downstream targets, 4E-BP1 and S6K1.[4] This leads to the suppression of cap-dependent translation of mRNAs encoding for proteins critical for cell cycle progression and survival, such as c-MYC and Cyclin D1.[4] The ultimate outcome is cell cycle arrest and the induction of apoptosis in cancer cells.[4][7]

Quantitative Preclinical Data

The anti-tumor activity of RMC-4627 has been evaluated in various preclinical models. The following tables summarize key quantitative data from these studies.

Table 1: In Vitro Efficacy of RMC-4627 in Cancer Cell Lines

Cell Line	Cancer Type	Parameter	Value (nM)	Reference
SUP-B15	B-Cell Acute Lymphoblastic Leukemia	IC50 (Viability)	~1	[4]
p190	B-Cell Acute Lymphoblastic Leukemia	IC50 (Viability)	~1	[4]
HCV29 (TSC1-null)	Bladder Cancer	IC50 (Growth)	~1	[6]
MDA-MB-468	Breast Cancer	IC50 (p-4EBP1)	1.4	[5]
MDA-MB-468	Breast Cancer	IC50 (p-S6K)	0.28	[5]
EC4 (MYC-driven)	Hepatocellular Carcinoma	IC50 (Proliferation)	<10	[8]

IC50 values represent the concentration of RMC-4627 required to inhibit the specified parameter by 50%.

Table 2: In Vivo Efficacy of RMC-4627 in Xenograft Models

Xenograft Model	Cancer Type	Dosing Regimen	Outcome	Reference
SUP-B15	B-Cell Acute Lymphoblastic Leukemia	1-10 mg/kg, ip, once weekly	Dose-dependent reduction in leukemic burden	[4]
SUP-B15 (in combination with Dasatinib)	B-Cell Acute Lymphoblastic Leukemia	3 mg/kg, ip, once weekly	Enhanced anti-leukemic activity	[4]
Tsc2+/- A/J mice	Tuberous Sclerosis Complex	Not specified	Marked reduction in tumor volume	[9]
MYC-driven HCC	Hepatocellular Carcinoma	10 mg/kg, ip, once weekly	50% reduction in MYC protein levels	[8]

ip: intraperitoneal

Detailed Experimental Protocols

This section provides an overview of the key experimental methodologies used to characterize the mechanism of action of RMC-4627.

Western Blot Analysis

Objective: To assess the phosphorylation status of mTORC1 pathway proteins following RMC-4627 treatment.

Protocol:

• Cell Culture and Treatment: Cancer cell lines are cultured in appropriate media and treated with varying concentrations of RMC-4627 or vehicle control for specified durations (e.g., 2-24 hours).[4][6]

• Cell Lysis: Cells are washed with ice-cold PBS and lysed in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of the lysates is determined using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for total and phosphorylated forms of mTORC1 pathway proteins (e.g., p-4E-BP1, p-S6K, total 4E-BP1, total S6K, and β-actin as a loading control).[4][6]

• Detection: The membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[4][6]

Cell Viability and Proliferation Assays

Objective: To determine the effect of RMC-4627 on cancer cell viability and proliferation.

Protocol:

• Cell Seeding: Cancer cells are seeded in 96-well plates at an appropriate density.

• Compound Treatment: The following day, cells are treated with a serial dilution of RMC-4627 or vehicle control.

• Incubation: Cells are incubated for a specified period (e.g., 48-72 hours).[4][10]

• Viability/Proliferation Measurement: Cell viability or proliferation is assessed using a commercially available assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or by staining with propidium (B1200493) iodide followed by flow cytometry analysis.[4]

• Data Analysis: The results are used to calculate the IC50 value, representing the concentration of RMC-4627 that causes 50% inhibition of cell viability or proliferation.[11]

In Vivo Xenograft Studies

Objective: To evaluate the anti-tumor efficacy of RMC-4627 in a living organism.

Protocol:

• Animal Models: Immunocompromised mice (e.g., NOD-scid IL2Rgammanull (NSG) mice) are used.[4]

• Tumor Implantation: Human cancer cells are implanted subcutaneously or orthotopically into the mice.[4][12]

• Tumor Growth and Randomization: Once tumors reach a palpable size, mice are randomized into treatment and control groups.[12]

• Drug Administration: RMC-4627 is formulated in a suitable vehicle (e.g., 5/5/90 v/w/v Transcutol/Solutol HS 15/water) and administered to the mice via a specified route (e.g., intraperitoneal injection) and schedule (e.g., once weekly).[13]

• Tumor Measurement: Tumor volume is measured regularly (e.g., twice weekly) using calipers.[12]

• Endpoint Analysis: At the end of the study, tumors are excised, weighed, and may be used for further analysis (e.g., western blotting or immunohistochemistry).[12]

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for evaluating the preclinical activity of RMC-4627.

Figure 2: Preclinical Evaluation Workflow for RMC-4627.

Conclusion

RMC-4627 represents a promising therapeutic agent that targets a key vulnerability in many cancers: the dysregulated mTORC1 signaling pathway. Its bi-steric mechanism of action allows for potent and selective inhibition of mTORC1, leading to robust suppression of oncogenic protein synthesis and subsequent tumor cell death. The preclinical data summarized in this guide provide a strong rationale for the continued investigation of RMC-4627 in clinical settings. This document serves as a foundational resource for researchers and clinicians working to further elucidate the therapeutic potential of this novel mTORC1 inhibitor.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mTOR signaling at a glance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. thelamfoundation.org [thelamfoundation.org]
• 7. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 8. biorxiv.org [biorxiv.org]
• 9. revmed.com [revmed.com]
• 10. Mammalian Target of Rapamycin (mTOR) Regulates Cellular Proliferation and Tumor Growth in Urothelial Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 12. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Selective Inhibitors of mTORC1 Activate 4EBP1 and Suppress Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]

The Bi-Steric Inhibition Mechanism of RMC-4627: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the novel bi-steric inhibition mechanism of RMC-4627, a potent and selective inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1). While the query specified an interest in the bi-steric inhibition of SHP2 by RMC-4627, current scientific literature consistently identifies RMC-4627 as a selective mTORC1 inhibitor. There is no evidence to suggest that RMC-4627 acts as a SHP2 inhibitor. This guide will therefore focus on the well-documented mechanism of RMC-4627 in targeting mTORC1, and for clarity, will also briefly address the allosteric inhibition of SHP2 by other compounds developed by Revolution Medicines.

Core Mechanism: Bi-Steric Inhibition of mTORC1

RMC-4627 is a third-generation mTORC1 inhibitor that employs a "bi-steric" mechanism of action. This innovative approach overcomes the limitations of previous generations of mTOR inhibitors, such as rapamycin and its analogs (rapalogs), and ATP-competitive mTOR kinase inhibitors (TOR-KIs).

RMC-4627 is a chemical entity composed of a rapamycin core covalently linked to a TOR-KI (PP242 derivative)[1][2]. This unique structure allows the molecule to bind to two distinct sites on the mTORC1 complex simultaneously:

• The rapamycin moiety binds to FKBP12, which then allosterically binds to the FRB domain of mTOR.

• The TOR-KI moiety binds to the ATP-binding site in the catalytic cleft of mTOR kinase.

This dual engagement provides a more profound and sustained inhibition of mTORC1 signaling compared to its predecessors. A key advantage of this bi-steric mechanism is the potent and complete inhibition of the phosphorylation of 4E-BP1, a critical substrate of mTORC1 that is only weakly inhibited by rapalogs[1][3]. The stable binding to FKBP12 also contributes to the cellular retention of RMC-4627, leading to a sustained inhibitory effect even after the compound is washed out[1].

Quantitative Data on RMC-4627 Activity

The potency and selectivity of RMC-4627 have been characterized in various preclinical models. The following tables summarize key quantitative data.

Parameter	Cell Line	Value	Reference
IC50 (p-4EBP1)	MDA-MB-468	1.4 nM	[4]
IC50 (p-S6K)	MDA-MB-468	0.28 nM	[4]
mTORC1/mTORC2 Selectivity	MDA-MB-468	~13-fold	[4]
IC50 (Growth Inhibition)	HCV29 (TSC1-null)	Lower than rapamycin and MLN0128	[3][4]

Table 1: In Vitro Potency and Selectivity of RMC-4627.

Model	Dosing	Effect	Reference
B-ALL Xenograft	Once-weekly, intraperitoneal	Dose-dependent reduction of leukemic burden	[1][5]
Ph+ B-ALL Xenograft	Once-weekly, intraperitoneal	Enhanced efficacy of dasatinib	[1][5]

Table 2: In Vivo Efficacy of RMC-4627.

Signaling Pathway and Inhibition Mechanism

The following diagram illustrates the mTORC1 signaling pathway and the bi-steric inhibition by RMC-4627.

Caption: mTORC1 signaling pathway and bi-steric inhibition by RMC-4627.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Immunoblot Analysis

Objective: To determine the effect of RMC-4627 on the phosphorylation of mTORC1 substrates.

Protocol Outline:

• Cell Culture and Treatment: Human B-ALL cells (e.g., SUP-B15) are cultured in appropriate media. Cells are then treated with varying concentrations of RMC-4627, rapamycin, or a TOR-KI (e.g., MLN0128) for a specified duration (e.g., 2 hours).

• Cell Lysis: After treatment, cells are washed with ice-cold PBS and lysed in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Antibody Incubation: The membrane is blocked and then incubated with primary antibodies specific for total and phosphorylated forms of mTORC1 substrates (e.g., p-4E-BP1, p-S6) and mTORC2 substrates (e.g., p-AKT).

• Detection: After incubation with a horseradish peroxidase-conjugated secondary antibody, the protein bands are visualized using an enhanced chemiluminescence detection system.

Cell Viability and Apoptosis Assays

Objective: To assess the impact of RMC-4627 on cell proliferation and survival.

Protocol Outline:

• Cell Seeding and Treatment: Cancer cells are seeded in 96-well plates and treated with a range of concentrations of RMC-4627.

• Viability Assessment (e.g., CellTiter-Glo®): After a defined incubation period (e.g., 72 hours), a reagent that measures ATP levels is added to the wells. Luminescence, which is proportional to the number of viable cells, is measured.

• Apoptosis Assessment (e.g., Caspase-Glo® 3/7): A luminogenic caspase-3/7 substrate is added to the cells. The resulting luminescent signal is proportional to caspase activity and, therefore, apoptosis.

In Vivo Xenograft Studies

Objective: To evaluate the anti-tumor efficacy of RMC-4627 in a living organism.

Protocol Outline:

• Animal Model and Tumor Implantation: Immunocompromised mice (e.g., NOD-SCID) are subcutaneously or intravenously injected with human cancer cells (e.g., SUP-B15).

• Drug Administration: Once tumors are established, mice are treated with RMC-4627 (e.g., once-weekly intraperitoneal injections) or a vehicle control.

• Tumor Monitoring: Tumor volume is measured regularly with calipers. For leukemia models, the percentage of human leukemic cells in the bone marrow is assessed by flow cytometry.

• Toxicity Assessment: Animal body weight and overall health are monitored throughout the study.

Clarification on SHP2 Inhibition

The search for information on the bi-steric inhibition of SHP2 by RMC-4627 did not yield any supporting evidence. Instead, the literature points to other compounds from Revolution Medicines, such as RMC-4550 and its clinical-stage counterpart RMC-4630 , as potent and selective allosteric inhibitors of SHP2[][7].

These allosteric SHP2 inhibitors bind to a pocket at the interface of the N-terminal SH2, C-terminal SH2, and protein tyrosine phosphatase domains, stabilizing SHP2 in an auto-inhibited conformation. This prevents the activation of the RAS-ERK signaling pathway. The mechanism is distinct from the bi-steric inhibition observed with RMC-4627's action on mTORC1.

The following diagram illustrates the allosteric inhibition of SHP2.

Caption: Allosteric inhibition of SHP2 by compounds like RMC-4550.

References

• 1. benchchem.com [benchchem.com]
• 2. Archive: ‘Undruggable’ Cancers Slowed by Targeting Growth Signals | UC San Francisco [ucsf.edu]
• 3. SHP2 inhibition diminishes KRASG12C cycling and promotes tumor microenvironment remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. selleckchem.com [selleckchem.com]
• 7. Allosteric Inhibition of SHP2 Stimulates Antitumor Immunity by Transforming the Immunosuppressive Environment - PubMed [pubmed.ncbi.nlm.nih.gov]

Downstream Targets of RMC-4627: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

RMC-4627 is a potent and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1). This technical guide delineates the downstream molecular targets of RMC-4627, summarizing key preclinical findings and providing detailed experimental methodologies. Through its unique mechanism of action, RMC-4627 effectively suppresses the phosphorylation of critical mTORC1 substrates, leading to the inhibition of protein translation and induction of anti-tumor effects. This document serves as a comprehensive resource for understanding the molecular pharmacology of RMC-4627 and its implications for cancer therapy.

Introduction

The PI3K/AKT/mTOR signaling pathway is a central regulator of cell growth, proliferation, and survival, and its dysregulation is a frequent event in human cancers.[1][2] The mechanistic target of rapamycin (mTOR) kinase is a key component of this pathway and exists in two distinct multiprotein complexes: mTORC1 and mTORC2.[1][2][3] While mTORC1 primarily controls protein synthesis, cell growth, and metabolism through the phosphorylation of substrates like 4E-binding protein 1 (4E-BP1) and ribosomal protein S6 kinase (S6K), mTORC2 is involved in the activation of AKT and other AGC kinases.[1][4][5]

First-generation mTOR inhibitors, such as rapamycin and its analogs (rapalogs), allosterically inhibit mTORC1 but have limited clinical efficacy due to their incomplete inhibition of 4E-BP1 phosphorylation and the feedback activation of AKT signaling through mTORC2.[1][4] Second-generation mTOR kinase inhibitors (TORKinibs) target the ATP-binding site of mTOR, inhibiting both mTORC1 and mTORC2, but their clinical utility has been hampered by toxicities associated with broad mTOR inhibition.[1]

RMC-4627 is a preclinical, third-generation, bi-steric mTORC1-selective inhibitor.[6][7] It consists of a rapamycin monomer covalently linked to an mTOR kinase inhibitor (TORKi), PP242.[6][7] This unique structure allows for high-affinity, selective binding to mTORC1, leading to potent and sustained inhibition of its downstream targets while sparing mTORC2 activity.[1][6] This guide provides a detailed overview of the downstream effects of RMC-4627.

Mechanism of Action and Downstream Signaling

RMC-4627 exerts its effects by selectively inhibiting mTORC1. This leads to the dephosphorylation and activation of the tumor suppressor 4E-BP1, which in turn binds to the eukaryotic translation initiation factor 4E (eIF4E), preventing the assembly of the eIF4F complex and thereby inhibiting cap-dependent mRNA translation.[6][8][9] Concurrently, RMC-4627 inhibits the phosphorylation of S6K, another key mTORC1 substrate, which further contributes to the suppression of protein synthesis and cell growth.[6]

A key feature of RMC-4627 is its selectivity for mTORC1 over mTORC2.[1][6] This selectivity prevents the feedback activation of AKT, a common resistance mechanism observed with rapalogs.[1][4] By avoiding mTORC2 inhibition, RMC-4627 is expected to have a more favorable safety profile compared to pan-mTOR inhibitors.[10]

Below is a diagram illustrating the mTORC1 signaling pathway and the mechanism of action of RMC-4627.

Caption: mTORC1 signaling pathway and the inhibitory action of RMC-4627.

Quantitative Data on Downstream Target Modulation

Preclinical studies have demonstrated the potent and selective inhibition of mTORC1 downstream targets by RMC-4627 across various cancer cell lines.

Table 1: In Vitro Potency of RMC-4627 Against mTORC1 Substrates

Cell Line	Assay	Target	IC50 (nM)	Reference
MDA-MB-468	MesoScale Discovery	p-4E-BP1 (T37/46)	~1	[1]
MDA-MB-468	MesoScale Discovery	p-S6K (T389)	~1	[1]
SUP-B15	MesoScale Discovery	p-4E-BP1 (T37/46)	~1	[6]
SUP-B15	MesoScale Discovery	p-S6 (S240/244)	~0.3	[6]
HCV29 (TSC1-null)	Cell Growth	Proliferation	~1	[11][12]

Table 2: In Vivo Pharmacodynamic Effects of RMC-4627

Model	Treatment	Target	Effect	Reference
SUP-B15 Xenograft	10 mg/kg, qw, ip	p-4E-BP1	Dose-dependent reduction	[6][7]
SUP-B15 Xenograft	10 mg/kg, qw, ip	p-S6	Dose-dependent reduction	[6][7]
EC4 (HCC)	100 nM	MYC protein	Reduction	[13]

Downstream Protein Expression Changes

Inhibition of mTORC1 by RMC-4627 leads to significant changes in the expression of proteins critical for cell cycle progression and survival.

• c-MYC: RMC-4627 treatment has been shown to decrease the expression of the oncoprotein c-MYC.[6][13]

• Cyclin D3: Levels of Cyclin D3, a key regulator of the G1/S phase transition, are reduced following RMC-4627 treatment.[6]

• MCL-1: The expression of the anti-apoptotic protein MCL-1 is also diminished.[6]

• PUMA: Conversely, RMC-4627 treatment leads to an increase in the expression of the pro-apoptotic protein PUMA (p53 upregulated modulator of apoptosis).[6]

These changes collectively contribute to the anti-proliferative and pro-apoptotic effects of RMC-4627.

Experimental Protocols

Immunoblotting

Objective: To assess the phosphorylation status and total protein levels of mTORC1 pathway components.

Methodology:

• Cell Lysis: Cancer cells are treated with RMC-4627 or vehicle control for the indicated times. Cells are then washed with ice-cold PBS and lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration in the lysates is determined using a BCA protein assay.

• SDS-PAGE and Western Blotting: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunodetection: Membranes are blocked and then incubated with primary antibodies against p-4E-BP1 (Thr37/46), 4E-BP1, p-S6K (Thr389), S6K, p-S6 (Ser240/244), S6, p-AKT (Ser473), AKT, c-MYC, Cyclin D3, MCL-1, PUMA, and a loading control (e.g., β-actin or GAPDH).

• Detection: After washing, membranes are incubated with HRP-conjugated secondary antibodies, and bands are visualized using an enhanced chemiluminescence (ECL) detection system.[6][14]

MesoScale Discovery (MSD) Assay

Objective: To quantify the levels of phosphorylated and total proteins in cell lysates.

Methodology:

• Lysate Preparation: Cells are treated and lysed as described for immunoblotting.

• Assay Plate Preparation: MSD multi-spot plates pre-coated with capture antibodies for the target proteins (e.g., p-4E-BP1, p-S6) are used.

• Sample Incubation: Lysates are added to the wells and incubated to allow the target proteins to bind to the capture antibodies.

• Detection: After washing, detection antibodies conjugated with an electrochemiluminescent label (SULFO-TAG™) are added.

• Signal Reading: The plates are read on an MSD instrument, which measures the light emitted upon electrochemical stimulation. The intensity of the emitted light is proportional to the amount of the analyte in the sample.[1][6]

Below is a diagram illustrating a typical experimental workflow for assessing the effects of RMC-4627.

Caption: Experimental workflow for evaluating the downstream effects of RMC-4627.

Conclusion

RMC-4627 is a highly potent and selective mTORC1 inhibitor that effectively modulates key downstream targets involved in protein synthesis, cell cycle control, and apoptosis. Its ability to potently inhibit 4E-BP1 phosphorylation while sparing mTORC2 represents a significant advancement over previous generations of mTOR inhibitors. The data summarized in this guide highlight the robust preclinical activity of RMC-4627 and provide a strong rationale for the clinical development of bi-steric mTORC1 inhibitors, such as the clinical candidate RMC-5552, for the treatment of cancers with a hyperactivated mTORC1 signaling pathway.[9][10][12] Further investigation into the full spectrum of downstream targets and the long-term consequences of selective mTORC1 inhibition will continue to be an important area of research.

References

• 1. Selective Inhibitors of mTORC1 Activate 4EBP1 and Suppress Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of dual mTORC1 and mTORC2 inhibitors in melanoma cells: prodigiosin vs. obatoclax - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ATP-site binding inhibitor effectively targets mTORC1 and mTORC2 complexes in glioblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Critical roles for mTORC2- and rapamycin-insensitive mTORC1-complexes in growth and survival of BCR-ABL-expressing leukemic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Active-site inhibitors of mTOR target rapamycin-resistant outputs of mTORC1 and mTORC2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. ASCO – American Society of Clinical Oncology [asco.org]
• 10. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 11. thelamfoundation.org [thelamfoundation.org]
• 12. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. researchgate.net [researchgate.net]

RMC-4627 and 4E-BP1 Phosphorylation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

RMC-4627 is a novel, potent, and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1). A critical downstream effector of mTORC1 signaling is the eukaryotic initiation factor 4E-binding protein 1 (4E-BP1), which plays a pivotal role in the regulation of cap-dependent mRNA translation and protein synthesis, processes frequently dysregulated in cancer. This technical guide provides an in-depth analysis of the mechanism of action of RMC-4627, with a specific focus on its profound inhibitory effects on 4E-BP1 phosphorylation. We will explore the underlying signaling pathways, present quantitative data from preclinical studies, and detail the experimental protocols utilized to elucidate these findings.

Introduction: The mTORC1-4E-BP1 Axis in Cancer

The PI3K/AKT/mTOR signaling pathway is a central regulator of cell growth, proliferation, and survival.[1][2] The mTOR kinase is the catalytic subunit of two distinct protein complexes, mTORC1 and mTORC2.[1][3] mTORC1, in response to various upstream signals such as growth factors and nutrients, phosphorylates a range of substrates to promote anabolic processes.[1][4][5][6][7] Among these substrates, 4E-BP1 is a key regulator of protein synthesis.[1][4][5][6][7]

In its hypophosphorylated state, 4E-BP1 binds to the eukaryotic translation initiation factor 4E (eIF4E), preventing the formation of the eIF4F complex and thereby inhibiting cap-dependent translation.[8] Upon phosphorylation by mTORC1 at multiple sites (including Thr37, Thr46, Ser65, and Thr70), 4E-BP1 dissociates from eIF4E, allowing for the assembly of the eIF4F complex and the initiation of translation of mRNAs encoding proteins crucial for cell growth and proliferation, including oncogenes like MYC.[9][10][11] Dysregulation of the mTORC1-4E-BP1 axis is a common feature in many human cancers, making it an attractive target for therapeutic intervention.[1]

RMC-4627: A Bi-Steric mTORC1-Selective Inhibitor

RMC-4627 is a third-generation, bi-steric mTORC1 inhibitor.[1][4][5] Its unique structure comprises a rapamycin-like core covalently linked to an mTOR active-site inhibitor.[3][4] This design allows for a dual-binding mechanism that confers high potency and selectivity for mTORC1 over mTORC2.[3][4][5][9] Unlike first-generation mTOR inhibitors (rapalogs), which only partially inhibit 4E-BP1 phosphorylation, and second-generation mTOR kinase inhibitors (TOR-KIs), which inhibit both mTORC1 and mTORC2 leading to potential toxicities, RMC-4627 effectively suppresses 4E-BP1 phosphorylation while sparing mTORC2 activity.[1][3][4][5]

Mechanism of Action

The bi-steric nature of RMC-4627 allows it to bind to both the FRB domain (via its rapamycin-like moiety) and the kinase active site of mTOR within the mTORC1 complex. This dual engagement leads to a more profound and sustained inhibition of mTORC1 kinase activity compared to rapalogs or TOR-KIs alone.[4][5] A key consequence of this potent mTORC1 inhibition is the robust dephosphorylation of 4E-BP1.

References

• 1. thelamfoundation.org [thelamfoundation.org]
• 2. researchgate.net [researchgate.net]
• 3. Selective Inhibitors of mTORC1 Activate 4EBP1 and Suppress Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. datasetcatalog.nlm.nih.gov [datasetcatalog.nlm.nih.gov]
• 8. actome.de [actome.de]
• 9. biorxiv.org [biorxiv.org]
• 10. Hierarchical phosphorylation of the translation inhibitor 4E-BP1 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

RMC-4627: A Deep Dive into its Selectivity for mTORC1

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The mechanistic target of rapamycin (B549165) (mTOR) is a crucial serine/threonine kinase that acts as a central regulator of cell growth, proliferation, metabolism, and survival.[1] It functions within two distinct multiprotein complexes: mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).[2] While both complexes are vital, their downstream signaling pathways and cellular functions differ significantly. Dysregulation of the mTOR pathway is a common feature in various cancers, making it a prime target for therapeutic intervention.[2] RMC-4627 is a bi-steric mTORC1-selective inhibitor designed to offer a more targeted approach to cancer therapy by potently and selectively inhibiting mTORC1 over mTORC2.[3][4] This guide provides a comprehensive technical overview of the selectivity of RMC-4627, including quantitative data, experimental methodologies, and visual representations of the relevant signaling pathways.

Quantitative Analysis of RMC-4627 Selectivity

RMC-4627's selectivity for mTORC1 is achieved through its unique bi-steric mechanism, which combines a rapamycin core with a PP242-derived active site inhibitor.[4] This design allows for potent inhibition of mTORC1 substrates, such as the phosphorylation of eukaryotic initiation factor 4E-binding protein 1 (4E-BP1) and ribosomal protein S6 kinase (S6K), while having a significantly lesser effect on the key mTORC2 substrate, Akt.[3][4][5]

The selectivity of RMC-4627 has been quantified in various cancer cell lines. The following tables summarize the key inhibitory concentrations (IC50) for mTORC1 and mTORC2 substrates.

Table 1: IC50 Values of RMC-4627 in MDA-MB-468 Breast Cancer Cells [4]

Substrate (Phosphorylation Site)	Complex	IC50 (nM)
p-4EBP1 (T37/46)	mTORC1	1.4
p-S6K (T389)	mTORC1	0.28
p-Akt (S473)	mTORC2	18.2

Data from cellular assays in MDA-MB-468 cells.

Table 2: mTORC1 over mTORC2 Selectivity of RMC-4627 in MDA-MB-468 Cells [4]

Selectivity Calculation	Fold Selectivity
p-Akt IC50 / p-4EBP1 IC50	~13-fold

This calculation demonstrates the significant selectivity of RMC-4627 for mTORC1 over mTORC2.

In B-cell acute lymphoblastic leukemia (B-ALL) cell lines, RMC-4627 also demonstrated potent and selective inhibition of mTORC1 signaling.[3] Treatment with RMC-4627 led to a reduction in the phosphorylation of S6 and 4E-BP1 at concentrations as low as 0.3 nM and 1 nM, respectively, while only partially inhibiting p-Akt at a higher concentration of 10 nM.[3] This selective inhibition of mTORC1 substrates was observed to be more potent than the investigational TOR-KI, MLN0128.[3]

Experimental Methodologies

The determination of RMC-4627's selectivity relies on robust experimental techniques, primarily Western blotting and quantitative immunoassays.

Western Blotting for Phospho-Protein Analysis

Objective: To qualitatively and semi-quantitatively assess the phosphorylation status of key mTORC1 and mTORC2 downstream substrates (p-S6K, p-4EBP1, p-Akt) in cells treated with RMC-4627.

Protocol:

• Cell Culture and Treatment:

  • Culture cancer cell lines (e.g., MDA-MB-468, SUP-B15) in appropriate media and conditions.[3]

  • Treat cells with a range of concentrations of RMC-4627 (e.g., 0.3 nM to 10 nM) or vehicle control (DMSO) for a specified duration (e.g., 2 hours).[3]

• Cell Lysis:

  • After treatment, wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification:

  • Determine the protein concentration of the cell lysates using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a nitrocellulose or polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for the phosphorylated forms of the target proteins (e.g., anti-phospho-S6K (Thr389), anti-phospho-4E-BP1 (Thr37/46), anti-phospho-Akt (Ser473)) and total protein antibodies as loading controls (e.g., anti-S6K, anti-4E-BP1, anti-Akt, anti-β-actin).[3] Primary antibody incubations are typically performed overnight at 4°C.[6]

  • Wash the membrane extensively with TBST.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the signal using a chemiluminescence imaging system.

• Analysis:

  • Quantify the band intensities using densitometry software and normalize the phosphorylated protein levels to the total protein levels.

Meso Scale Discovery (MSD) Assay

Objective: To quantitatively measure the levels of phosphorylated mTORC1 substrates (p-4E-BP1 and p-S6) in cell lysates.[3]

Protocol:

• Cell Culture and Lysis:

  • Culture and treat cells with RMC-4627 as described for Western blotting.

  • Lyse cells according to the MSD assay kit manufacturer's instructions.

• Assay Procedure:

  • Use a multiplex MSD assay plate pre-coated with capture antibodies for the target proteins (e.g., 4E-BP1 and S6).

  • Add cell lysates to the wells and incubate to allow the target proteins to bind to the capture antibodies.

  • Wash the plate to remove unbound material.

  • Add detection antibodies conjugated with an electrochemiluminescent label (SULFO-TAG™) that are specific for the phosphorylated epitopes of the target proteins (e.g., p-4E-BP1 (Thr37/46) and p-S6 (Ser240/244)).[3]

  • Wash the plate again.

  • Add MSD Read Buffer and analyze the plate on an MSD instrument. The instrument applies a voltage to the plate, causing the SULFO-TAG™ labels to emit light, which is measured and quantified.

• Data Analysis:

  • The intensity of the emitted light is proportional to the amount of phosphorylated protein in the sample. Calculate the concentration of the phosphoproteins based on a standard curve.

Signaling Pathways and Experimental Workflow

To visually represent the complex signaling networks and experimental processes, the following diagrams have been generated using the DOT language.

mTORC1 and mTORC2 Signaling Pathways

Caption: mTORC1 and mTORC2 signaling pathways and the selective inhibition by RMC-4627.

Experimental Workflow for Determining RMC-4627 Selectivity

Caption: Workflow for assessing the selectivity of RMC-4627 on mTORC1 and mTORC2.

Conclusion

RMC-4627 is a potent and highly selective bi-steric inhibitor of mTORC1. Quantitative data from cellular assays robustly demonstrate its preferential inhibition of mTORC1 signaling over mTORC2, with a selectivity of approximately 13-fold in breast cancer cells.[4] This selectivity is a key feature that distinguishes RMC-4627 from pan-mTOR inhibitors and rapalogs, potentially offering a more favorable therapeutic window with reduced off-target effects related to mTORC2 inhibition. The experimental methodologies outlined, including Western blotting and Meso Scale Discovery assays, provide a solid framework for the continued investigation and characterization of RMC-4627 and other mTORC1-selective inhibitors in preclinical and clinical settings. The continued exploration of such targeted therapies holds significant promise for advancing cancer treatment.

References

• 1. escholarship.org [escholarship.org]
• 2. Diverse signaling mechanisms of mTOR complexes: mTORC1 and mTORC2 in forming a formidable relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective Inhibitors of mTORC1 Activate 4EBP1 and Suppress Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ccrod.cancer.gov [ccrod.cancer.gov]

An In-depth Technical Guide to the Structural Features of RMC-4627

For Researchers, Scientists, and Drug Development Professionals

Abstract

RMC-4627 is a potent and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1). This document provides a comprehensive overview of the structural and functional characteristics of RMC-4627, including its chemical properties, mechanism of action, and preclinical activity. Detailed experimental protocols and quantitative data are presented to facilitate further research and development of this and similar targeted therapies.

Introduction

The PI3K/AKT/mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers. The mechanistic target of rapamycin (mTOR) kinase is a central node in this pathway, existing in two distinct complexes: mTORC1 and mTORC2. While first-generation mTOR inhibitors, such as rapamycin and its analogs (rapalogs), allosterically inhibit mTORC1, they exhibit incomplete suppression of 4E-BP1 phosphorylation, a key downstream effector of mTORC1 that controls protein translation. Second-generation mTOR kinase inhibitors (TORKis) inhibit both mTORC1 and mTORC2 but can be limited by toxicity.

RMC-4627 emerges as a third-generation, bi-steric mTORC1-selective inhibitor designed to overcome the limitations of its predecessors. By combining the targeting moieties of both rapamycin and a TORKi, RMC-4627 achieves potent and selective inhibition of mTORC1, leading to robust suppression of 4E-BP1 phosphorylation and promising anti-tumor activity in preclinical models.

Chemical Structure and Properties

RMC-4627 is a bi-steric molecule that consists of a rapamycin monomer covalently linked to the mTOR kinase inhibitor PP242.[1][2] The linkage is achieved through an ether bond at the C40 position of the rapamycin core, connected to a PEG8 linker which in turn is attached to the PP242 moiety.[3] This unique structure allows for simultaneous engagement with two distinct sites on the mTORC1 complex.

Property	Value	Reference
Molecular Formula	C₉₃H₁₄₁N₁₁O₂₁	[4]
Molecular Weight	1781.17 g/mol	[4]
CAS Number	2250059-52-8
Synonyms	BiS-13x	[1]

Mechanism of Action

The bi-steric nature of RMC-4627 underlies its potent and selective inhibition of mTORC1. The rapamycin component of RMC-4627 binds to the FKBP12-rapamycin-binding (FRB) domain of mTOR, while the PP242 moiety targets the ATP-binding site of the mTOR kinase domain. This dual binding is hypothesized to increase the affinity and residence time of the inhibitor on the mTORC1 complex, leading to sustained downstream signaling inhibition.[5]

A key feature of RMC-4627 is its selectivity for mTORC1 over mTORC2. This is attributed to the partial occlusion of the FRB domain in the mTORC2 complex by the Rictor subunit, which sterically hinders the binding of the rapamycin portion of the bi-steric inhibitor.[5] This selectivity is crucial for minimizing off-target effects associated with mTORC2 inhibition, such as hyperglycemia and feedback activation of AKT.

The functional consequence of RMC-4627 binding to mTORC1 is the potent and complete inhibition of the phosphorylation of its downstream substrates, including S6 kinase (S6K) and, most notably, the translational repressor 4E-BP1.[3] Dephosphorylation of 4E-BP1 restores its binding to the eukaryotic translation initiation factor 4E (eIF4E), thereby inhibiting cap-dependent translation of oncogenic proteins.

Caption: Simplified mTORC1 signaling pathway and the inhibitory action of RMC-4627.

Caption: Schematic of RMC-4627's bi-steric binding to the mTORC1 complex.

Quantitative Preclinical Data

RMC-4627 has demonstrated potent inhibition of mTORC1 signaling and cell growth in various cancer cell lines. The following tables summarize key quantitative data from preclinical studies.

Table 1: In Vitro Potency of RMC-4627

Cell Line	Assay	IC₅₀ (nM)	Reference
MDA-MB-468	p-4EBP1 (T37/46) Inhibition	1.4	[3]
MDA-MB-468	p-S6K (T389) Inhibition	0.28	[3]
SUP-B15 (B-ALL)	p-4EBP1 Inhibition	~1	[1]
SUP-B15 (B-ALL)	Cell Cycle Arrest (G1)	~0.3	[1]

Table 2: Selectivity of RMC-4627

Cell Line	Selectivity Metric	Fold Selectivity (mTORC1 over mTORC2)	Reference
MDA-MB-468	p-AKT (S473) IC₅₀ / p-4EBP1 IC₅₀	~13	[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of preclinical findings. The following sections outline the protocols for key experiments used to characterize RMC-4627.

Immunoblotting for mTORC1 Signaling

This protocol is used to assess the phosphorylation status of mTORC1 downstream targets.

• Cell Lysis:

  • Treat cells with RMC-4627 or vehicle control for the desired time.

  • Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Quantify protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate 20-40 µg of protein lysate on a 4-20% Tris-glycine gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies include:

    • Phospho-4E-BP1 (Thr37/46)

    • Total 4E-BP1

    • Phospho-S6K (Thr389)

    • Total S6K

    • Actin or Tubulin (loading control)

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the effect of RMC-4627 on cell cycle progression.

• Cell Preparation:

  • Treat cells with RMC-4627 or vehicle control for 24-48 hours.

  • Harvest approximately 1x10⁶ cells and wash with PBS.

• Fixation:

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While vortexing gently, add 4.5 mL of ice-cold 70% ethanol (B145695) dropwise to fix the cells.

  • Incubate at -20°C for at least 2 hours.

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cell pellet with PBS.

  • Resuspend the cells in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

  • Incubate in the dark for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Gate on single cells and analyze the DNA content based on PI fluorescence to determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

B-Cell Acute Lymphoblastic Leukemia (B-ALL) Xenograft Model

This protocol describes the in vivo evaluation of RMC-4627's anti-tumor efficacy.

• Cell Implantation:

  • Use immunodeficient mice (e.g., NOD/SCID or NSG).

  • Inject 1-5x10⁶ SUP-B15 B-ALL cells intravenously or subcutaneously.

• Tumor Growth and Treatment:

  • Monitor tumor growth (for subcutaneous models) or engraftment (for intravenous models) by measuring tumor volume or by flow cytometry of peripheral blood for human CD19+ cells.

  • Once tumors are established or engraftment is confirmed, randomize mice into treatment and control groups.

  • Administer RMC-4627 (e.g., 1-10 mg/kg) via intraperitoneal injection, typically once weekly.[1]

  • Administer vehicle control to the control group.

• Efficacy and Pharmacodynamic Assessment:

  • Monitor tumor growth and animal body weight throughout the study.

  • At the end of the study, harvest tumors or bone marrow for pharmacodynamic analysis (e.g., immunoblotting for p-4EBP1) to confirm target engagement.

  • Analyze tumor growth inhibition to determine the efficacy of RMC-4627.

Caption: General experimental workflow for the preclinical evaluation of RMC-4627.

Conclusion

RMC-4627 represents a significant advancement in the development of mTORC1-targeted therapies. Its unique bi-steric mechanism of action allows for potent and selective inhibition of mTORC1, leading to robust suppression of 4E-BP1 phosphorylation and promising anti-tumor activity in preclinical models of various cancers, including B-cell acute lymphoblastic leukemia. The detailed structural information, quantitative data, and experimental protocols provided in this guide are intended to serve as a valuable resource for the scientific community to further investigate and build upon the therapeutic potential of RMC-4627 and the broader class of bi-steric mTORC1 inhibitors. Continued research in this area holds the promise of delivering more effective and better-tolerated treatments for patients with cancers driven by aberrant mTORC1 signaling.

References

• 1. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pubs.acs.org [pubs.acs.org]

A Technical Guide to RMC-4627: A Novel Bi-Steric mTORC1 Inhibitor for B-Cell Acute Lymphoblastic Leukemia

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of RMC-4627, a potent and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1). It details the compound's mechanism of action, the scientific rationale for its application in B-cell acute lymphoblastic leukemia (B-ALL), and summarizes key preclinical findings. Methodologies for representative experiments are also provided to guide further research and development.

Introduction: Targeting the mTOR Pathway in B-ALL

The PI3K/AKT/mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival. Its hyperactivation is a common feature in many cancers, including hematological malignancies. The mechanistic target of rapamycin (mTOR) kinase is a central node in this pathway, operating within two distinct multiprotein complexes: mTORC1 and mTORC2.

• mTORC1 responds to growth factors and nutrients to control protein synthesis and cell growth, primarily through the phosphorylation of S6 kinase (S6K) and eukaryotic initiation factor 4E-binding proteins (4E-BPs).

• mTORC2 regulates cell survival and metabolism, partly by phosphorylating AKT.

Mutations in the RAS signaling pathway, which is upstream of mTOR, are highly prevalent in pediatric B-ALL, occurring in approximately 44% of cases and are linked to chemotherapy resistance and relapse.[1][2] This high frequency of upstream activation provides a strong rationale for targeting the mTOR pathway in B-ALL.

First-generation mTOR inhibitors (rapalogs) allosterically inhibit mTORC1 but have demonstrated only modest clinical activity, partly because they weakly inhibit 4E-BP1 phosphorylation and can lead to a feedback activation of AKT via mTORC2.[3][4] Second-generation inhibitors target the ATP-catalytic site of mTOR, inhibiting both mTORC1 and mTORC2, but this can lead to broader toxicity. RMC-4627 represents a novel approach designed to overcome these limitations through potent and selective mTORC1 inhibition.[5][6]

Mechanism of Action of RMC-4627

RMC-4627 is a third-generation, bi-steric mTORC1 inhibitor. It consists of a rapamycin molecule covalently linked to an mTOR kinase inhibitor.[6] This unique structure allows it to bind to both the FKBP12-rapamycin-binding (FRB) domain and the kinase active site of mTOR simultaneously. This dual binding confers high-potency and selective inhibition of mTORC1, including robust suppression of 4E-BP1 phosphorylation, without significantly affecting mTORC2 activity.[5][6] By preventing the phosphorylation of 4E-BP1, RMC-4627 effectively inhibits the eIF4F translation initiation complex, thereby suppressing the translation of key oncogenic proteins required for leukemia cell proliferation and survival.

References

• 1. RAS pathway mutations as a predictive biomarker for treatment adaptation in pediatric B-cell precursor acute lymphoblastic leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. RAS pathway mutations as a predictive biomarker for treatment adaptation in pediatric B-cell precursor acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Critical roles for mTORC2- and rapamycin-insensitive mTORC1-complexes in growth and survival of BCR-ABL-expressing leukemic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mTOR inhibitors - Wikipedia [en.wikipedia.org]
• 5. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [escholarship.org]
• 6. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Administration of RMC-4627

For Researchers, Scientists, and Drug Development Professionals

Abstract

RMC-4627 is a potent and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2][3][4] It functions by binding to both the FKBP12-rapamycin binding (FRB) domain and the mTOR kinase active site, leading to a more complete and sustained inhibition of mTORC1 signaling compared to traditional rapalogs.[4][5] This enhanced inhibition of mTORC1, a critical regulator of cell growth, proliferation, and survival, makes RMC-4627 a compelling candidate for cancer therapy, particularly in tumors with hyperactivated mTORC1 signaling.[4][5] Preclinical studies have demonstrated its anti-tumor activity in various cancer models, including B-cell acute lymphoblastic leukemia (B-ALL) and hepatocellular carcinoma (HCC).[1][6] These application notes provide a detailed protocol for the in vivo administration of RMC-4627 in preclinical mouse models, based on published research.

Introduction

The phosphatidylinositol 3-kinase (PI3K)/AKT/mTOR signaling pathway is frequently dysregulated in human cancers, making it a prime target for therapeutic intervention.[5] mTOR, a serine/threonine kinase, exists in two distinct complexes: mTORC1 and mTORC2. mTORC1 is a central regulator of cell growth and proliferation through the phosphorylation of key substrates such as 4E-BP1 and S6 kinase (S6K).[1] RMC-4627 is a third-generation, bi-steric mTORC1 inhibitor that has been shown to potently and selectively inhibit mTORC1 activity, leading to cell cycle arrest and apoptosis in cancer cells.[1][3][4] Its unique mechanism of action offers the potential for intermittent dosing schedules and enhanced efficacy in combination with other targeted therapies.[1][3] This document outlines the materials, equipment, and step-by-step procedures for the preparation and in vivo administration of RMC-4627 to support preclinical research and development.

Signaling Pathway

Caption: mTORC1 Signaling Pathway and Inhibition by RMC-4627.

Quantitative Data Summary

Parameter	Value	Animal Model	Cancer Type	Reference
Formulation Vehicle	5:5:90 (v/w/v) Transcutol/Solutol HS 15/Water	Transgenic Mice	Hepatocellular Carcinoma	[5][6]
Route of Administration	Intraperitoneal (IP) Injection	SUP-B15 Xenograft, Transgenic Mice	B-Cell Acute Lymphoblastic Leukemia, Hepatocellular Carcinoma	[1][3][6]
Dosing Schedule	Once Weekly (qw)	SUP-B15 Xenograft, Transgenic Mice	B-Cell Acute Lymphoblastic Leukemia, Hepatocellular Carcinoma	[1][3][6]
Effective Dose Range	1 - 10 mg/kg	SUP-B15 Xenograft, Transgenic Mice	B-Cell Acute Lymphoblastic Leukemia, Hepatocellular Carcinoma	[1][3][6]
Pharmacodynamic Effects	- Inhibition of p4E-BP1 and pS6	SUP-B15 Xenograft	B-Cell Acute Lymphoblastic Leukemia	[1][3]
- Reduction of MYC protein levels	Transgenic Mice	Hepatocellular Carcinoma	[6]
Reported Efficacy	- Reduced leukemic burden	SUP-B15 Xenograft	B-Cell Acute Lymphoblastic Leukemia	[1][3]
- Enhanced activity of dasatinib	SUP-B15 Xenograft	B-Cell Acute Lymphoblastic Leukemia	[1][3]
- Tumor growth inhibition	Xenograft Models	Breast Cancer	[1][3]

Experimental Protocols

Materials and Equipment

• RMC-4627 (solid powder)

• Transcutol P

• Solutol HS 15 (Kolliphor HS 15)

• Sterile Water for Injection

• Sterile 1.5 mL or 2.0 mL microcentrifuge tubes

• Sterile 15 mL or 50 mL conical tubes

• Vortex mixer

• Sonicator (optional)

• Analytical balance

• Sterile syringes (1 mL)

• Sterile needles (e.g., 27-30 gauge)

• Animal handling and restraint equipment

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Formulation Preparation

This protocol is based on the vehicle composition reported in preclinical studies.[5][6]

• Prepare the Vehicle Solution:

  • In a sterile conical tube, combine Transcutol and Solutol HS 15 in a 1:1 ratio by volume (e.g., 0.5 mL of Transcutol and 0.5 g of Solutol HS 15).

  • Add sterile water to achieve the final ratio of 5:5:90 (v/w/v) Transcutol/Solutol HS 15/Water. For example, to make 10 mL of vehicle, use 0.5 mL of Transcutol, 0.5 g of Solutol HS 15, and 9.0 mL of sterile water.

  • Vortex thoroughly until the Solutol HS 15 is completely dissolved and the solution is clear.

• Prepare the RMC-4627 Suspension:

  • Calculate the required amount of RMC-4627 based on the desired final concentration and the total volume of the suspension to be prepared. It is advisable to prepare a slight excess to account for any loss during administration.

  • Weigh the calculated amount of RMC-4627 powder and place it in a sterile microcentrifuge tube.

  • Add a small amount of the prepared vehicle to the RMC-4627 powder to create a paste.

  • Gradually add the remaining vehicle to the tube while vortexing continuously to ensure a homogenous suspension.

  • If necessary, sonicate the suspension for 5-10 minutes to aid in dispersion and achieve a more uniform consistency.

• Storage of the Formulation:

  • The prepared RMC-4627 suspension should be stored at 4°C, protected from light.

  • It is recommended to prepare the formulation fresh on the day of administration. Before each use, vortex the suspension thoroughly to ensure homogeneity.

In Vivo Administration Workflow

Caption: General workflow for in vivo administration of RMC-4627.

Animal Handling and Dosing Procedure

Note: All animal procedures must be performed in accordance with institutional guidelines and approved by the Institutional Animal Care and Use Committee (IACUC).

• Animal Acclimation: Allow animals to acclimate to the facility for a minimum of one week before the start of the experiment.

• Dose Calculation:

  • Weigh each animal accurately before each dosing to calculate the precise volume of the RMC-4627 suspension to be administered.

  • The dosing volume will depend on the final concentration of the RMC-4627 suspension and the desired dose in mg/kg. A typical administration volume for intraperitoneal injections in mice is 5-10 µL/g of body weight.

• Intraperitoneal (IP) Injection:

  • Thoroughly vortex the RMC-4627 suspension to ensure it is homogenous before drawing it into the syringe.

  • Draw the calculated volume of the suspension into a 1 mL syringe fitted with an appropriate gauge needle (e.g., 27-30G).

  • Securely restrain the mouse, typically by scruffing the neck to expose the abdomen.

  • Tilt the mouse slightly downwards on one side. Insert the needle into the lower quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

  • Slowly inject the suspension into the peritoneal cavity.

  • Carefully withdraw the needle and return the mouse to its cage.

  • Monitor the mouse for a few minutes after dosing for any signs of distress.

Monitoring and Endpoints

• Animal Health: Monitor the body weight of the mice regularly (e.g., 2-3 times per week) as an indicator of toxicity. Observe the animals for any clinical signs of adverse effects.

• Tumor Growth (for xenograft models): Monitor tumor growth by caliper measurements two to three times per week. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

• Pharmacodynamic Analysis: At specified time points after dosing, tissues (e.g., tumor, spleen) and/or blood can be collected to assess the inhibition of mTORC1 signaling (e.g., by measuring the phosphorylation levels of 4E-BP1 and S6).

• Efficacy Evaluation: At the end of the study, tumor weights and/or other relevant endpoints (e.g., leukemic burden in blood or bone marrow) should be measured to determine the anti-tumor efficacy of RMC-4627.

Conclusion

This document provides a comprehensive overview and detailed protocols for the in vivo administration of the mTORC1 inhibitor RMC-4627. The information presented, including formulation preparation, dosing procedures, and monitoring guidelines, is intended to facilitate the design and execution of preclinical studies to further evaluate the therapeutic potential of this compound. Adherence to these protocols will help ensure the generation of robust and reproducible data in the investigation of RMC-4627's efficacy and mechanism of action in various cancer models.

References

• 1. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 4. thelamfoundation.org [thelamfoundation.org]
• 5. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]

Application Notes and Protocols for RMC-4627 Intraperitoneal Injection in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

RMC-4627 is a novel, bi-steric, and selective inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2][3] It functions by potently and selectively inhibiting the phosphorylation of key mTORC1 substrates, including 4E-BP1 and S6K, thereby suppressing tumor growth.[1][4][5] Unlike first-generation mTOR inhibitors like rapamycin, which only weakly inhibit 4E-BP1 phosphorylation, and second-generation mTOR kinase inhibitors that also inhibit mTORC2, RMC-4627 demonstrates enhanced selectivity for mTORC1.[4][5] This targeted mechanism of action makes RMC-4627 a valuable tool for preclinical research in various cancer models.

These application notes provide detailed protocols for the intraperitoneal (IP) injection of RMC-4627 in mice, based on findings from preclinical studies. The information is intended to guide researchers in designing and executing in vivo efficacy and pharmacodynamic studies.

Data Presentation

Table 1: In Vivo Efficacy of RMC-4627 Monotherapy in a B-ALL Xenograft Model

Dose (mg/kg, IP, once weekly)	Leukemic Burden Reduction	Spleen Weight	Phospho-S6 (pS6) Inhibition	Phospho-4E-BP1 (p4E-BP1) Inhibition	Reference
0.3	Minimal	Normalized	Nearly Complete	Minimal	[1]
1	-	-	-	Suppressed to normal levels	[1]
3	>50%	-	-	Further reduction not observed	[1]
10	~90%	-	-	Further reduction not observed	[1]

Data from a SUP-B15 xenograft model in NSG mice. Treatments were administered once weekly.

Table 2: RMC-4627 in Combination Therapy in a B-ALL Xenograft Model

Treatment Group	Dosing Regimen	Leukemic Burden Reduction	Reference
Dasatinib (Das)	5 mg/kg, PO, once daily	~30%	[1]
RMC-4627 (RMC)	3 mg/kg, IP, once weekly	-	[1]
Das + RMC	Dasatinib: 5 mg/kg, PO, once daily; RMC-4627: 3 mg/kg, IP, once weekly	Significantly enhanced compared to Das alone	[1]

This study highlights the synergistic potential of RMC-4627 with other targeted therapies.

Table 3: RMC-4627 in a MYC-Driven Hepatocellular Carcinoma (HCC) Model

Treatment Group	Dosing Regimen	MYC Protein Reduction	Reference
RMC-4627	10 mg/kg, IP, once weekly	~50%	[6]

This demonstrates the efficacy of RMC-4627 in a different cancer model.

Experimental Protocols

Protocol 1: Preparation of RMC-4627 Formulation for Intraperitoneal Injection

This protocol is based on the formulation used in preclinical studies.[4][6]

Materials:

• RMC-4627 powder

• Transcutol

• Solutol HS 15

• Sterile water for injection

• Sterile, light-protected tubes

• Vortex mixer

Procedure:

• Vehicle Preparation:

  • Prepare a 5:5:90 (v/w/v) vehicle solution of Transcutol/Solutol HS 15/water.

  • For example, to prepare 10 ml of vehicle, mix 0.5 ml of Transcutol, 0.5 g of Solutol HS 15, and bring the final volume to 10 ml with sterile water.

  • Vortex thoroughly until the Solutol HS 15 is completely dissolved and the solution is clear.

• RMC-4627 Formulation:

  • Calculate the required amount of RMC-4627 based on the desired final concentration and the number of animals to be dosed. It is advisable to prepare a slight excess to account for any loss during preparation and injection.

  • Weigh the calculated amount of RMC-4627 powder and place it in a sterile, light-protected tube.

  • Add the appropriate volume of the prepared vehicle to achieve the desired final concentration (e.g., for a 1 mg/ml solution to dose at 10 ml/kg, dissolve 1 mg of RMC-4627 in 1 ml of vehicle).

  • Vortex the solution until the RMC-4627 is completely dissolved.

• Storage:

  • Store the prepared RMC-4627 solution protected from light. For short-term storage, refer to the manufacturer's recommendations. Stock solutions of RMC-4627 are typically stored at -80°C for up to 6 months or -20°C for up to 1 month.[2]

Protocol 2: Intraperitoneal Administration of RMC-4627 in Mice

This protocol outlines the procedure for IP injection in mice, a common route for administering therapeutic agents in preclinical studies.[1][6]

Materials:

• Prepared RMC-4627 formulation

• Appropriately sized syringes (e.g., 1 ml)

• Needles of appropriate gauge for mice (e.g., 25-27g)[7]

• Mouse restraint device (optional)

• 70% ethanol

• Personal protective equipment (gloves, lab coat)

Procedure:

• Animal Handling and Restraint:

  • Properly restrain the mouse. This can be done manually by scruffing the neck and securing the tail, or by using a restraint device.

  • Position the mouse on its back with its head tilted slightly downwards.

• Injection Site Identification:

  • Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the midline to prevent injury to the bladder and other organs.[7]

• Injection:

  • Wipe the injection site with 70% ethanol.

  • Insert the needle at a 15-20 degree angle into the peritoneal cavity. Be careful not to insert the needle too deeply to avoid puncturing internal organs.

  • Gently aspirate by pulling back the plunger to ensure that the needle has not entered a blood vessel or organ. If blood or any fluid is drawn, withdraw the needle and inject at a different site with a new needle.

  • Slowly inject the calculated volume of the RMC-4627 formulation. The injection volume should not exceed 10 ml/kg.[7]

  • Withdraw the needle smoothly.

• Post-Injection Monitoring:

  • Return the mouse to its cage and monitor for any signs of distress, such as lethargy, abdominal swelling, or abnormal behavior.

  • Continue to monitor the animal's body weight and overall health throughout the study period.

Protocol 3: In Vivo Efficacy Study Workflow

This protocol provides a general workflow for conducting an in vivo efficacy study using RMC-4627 in a xenograft mouse model.

Procedure:

• Cell Culture and Implantation:

  • Culture the desired cancer cell line (e.g., SUP-B15 for B-ALL) under appropriate conditions.

  • Implant the cells into immunocompromised mice (e.g., NSG mice). The route of implantation will depend on the tumor model (e.g., intravenous for leukemia models, subcutaneous for solid tumors).

• Tumor Establishment and Randomization:

  • Allow sufficient time for the tumors to establish and reach a predetermined size or for the disease to engraft.

  • Randomize the mice into different treatment groups (e.g., vehicle control, RMC-4627 low dose, RMC-4627 high dose, combination therapy).

• Treatment Administration:

  • Administer RMC-4627 via intraperitoneal injection according to the dosing schedule (e.g., once weekly).

  • Administer the vehicle to the control group using the same route and schedule.

• Monitoring and Data Collection:

  • Monitor tumor growth by caliper measurements (for subcutaneous tumors) or by assessing disease burden through methods like flow cytometry for specific cell markers (e.g., hCD19+ for human leukemia cells in mouse bone marrow).[1]

  • Monitor animal body weight and overall health regularly.

• Pharmacodynamic Analysis (Optional):

  • At the end of the study or at specific time points, collect tumor and/or tissue samples for pharmacodynamic analysis.

  • Analyze the levels of phosphorylated mTORC1 substrates (e.g., p4E-BP1, pS6) by methods such as Western blotting, immunohistochemistry, or flow cytometry to confirm target engagement.[1]

• Data Analysis:

  • Analyze the collected data to determine the effect of RMC-4627 on tumor growth and other relevant endpoints.

  • Use appropriate statistical methods to compare the different treatment groups.

Mandatory Visualization

Caption: RMC-4627 selectively inhibits the mTORC1 signaling pathway.

Caption: Workflow for an in vivo efficacy study of RMC-4627 in mice.

References

• 1. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 4. Selective Inhibitors of mTORC1 Activate 4EBP1 and Suppress Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. animalcare.ubc.ca [animalcare.ubc.ca]

RMC-4627: Application Notes and Protocols for Cell Culture Treatment

For Researchers, Scientists, and Drug Development Professionals

Abstract

RMC-4627 is a potent and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1). By binding to both the FKBP12 protein and the mTOR kinase active site, RMC-4627 effectively suppresses the phosphorylation of key mTORC1 substrates, notably the eukaryotic initiation factor 4E-binding protein 1 (4E-BP1). This targeted inhibition of mTORC1 signaling leads to the suppression of cap-dependent translation, resulting in cell cycle arrest and apoptosis in various cancer cell models. These application notes provide detailed protocols for the in vitro treatment of cancer cell lines with RMC-4627, including methods for assessing its biological effects.

Mechanism of Action

RMC-4627 is a bi-steric inhibitor that selectively targets mTORC1 over mTORC2. Its unique mechanism involves a rapamycin-like core that binds to FKBP12, and a linker attached to an mTOR active-site inhibitor moiety. This dual binding confers high potency and selectivity for mTORC1. Inhibition of mTORC1 by RMC-4627 prevents the phosphorylation of its downstream effectors, S6 kinase (S6K) and 4E-BP1. The dephosphorylation of 4E-BP1 restores its binding to the eukaryotic initiation factor 4E (eIF4E), thereby inhibiting the formation of the eIF4F complex and suppressing the translation of oncogenic proteins.[1] This targeted action makes RMC-4627 a valuable tool for studying mTORC1 signaling and a potential therapeutic agent for cancers with hyperactivated mTORC1 pathways.

Data Presentation

Table 1: In Vitro Inhibitory Activity of RMC-4627

Cell Line	Cancer Type	Assay	IC50 / EC50 (nM)	Reference
MDA-MB-468	Breast Cancer	p-4EBP1 Inhibition	1.4	[1]
MDA-MB-468	Breast Cancer	p-S6K Inhibition	0.28	[1]
SUP-B15	B-cell Acute Lymphoblastic Leukemia	p-4EBP1 Inhibition	2.0	[2]
SUP-B15	B-cell Acute Lymphoblastic Leukemia	p-S6 Inhibition	0.74	[2]
HCV29 (TSC1-null)	Bladder Cancer	Growth Inhibition	~1-10 (approx.)	[1][3]

Experimental Protocols

Cell Culture and RMC-4627 Treatment

This protocol outlines the general procedure for treating adherent or suspension cancer cell lines with RMC-4627.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• RMC-4627 (stock solution in DMSO)

• Phosphate-buffered saline (PBS)

• Cell culture plates or flasks

• Incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding: Seed cells at a density that will ensure they are in the exponential growth phase at the time of treatment. For adherent cells, allow them to attach overnight.

• RMC-4627 Preparation: Prepare serial dilutions of RMC-4627 from the DMSO stock in complete cell culture medium to achieve the desired final concentrations. A vehicle control (DMSO) should be prepared at the same final concentration as the highest RMC-4627 concentration.

• Treatment: Remove the existing medium from the cells and replace it with the medium containing the various concentrations of RMC-4627 or the vehicle control.

• Incubation: Incubate the cells for the desired duration (e.g., 2, 4, 24, or 48 hours) at 37°C in a 5% CO2 incubator.[2][4]

• Downstream Analysis: Following incubation, harvest the cells for downstream applications such as viability assays, protein extraction for western blotting, or apoptosis analysis.

Cell Viability Assay (MTT Assay)

This protocol describes how to assess the effect of RMC-4627 on cell proliferation and viability using a colorimetric MTT assay.

Materials:

• Cells treated with RMC-4627 in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• MTT solvent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

• Plate reader

Procedure:

• Cell Treatment: Plate 3,000 cells per well in a 96-well plate and allow them to attach overnight. Treat the cells with various concentrations of RMC-4627 for 48 hours.[5]

• MTT Addition: Add 10 µL of MTT solution to each well.

• Incubation: Incubate the plate for 3.5 hours at 37°C to allow for the formation of formazan (B1609692) crystals.[5]

• Solubilization: Add 100 µL of MTT solvent to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 590 nm using a plate reader.[5] The absorbance is proportional to the number of viable cells.

Western Blotting for mTORC1 Signaling

This protocol details the detection of key proteins in the mTORC1 signaling pathway by western blotting to confirm the on-target effect of RMC-4627.

Materials:

• Cell lysates from RMC-4627-treated and control cells

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-4E-BP1, anti-4E-BP1, anti-phospho-S6K, anti-S6K, anti-phospho-AKT, anti-AKT, and a loading control like β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse the treated cells with ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C with gentle shaking.[6]

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol describes the quantification of apoptosis induced by RMC-4627 using flow cytometry.

Materials:

• Cells treated with RMC-4627

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and binding buffer)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest the treated cells and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add Annexin V-FITC and PI to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Visualizations

Caption: RMC-4627 Signaling Pathway.

Caption: RMC-4627 Experimental Workflow.

References

• 1. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thelamfoundation.org [thelamfoundation.org]
• 4. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 5. biorxiv.org [biorxiv.org]
• 6. ccrod.cancer.gov [ccrod.cancer.gov]

Application Notes and Protocols: RMC-4627 Western Blot Analysis of p-4E-BP1

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Western blot analysis for the characterization of the mTORC1 inhibitor, RMC-4627, through the specific assessment of phosphorylated 4E-BP1 (p-4E-BP1).

Introduction

RMC-4627 is a novel, bi-steric inhibitor that demonstrates high selectivity for mTORC1 over mTORC2.[1] The mammalian target of rapamycin (B549165) (mTOR) is a critical kinase that forms two distinct complexes, mTORC1 and mTORC2, which regulate cell growth, proliferation, and metabolism.[1][2] mTORC1, in response to various growth factors and nutrients, directly phosphorylates key substrates, including the eukaryotic initiation factor 4E-binding protein 1 (4E-BP1).[1][3] The phosphorylation of 4E-BP1 at multiple sites, including threonine residues 37 and 46 (Thr37/46), leads to its dissociation from the eukaryotic translation initiation factor 4E (eIF4E).[4][5] This dissociation allows for the assembly of the eIF4F complex, a critical step in the initiation of cap-dependent mRNA translation.[3]

By selectively inhibiting mTORC1, RMC-4627 effectively reduces the phosphorylation of 4E-BP1.[6][7] This leads to an increase in the amount of hypophosphorylated 4E-BP1 available to bind to and sequester eIF4E, thereby suppressing the translation of key proteins involved in cell proliferation and survival.[3] The analysis of p-4E-BP1 levels by Western blot is a robust and widely accepted method to quantify the pharmacodynamic activity of mTORC1 inhibitors like RMC-4627.

Data Presentation

The following table summarizes the quantitative data on the inhibitory effect of RMC-4627 on 4E-BP1 phosphorylation from various in vitro studies.

Cell Line	Concentration of RMC-4627	Fold Selectivity (mTORC1 vs mTORC2)	Reference
MDA-MB-468	IC₅₀ not specified	13-fold	[1][7]
B-ALL cell lines	~1 nM	Not specified	[6]
EC4 murine HCC	100 nM	Not specified	[7]

Note: The potency of RMC-4627 is highlighted by its ability to inhibit 4E-BP1 phosphorylation at low nanomolar concentrations.[6] It exhibits an approximately 8-fold greater potency in inhibiting 4E-BP1 phosphorylation compared to the investigational TOR-KI, MLN0128.[6]

Signaling Pathway

The diagram below illustrates the PI3K/AKT/mTOR signaling pathway and the specific point of inhibition by RMC-4627.

Caption: RMC-4627 selectively inhibits mTORC1, preventing 4E-BP1 phosphorylation.

Experimental Protocols

Western Blot Analysis of p-4E-BP1 (Thr37/46)

This protocol provides a detailed methodology for the Western blot analysis of p-4E-BP1 in cell lysates following treatment with RMC-4627.

Materials and Reagents

• Cell Lines: Appropriate cancer cell lines (e.g., SUP-B15, MDA-MB-468).[1][6]

• RMC-4627: Stock solution in DMSO.

• Cell Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitors.

• Primary Antibodies:

  • Rabbit mAb anti-phospho-4E-BP1 (Thr37/46) (e.g., Cell Signaling Technology, #2855).[4]

  • Rabbit mAb anti-4E-BP1 (e.g., Cell Signaling Technology, #9644).[8]

  • Mouse mAb anti-β-Actin (loading control).

• Secondary Antibodies:

  • HRP-conjugated anti-rabbit IgG.

  • HRP-conjugated anti-mouse IgG.

• SDS-PAGE Gels: Precast or hand-casted polyacrylamide gels (e.g., 15%).

• Transfer Buffer: Standard Tris-glycine buffer with 20% methanol.

• Blocking Buffer: 5% (w/v) non-fat dry milk or BSA in TBST (Tris-buffered saline with 0.1% Tween-20).

• Wash Buffer: TBST.

• Chemiluminescent Substrate: ECL detection reagent.

• Protein Assay Reagent: BCA or Bradford assay kit.

Experimental Workflow

Caption: Workflow for Western blot analysis of p-4E-BP1 after RMC-4627 treatment.

Procedure

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Treat cells with varying concentrations of RMC-4627 (e.g., 0.1 nM to 100 nM) or vehicle (DMSO) for a specified duration (e.g., 2 hours).[6]

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS.

  • Lyse cells in ice-cold lysis buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Normalize protein amounts for all samples and prepare them with Laemmli sample buffer.

  • Denature the samples by heating at 95-100°C for 5 minutes.

  • Load equal amounts of protein per lane onto an SDS-PAGE gel.

  • Perform electrophoresis to separate proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against p-4E-BP1 (Thr37/46) overnight at 4°C with gentle agitation. A dilution of 1:1000 in 5% BSA in TBST is recommended.[4][8]

  • Wash the membrane three times with TBST for 5-10 minutes each.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again as described above.

• Detection and Analysis:

  • Apply the chemiluminescent substrate to the membrane.

  • Capture the signal using a digital imaging system.

  • For quantification, perform densitometric analysis of the bands using appropriate software (e.g., ImageJ).

  • To ensure accurate quantification, strip the membrane and re-probe for total 4E-BP1 and a loading control (e.g., β-Actin).

  • Normalize the p-4E-BP1 signal to the total 4E-BP1 and/or the loading control signal.

The Western blot analysis of p-4E-BP1 is an essential tool for characterizing the mechanism of action and potency of the selective mTORC1 inhibitor, RMC-4627. The provided protocols and data offer a framework for researchers to design and execute experiments to investigate the impact of RMC-4627 on the mTOR signaling pathway in various preclinical models. The selective and potent inhibition of 4E-BP1 phosphorylation by RMC-4627 underscores its potential as a therapeutic agent in cancers with a dysregulated PI3K/mTOR pathway.[9]

References

• 1. Selective Inhibitors of mTORC1 Activate 4EBP1 and Suppress Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thelamfoundation.org [thelamfoundation.org]
• 3. 4E-BP1 is a tumor suppressor protein reactivated by mTOR inhibition in head and neck cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ccrod.cancer.gov [ccrod.cancer.gov]
• 5. ccrod.cancer.gov [ccrod.cancer.gov]
• 6. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. 4E-BP1 Antibody | Cell Signaling Technology [awsprod-cellsignal.com]
• 9. Selective inhibitors of mTORC1 activate 4EBP1 and suppress tumor growth - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Flow Cytometry Analysis Following RMC-4627 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

RMC-4627 is a potent and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2][3] Dysregulation of the PI3K/mTOR signaling pathway is a common event in various human cancers.[4] RMC-4627 functions by binding to both the FKBP12 protein and the mTOR kinase active site, leading to a durable and profound suppression of mTORC1 signaling.[4][5] This inhibition prevents the phosphorylation of key downstream effectors, including S6 kinase (S6K) and 4E-binding protein 1 (4E-BP1), which are critical for protein synthesis, cell growth, and proliferation.[1][2][4][5] Consequently, treatment with RMC-4627 has been shown to induce cell cycle arrest, primarily at the G0/G1 phase, and promote apoptosis in cancer cells.[1][2][5]

These application notes provide detailed protocols for utilizing flow cytometry to assess the cellular consequences of RMC-4627 treatment, including the analysis of cell cycle progression, apoptosis induction, and immunophenotyping of treated cells.

Signaling Pathway and Experimental Workflow

Caption: RMC-4627 inhibits mTORC1 signaling.

Caption: Workflow for analyzing RMC-4627 effects.

Data Presentation

Table 1: Effect of RMC-4627 on Cell Cycle Distribution and Apoptosis in SUP-B15 Cells

Treatment Group	Concentration	% G1 Arrest	% Sub-G1 (Apoptosis)
Vehicle (DMSO)	-	Baseline	~5%
RMC-4627	0.3 nM	Increased	Increased
RMC-4627	1.0 nM	Similar to 100 nM MLN0128	Increased
RMC-4627	≥ 1.0 nM	-	Similar or greater than 100 nM MLN0128
MLN0128	100 nM	Increased	Slightly Increased

Data synthesized from studies on B-ALL cell lines.[1][2]

Table 2: In Vivo Efficacy of RMC-4627 in a SUP-B15 Xenograft Model

Treatment Group	Dose (mg/kg, qw)	% Human CD19+ Cells (Leukemia Burden)	% Murine CD45+ Cells
Vehicle	-	High	Low
RMC-4627	3	>50% Reduction	Increased
RMC-4627	10	~90% Reduction	Increased

Data from flow cytometric analysis of bone marrow from xenograft models.[1][2]

Experimental Protocols

Protocol 1: Cell Cycle Analysis by Propidium (B1200493) Iodide Staining

This protocol details the procedure for analyzing cell cycle distribution following RMC-4627 treatment using propidium iodide (PI) staining.

Materials:

• Cancer cell line of interest (e.g., SUP-B15)

• Complete cell culture medium

• RMC-4627

• DMSO (vehicle control)

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (B145695), ice-cold

• Propidium Iodide (PI) Staining Solution (containing RNase A)

• FACS tubes

Procedure:

• Cell Seeding: Seed cells in a multi-well plate at a density that will not exceed 80% confluency by the end of the experiment.

• Treatment: The following day, treat the cells with various concentrations of RMC-4627 (e.g., 0.3 nM, 1 nM, 3 nM) and a vehicle control (DMSO).

• Incubation: Incubate the cells for the desired time period (e.g., 48 hours) at 37°C in a humidified 5% CO2 incubator.

• Harvesting: Harvest both adherent and floating cells. Centrifuge at 300 x g for 5 minutes and discard the supernatant.

• Washing: Wash the cell pellet with 1 mL of cold PBS and centrifuge again.

• Fixation: Resuspend the cell pellet in 100 µL of cold PBS. While vortexing gently, add 900 µL of ice-cold 70% ethanol dropwise to fix the cells.

• Incubation: Incubate the cells on ice or at -20°C for at least 30 minutes.

• Staining: Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol. Wash the pellet with PBS. Resuspend the cells in 500 µL of PI Staining Solution.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Acquisition: Analyze the samples on a flow cytometer, collecting data for at least 10,000 events per sample.

• Data Analysis: Gate on the single-cell population and analyze the DNA content histogram to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. The sub-G1 peak represents the apoptotic cell population.[1][2]

Protocol 2: Apoptosis Analysis by Annexin V and Viability Dye Staining

This protocol describes the detection of apoptosis using Annexin V, which binds to phosphatidylserine (B164497) on the surface of apoptotic cells, in conjunction with a viability dye to distinguish between early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated and untreated cells from Protocol 1

• Annexin V Binding Buffer

• Fluorochrome-conjugated Annexin V

• A viability dye (e.g., Propidium Iodide, 7-AAD, or a fixable viability dye)

• FACS tubes

Procedure:

• Harvesting: Harvest cells as described in Protocol 1, step 4.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 100 µL of Annexin V Binding Buffer.

• Staining: Add the fluorochrome-conjugated Annexin V and the viability dye at the manufacturer's recommended concentrations.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Dilution: Add 400 µL of Annexin V Binding Buffer to each tube.

• Acquisition: Analyze the samples on a flow cytometer immediately (within 1 hour).

• Data Analysis:

  • Gate on the cell population of interest.

  • Viable cells: Annexin V-negative and viability dye-negative.

  • Early apoptotic cells: Annexin V-positive and viability dye-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and viability dye-positive.

  • Compare the percentage of apoptotic cells between the vehicle control and RMC-4627-treated groups.[1][2]

Protocol 3: Immunophenotyping of Xenograft-Derived Cells

This protocol is for the analysis of human and mouse cell populations in tissues (e.g., bone marrow) from xenograft models treated with RMC-4627.[1][2]

Materials:

• Single-cell suspension from bone marrow or tumor tissue

• FACS buffer (PBS with 2% FBS and 0.1% sodium azide)

• Fc block (e.g., anti-CD16/32 for mouse cells)

• Fluorochrome-conjugated antibodies against:

  • Human CD19 (for B-ALL cells)

  • Mouse CD45 (for murine hematopoietic cells)

• Red Blood Cell (RBC) Lysis Buffer (if using whole bone marrow)

• FACS tubes

Procedure:

• Cell Preparation: Prepare a single-cell suspension from the tissue of interest. If necessary, treat with RBC Lysis Buffer according to the manufacturer's protocol.

• Cell Counting: Count the cells and adjust the concentration to 1 x 10^7 cells/mL in FACS buffer.

• Fc Block: Add Fc block to prevent non-specific antibody binding and incubate for 10 minutes at 4°C.

• Surface Staining: Add the anti-human CD19 and anti-mouse CD45 antibodies to 100 µL of the cell suspension.

• Incubation: Incubate for 30 minutes at 4°C in the dark.

• Washing: Wash the cells twice with 2 mL of FACS buffer, centrifuging at 300 x g for 5 minutes between washes.

• Resuspension: Resuspend the final cell pellet in 300-500 µL of FACS buffer.

• Acquisition: Acquire the samples on a flow cytometer.

• Data Analysis:

  • Gate on the live, single-cell population.

  • Quantify the percentage of human leukemia cells (% hCD19+) and mouse hematopoietic cells (% mCD45+).

  • Compare the cell population percentages between vehicle- and RMC-4627-treated animals to assess the reduction in leukemic burden.[1][2]

References

• 1. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Selective Inhibitors of mTORC1 Activate 4EBP1 and Suppress Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]

RMC-4627 Xenograft Model: Application Notes and Protocols for Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the design and execution of xenograft studies using RMC-4627, a potent and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1). Detailed protocols for cell line selection, in vivo model development, drug administration, and endpoint analysis are outlined to facilitate the evaluation of RMC-4627's anti-tumor efficacy. The information presented is intended to support preclinical research in oncology and drug development.

Introduction

RMC-4627 is a novel small molecule that selectively inhibits mTORC1, a critical regulator of cell growth, proliferation, and survival.[1] Dysregulation of the mTOR pathway is a common feature in many human cancers, making it a key target for therapeutic intervention. RMC-4627's unique bi-steric mechanism of action allows for potent and sustained inhibition of mTORC1 signaling.[2] Preclinical studies have demonstrated its ability to suppress tumor growth in various cancer models.[2][3] Xenograft models, which involve the transplantation of human tumor cells into immunodeficient mice, are a cornerstone of preclinical cancer research, providing an in vivo platform to assess the efficacy of novel therapeutic agents like RMC-4627. This document provides detailed methodologies for establishing and utilizing xenograft models to test the anti-tumor activity of RMC-4627.

Data Presentation

Table 1: In Vivo Study Parameters for RMC-4627 Xenograft Models

Parameter	SUP-B15 Xenograft Model	TSC1-null HCV29 Xenograft Model
Cell Line	SUP-B15 (Human B-cell precursor leukemia)	TSC1-null HCV29 (Human bladder cancer)
Mouse Strain	Immunodeficient (e.g., NOD/SCID, NSG)	Immunodeficient (e.g., Nude, NOD/SCID)
Number of Cells Injected	1 x 10^6 cells	5 x 10^6 cells (recommended)
Injection Route	Subcutaneous	Subcutaneous
Vehicle	5% (v/v) Transcutol, 5% (w/v) Solutol HS 15 in water	5% (v/v) Transcutol, 5% (w/v) Solutol HS 15 in water
RMC-4627 Dosage	1, 3, or 10 mg/kg	1, 3, or 10 mg/kg (hypothetical, based on similar studies)
Administration Route	Intraperitoneal (IP)	Intraperitoneal (IP)
Dosing Schedule	Once weekly	Once weekly
Treatment Start Criteria	Palpable tumors (approx. 100-200 mm³)	Palpable tumors (approx. 100-200 mm³)
Primary Endpoint	Tumor growth inhibition	Tumor growth inhibition

Table 2: Western Blot Antibody Dilutions for mTORC1 Pathway Analysis

Antibody	Supplier	Recommended Dilution
Phospho-4E-BP1 (Thr37/46)	Cell Signaling Technology	1:1000
Total 4E-BP1	Cell Signaling Technology	1:1000
Phospho-S6K (Thr389)	Cell Signaling Technology	1:1000
Total S6K	Cell Signaling Technology	1:1000
β-Actin	Various	1:1000 - 1:5000

Experimental Protocols

Protocol 1: Cell Culture

1.1. SUP-B15 Cell Culture

• Media: 80% McCoy's 5A medium supplemented with 20% fetal bovine serum (FBS).

• Culture Conditions: Maintain cells at 37°C in a humidified atmosphere with 5% CO2.

• Subculturing: Seed cells at a density of approximately 1 x 10^6 cells/mL. Cell growth may be slow initially. Maintain cell density between 0.5 - 2.0 x 10^6 cells/mL. Split the culture 1:2 to 1:3 once or twice a week.

1.2. TSC1-null HCV29 Cell Culture

• Media: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin.[4]

• Culture Conditions: Maintain cells at 37°C in a humidified atmosphere with 5% CO2.[4]

• Subculturing: When cells reach 80-90% confluency, aspirate the medium, wash with PBS, and detach using a suitable dissociation reagent (e.g., Trypsin-EDTA). Neutralize the trypsin, centrifuge the cells, and resuspend in fresh medium for passaging.

Protocol 2: Subcutaneous Xenograft Tumor Model Establishment

• Animal Acclimatization: House immunodeficient mice (e.g., NOD/SCID or nude mice, 6-8 weeks old) in a specific pathogen-free facility for at least one week before the experiment.

• Cell Preparation: Harvest cells during the logarithmic growth phase. Wash the cells with sterile, serum-free medium or PBS and resuspend to the desired concentration (see Table 1).

• Tumor Inoculation:

  • Anesthetize the mouse using an appropriate method (e.g., isoflurane (B1672236) inhalation).

  • Inject the cell suspension (typically 100-200 µL) subcutaneously into the right flank of the mouse using a 27-gauge needle.

  • Monitor the mice for tumor growth.

Protocol 3: RMC-4627 Administration

• Drug Preparation: Prepare the RMC-4627 formulation in the specified vehicle (see Table 1).

• Dosing: Once tumors are palpable and have reached the desired size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.[5] Administer RMC-4627 or vehicle via intraperitoneal injection according to the specified dose and schedule.[2]

Protocol 4: Tumor Growth Measurement and Monitoring

• Tumor Measurement: Measure the tumor dimensions (length and width) two to three times per week using digital calipers.

• Tumor Volume Calculation: Calculate the tumor volume using the formula:

  • Tumor Volume (mm³) = (Length x Width²) / 2

• Monitoring: Monitor the body weight and overall health of the mice throughout the study.

Protocol 5: Endpoint Analysis - Western Blotting

• Tissue Collection: At the end of the study, euthanize the mice and excise the tumors.

• Lysate Preparation: Homogenize the tumor tissue in lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST.

  • Incubate the membrane with primary antibodies (see Table 2 for recommended dilutions) overnight at 4°C.[6][7]

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Mandatory Visualization

Caption: mTORC1 signaling pathway and the inhibitory action of RMC-4627.

References

• 1. Phospho-4E-BP1 (Thr37/46) (236B4) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 2. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. thelamfoundation.org [thelamfoundation.org]
• 5. researchgate.net [researchgate.net]
• 6. ccrod.cancer.gov [ccrod.cancer.gov]
• 7. ccrod.cancer.gov [ccrod.cancer.gov]

Application Notes and Protocols: RMC-4627 and Dasatinib Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive overview and detailed protocols for investigating the combination therapy of RMC-4627, a selective mTORC1 inhibitor, and dasatinib (B193332), a multi-targeted tyrosine kinase inhibitor. Preclinical studies have demonstrated synergistic anti-leukemic activity of this combination, particularly in B-cell acute lymphoblastic leukemia (B-ALL). RMC-4627 targets the mTORC1 pathway, a key regulator of cell growth and proliferation, while dasatinib primarily inhibits BCR-ABL and SRC family kinases, which are crucial drivers in certain leukemias.[1][2] The dual targeting of these pathways offers a promising therapeutic strategy to enhance efficacy and overcome potential resistance mechanisms.

Data Presentation

In Vitro Efficacy of RMC-4627 and Dasatinib Combination

The following table summarizes the quantitative data from in vitro experiments on the SUP-B15 human B-ALL cell line, demonstrating the enhanced cytotoxic effect of the combination therapy.

Experiment	Treatment Group	Result	Reference
Cell Cycle Analysis (48h treatment)	Vehicle	G1: 45%, S: 40%, G2/M: 15%	[3]
Dasatinib (10 nM)	G1: 55%, S: 30%, G2/M: 15%	[3]
RMC-4627 (1 nM)	G1: 65%, S: 25%, G2/M: 10%	[3]
RMC-4627 (10 nM)	G1: 70%, S: 20%, G2/M: 10%	[3]
Dasatinib (10 nM) + RMC-4627 (1 nM)	G1: 75%, S: 15%, G2/M: 10%	[3]
Apoptosis Analysis (48h treatment)	Vehicle	~5% Annexin V positive cells	[1]
Dasatinib (sub-maximal conc.)	Increased Annexin V positive cells	[1]
RMC-4627 (≥ 1 nM)	Concentration-dependent increase in Annexin V positive cells	[1]
Dasatinib + RMC-4627	Enhanced induction of apoptosis compared to single agents	[1]
mTORC1 Signaling (2h treatment)	Vehicle	Baseline p4E-BP1 & pS6 levels	[4]
RMC-4627	Potent inhibition of p4E-BP1 and pS6	[4]
Dasatinib	Partial reduction in p4E-BP1 and pS6	[1]
Dasatinib + RMC-4627	Greater inhibition of mTORC1 substrate phosphorylation	[1]

In Vivo Efficacy in a B-ALL Xenograft Model

This table summarizes the in vivo efficacy of the RMC-4627 and dasatinib combination in a SUP-B15 xenograft mouse model.

Treatment Group	Dosing Regimen	Outcome	Reference
Vehicle	-	Progressive disease	[2][3]
Dasatinib	5 mg/kg, oral, once daily	Moderate reduction in leukemic burden	[2][3]
RMC-4627	3 mg/kg, intraperitoneal, once weekly	Reduction in leukemic burden	[2][3]
Dasatinib + RMC-4627	Dasatinib (5 mg/kg, po, qd) + RMC-4627 (3 mg/kg, ip, qw)	Significant reduction in leukemic burden compared to single agents	[2][3]

Signaling Pathways and Experimental Workflows

Caption: Simplified signaling pathway illustrating the targets of RMC-4627 and dasatinib.

Caption: General experimental workflow for evaluating the combination therapy.

Experimental Protocols

Protocol 1: In Vitro Cell Culture and Treatment

1.1. Cell Line Maintenance:

• Cell Line: SUP-B15 (Human B cell precursor leukemia).[5][6]

• Media: Iscove's Modified Dulbecco's Medium (IMDM) or McCoy's 5A medium supplemented with 20% fetal bovine serum (FBS) and 1% penicillin-streptomycin.[5][7]

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.[6]

• Subculture: Maintain cell density between 5 x 10^5 and 2 x 10^6 cells/mL. Split cultures 1:2 to 1:3 every 2-3 days.[6]

1.2. Compound Preparation:

• Prepare stock solutions of RMC-4627 and dasatinib in DMSO. Store at -20°C or -80°C.

• On the day of the experiment, dilute the stock solutions to the desired final concentrations in the cell culture medium. Ensure the final DMSO concentration does not exceed 0.1% to avoid solvent-induced toxicity.

1.3. Treatment:

• Seed SUP-B15 cells at a density of 5 x 10^5 cells/mL in appropriate culture plates.

• Add the diluted compounds (RMC-4627, dasatinib, or the combination) to the cells.

• Include a vehicle control group (medium with the same final concentration of DMSO).

• Incubate for the desired time points (e.g., 2, 24, 48 hours) before proceeding with downstream assays.

Protocol 2: Cell Cycle Analysis by Propidium Iodide Staining

2.1. Materials:

• Phosphate-buffered saline (PBS)

• 70% ethanol (B145695), ice-cold

• RNase A solution (100 µg/mL in PBS)

• Propidium Iodide (PI) staining solution (50 µg/mL in PBS)[8]

• Flow cytometry tubes

2.2. Procedure:

• Harvest approximately 1 x 10^6 cells per sample by centrifugation at 300 x g for 5 minutes.

• Wash the cell pellet once with 3 mL of PBS and centrifuge again.

• Resuspend the cell pellet in 400 µL of PBS.

• While vortexing gently, add 1 mL of ice-cold 70% ethanol dropwise to fix the cells.

• Incubate on ice for at least 30 minutes. (Fixed cells can be stored at 4°C for several weeks).[8]

• Centrifuge the fixed cells at a higher speed (e.g., 850 x g) for 5 minutes to pellet.

• Wash the pellet twice with 3 mL of PBS.

• Resuspend the cell pellet in 50 µL of RNase A solution and incubate at room temperature for 5-10 minutes.[8]

• Add 400 µL of PI staining solution and mix well.[8]

• Incubate at room temperature for 10 minutes in the dark.

• Analyze the samples by flow cytometry, collecting at least 10,000 events per sample. Use a linear scale for PI fluorescence and appropriate gating to exclude doublets.

Protocol 3: Apoptosis Assay using Annexin V Staining

3.1. Materials:

• Annexin V-FITC (or other fluorochrome conjugate) Apoptosis Detection Kit (containing Annexin V, Propidium Iodide, and Binding Buffer)

• PBS

• Flow cytometry tubes

3.2. Procedure:

• Harvest approximately 1-5 x 10^5 cells per sample by centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (~1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and gently mix.

• Incubate for 15 minutes at room temperature in the dark.[9]

• Add 5 µL of Propidium Iodide staining solution.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.[9]

Protocol 4: Western Blot Analysis of mTORC1 and SRC Signaling

4.1. Protein Extraction:

• After treatment, harvest cells and wash with ice-cold PBS.

• Lyse the cell pellet in RIPA buffer or a similar lysis buffer supplemented with protease and phosphatase inhibitors.

• Incubate on ice for 30 minutes, with vortexing every 10 minutes.

• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant containing the protein lysate.

• Determine protein concentration using a BCA or Bradford assay.

4.2. SDS-PAGE and Protein Transfer:

• Normalize protein samples to the same concentration with lysis buffer and Laemmli sample buffer.

• Denature the samples by heating at 95-100°C for 5-10 minutes.

• Load equal amounts of protein (20-30 µg) per lane onto an SDS-PAGE gel.

• Run the gel to separate proteins by size.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

4.3. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.

  • Recommended Primary Antibodies:

    • Phospho-4E-BP1 (Thr37/46)

    • Total 4E-BP1

    • Phospho-S6 Ribosomal Protein (Ser240/244)

    • Total S6 Ribosomal Protein

    • Phospho-SRC Family (Tyr416)

    • Total SRC

    • β-Actin or GAPDH (as a loading control)

• Wash the membrane three times with TBST for 5-10 minutes each.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Protocol 5: In Vivo B-ALL Xenograft Model

5.1. Animal Model:

• Use immunodeficient mice, such as NOD/SCID gamma (NSG) mice, which are suitable for engrafting human hematopoietic cells.[10]

5.2. Xenograft Establishment:

• Culture SUP-B15 cells as described in Protocol 1.

• On the day of injection, harvest and wash the cells, then resuspend them in sterile, serum-free medium or PBS.

• Inject 1-5 x 10^6 SUP-B15 cells intravenously (e.g., via tail vein) into each mouse.

• Monitor the mice for signs of leukemia development (e.g., weight loss, ruffled fur, hind-limb paralysis). Engraftment can be confirmed by flow cytometric analysis of peripheral blood or bone marrow for the presence of human CD19+ cells.

5.3. Combination Therapy:

• Once leukemia is established (e.g., 1-5% human CD19+ cells in peripheral blood), randomize the mice into treatment groups.

• Dasatinib Administration: Prepare dasatinib in an appropriate vehicle for oral gavage. Administer at 5 mg/kg once daily.[2][3]

• RMC-4627 Administration: Prepare RMC-4627 in a suitable vehicle for intraperitoneal injection. Administer at 3 mg/kg once weekly.[2][3]

• Combination Group: Administer both dasatinib and RMC-4627 according to their respective schedules.

• Control Groups: Include vehicle-treated and single-agent-treated groups.

• Treat the animals for a defined period (e.g., 4 weeks).[2]

5.4. Efficacy and Pharmacodynamic Assessment:

• Monitor tumor burden throughout the study by analyzing the percentage of human CD19+ cells in the bone marrow or peripheral blood via flow cytometry.

• At the end of the study, harvest tissues (bone marrow, spleen) for further analysis.

• For pharmacodynamic studies, collect tissues at a specified time point after the final dose (e.g., 4-5 hours) and analyze protein lysates for target modulation (e.g., p4E-BP1, pS6) using methods like Meso Scale Discovery (MSD) assays or western blotting.[2]

References

• 1. 4.4. Annexin V/PI Staining and Flow Cytometry Analysis [bio-protocol.org]
• 2. researchgate.net [researchgate.net]
• 3. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Leibniz Institute DSMZ: Details [dsmz.de]
• 6. laboratorynotes.com [laboratorynotes.com]
• 7. nirlab.org [nirlab.org]
• 8. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 9. Annexin V Staining Protocol [bdbiosciences.com]
• 10. Generation of human acute lymphoblastic leukemia xenografts for use in oncology drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparing RMC-4627 Stock Solution

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

RMC-4627 is a potent and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2][3][4] It is a valuable tool for studying mTORC1 signaling pathways and for preclinical investigations into mTORC1-driven diseases, such as certain cancers.[4][5][6] Accurate and consistent preparation of RMC-4627 stock solutions is critical for obtaining reliable and reproducible experimental results. This document provides a detailed protocol for the preparation, storage, and handling of RMC-4627 stock solutions.

2. RMC-4627 Properties

A summary of the key chemical and physical properties of RMC-4627 is provided in the table below.

Property	Value
Molecular Formula	C₉₃H₁₄₁N₁₁O₂₃
Molecular Weight	1781.17 g/mol [1][2][3]
Appearance	White to light yellow solid[1][2][3]
Purity	≥98%

3. Stock Solution Preparation

3.1. Materials

• RMC-4627 powder

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes or cryovials

• Calibrated pipettes and sterile tips

• Vortex mixer

• Ultrasonic bath (optional, but recommended)[1][2][3]

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Protocol

• Acclimatization: Allow the RMC-4627 vial to equilibrate to room temperature for at least 15-20 minutes before opening to minimize moisture condensation.

• Solvent Addition: Based on the desired stock concentration, carefully add the calculated volume of anhydrous DMSO to the vial containing the RMC-4627 powder. For ease of use, refer to the table below for common stock concentrations.

• Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution. If necessary, use an ultrasonic bath for short intervals to ensure complete solubilization.[1][2][3] Visually inspect the solution to confirm that no particulates are present.

• Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or cryovials. The aliquot volume will depend on the typical experimental usage.

• Labeling: Clearly label each aliquot with the compound name (RMC-4627), concentration, solvent (DMSO), date of preparation, and your initials.

• Storage: Store the aliquots as recommended in the storage conditions table below.

3.3. Stock Solution Calculation Guide

The following table provides the required volume of DMSO to prepare common stock concentrations from 1 mg, 5 mg, and 10 mg of RMC-4627 powder.

Desired Concentration	Mass of RMC-4627	Volume of DMSO to Add
1 mM	1 mg	0.5614 mL
5 mg	2.8071 mL
10 mg	5.6143 mL
5 mM	1 mg	0.1123 mL
5 mg	0.5614 mL
10 mg	1.1229 mL
10 mM	1 mg	0.0561 mL
5 mg	0.2807 mL
10 mg	0.5614 mL

Calculations are based on a molecular weight of 1781.17 g/mol .

4. Storage and Stability

Proper storage is crucial to maintain the integrity and activity of the RMC-4627 stock solution.

Storage Condition	Shelf Life
-20°C	Up to 1 month[1][2][3]
-80°C	Up to 6 months[1][2][3]

Important Considerations:

• Protect the stock solution from light.[1][2][3]

• Ensure the storage vials are tightly sealed to prevent evaporation and moisture absorption.[1][2][3]

• Avoid repeated freeze-thaw cycles as this can degrade the compound.[2]

5. Safety and Handling

• RMC-4627 is intended for research use only.

• Handle the compound and its solutions in a well-ventilated area, preferably in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

• Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

6. Experimental Workflow and Signaling Pathway

The following diagrams illustrate the workflow for preparing the RMC-4627 stock solution and its mechanism of action within the mTORC1 signaling pathway.

Caption: Workflow for RMC-4627 Stock Solution Preparation.

Caption: RMC-4627 Inhibition of the mTORC1 Signaling Pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 5. biorxiv.org [biorxiv.org]
• 6. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Assessing RMC-4627 Efficacy in Preclinical Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

RMC-4627 is a novel, potent, and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2] Unlike first-generation mTOR inhibitors like rapamycin, which only partially inhibit mTORC1, or second-generation ATP-competitive inhibitors that also block mTORC2 and can be poorly tolerated, RMC-4627 offers a distinct mechanism.[3][4] It is composed of a rapamycin-like core covalently linked to an mTOR active-site inhibitor, allowing it to bind to both the FKBP12/FRB domain and the kinase active site of mTOR within the mTORC1 complex.[4][5] This bi-steric binding leads to potent and selective inhibition of mTORC1 substrates, including the complete suppression of 4E-BP1 phosphorylation, a key regulator of oncogenic protein translation.[1][5][6] Preclinical studies have demonstrated its efficacy in various cancer models, highlighting its potential as a therapeutic strategy for tumors with hyperactivated mTORC1 signaling.[2][7]

mTORC1 Signaling Pathway and RMC-4627 Mechanism of Action

The mTORC1 complex is a central regulator of cell growth, proliferation, and survival.[4] It integrates signals from growth factors and nutrient availability to phosphorylate key downstream effectors like S6 Kinase (S6K) and 4E-BP1.[8] RMC-4627 selectively inhibits mTORC1, preventing this phosphorylation cascade and thereby suppressing tumor growth.[3]

Caption: RMC-4627 selectively inhibits the mTORC1 complex.

Application Note 1: In Vitro Efficacy of RMC-4627

RMC-4627 demonstrates potent and selective inhibition of mTORC1 signaling in various cancer cell lines, leading to cell cycle arrest, reduced viability, and apoptosis.[5][9] It is notably more potent than earlier generation mTOR inhibitors.[3][10]

Table 1: Summary of RMC-4627 In Vitro Activity

Cell Line	Cancer Type	Key Findings	Effective Concentration	Reference
SUP-B15	B-cell Acute Lymphoblastic Leukemia (B-ALL)	Potent inhibition of p4E-BP1 & pS6; cell cycle arrest and apoptosis. Sustained inhibition after washout.	~1-10 nM	[5][10]
HCV29 (TSC1-null)	Bladder Cancer	More effective growth inhibition (max 70%) compared to rapamycin (max 50%).	~0.3-1 nM	[3][6]
EC4	Hepatocellular Carcinoma (HCC)	Reduced cell proliferation and viability; decreased MYC protein levels.	Not specified, potent effect observed.	[7]
NF2-deficient meningioma lines	Meningioma	Superior growth inhibition and complete inhibition of p-4E-BP1 compared to rapamycin.	Not specified, potent effect observed.	[11]

Experimental Protocols: In Vitro Studies

Western Blot for Phosphoprotein Analysis

Objective: To assess the inhibitory effect of RMC-4627 on mTORC1 signaling by measuring the phosphorylation status of its downstream targets, 4E-BP1 and S6.

Protocol:

• Cell Culture and Treatment: Plate cancer cells (e.g., SUP-B15) and allow them to adhere overnight. Treat cells with a dose range of RMC-4627 (e.g., 0.1 nM to 100 nM) or vehicle control (DMSO) for a specified time (e.g., 2-4 hours).[10]

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein per lane on an SDS-polyacrylamide gel. After electrophoresis, transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Recommended antibodies include: anti-phospho-4E-BP1 (Thr37/46), anti-phospho-S6 (Ser240/244), anti-total 4E-BP1, anti-total S6, and a loading control (e.g., anti-Actin or anti-GAPDH).[5][10]

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensity using densitometry software.

Cell Viability Assay

Objective: To determine the effect of RMC-4627 on cancer cell proliferation and viability.

Protocol:

• Cell Seeding: Seed cells in 96-well plates at an appropriate density.

• Treatment: After 24 hours, treat cells with a serial dilution of RMC-4627.

• Incubation: Incubate the plates for a designated period (e.g., 72 hours).

• Viability Measurement: Add a viability reagent (e.g., CellTiter-Glo® or MTS reagent) to each well according to the manufacturer's instructions.

• Data Acquisition: Measure luminescence or absorbance using a plate reader.

• Analysis: Normalize the results to vehicle-treated control cells and calculate IC50 values using non-linear regression analysis.

Apoptosis Assay (Annexin V Staining)

Objective: To quantify the induction of apoptosis by RMC-4627.

Protocol:

• Cell Treatment: Treat cells in culture with RMC-4627 or vehicle control for a specified time (e.g., 48-72 hours).[10]

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.

• Staining: Resuspend cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cells.[10]

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Caption: General workflow for in vitro evaluation of RMC-4627.

Application Note 2: In Vivo Efficacy of RMC-4627

RMC-4627 demonstrates significant single-agent and combination anti-tumor activity in various preclinical xenograft and patient-derived xenograft (PDX) models.[5][6] Intermittent dosing schedules are well-tolerated and effective at reducing tumor burden.[9]

Table 2: Summary of RMC-4627 In Vivo Activity

Tumor Model	Cancer Type	Dosing Regimen (RMC-4627)	Key Findings	Reference
SUP-B15 Xenograft	B-cell Acute Lymphoblastic Leukemia (B-ALL)	0.3-10 mg/kg, ip, once weekly (qw)	Dose-dependent reduction of leukemic burden.	[5][9]
SUP-B15 Xenograft (Combination)	B-cell Acute Lymphoblastic Leukemia (B-ALL)	3 mg/kg, ip, qw (with Dasatinib 5 mg/kg, po, daily)	Enhanced anti-leukemic activity compared to either single agent.	[5]
Bladder Cancer PDX (TSC1-null)	Bladder Cancer	Not specified, 4-week treatment	Drove deeper tumor regression and delayed regrowth compared to rapamycin.	[6]
MYC-driven HCC	Hepatocellular Carcinoma (HCC)	10 mg/kg, single dose	Reduced MYC protein levels by ~50% in tumors.	[7]

Experimental Protocols: In Vivo Studies

Xenograft Model Establishment and Treatment

Objective: To evaluate the anti-tumor efficacy of RMC-4627 in a live animal model.

Protocol:

• Animal Husbandry: Use immunocompromised mice (e.g., NOD scid gamma or athymic nude mice), 6-8 weeks old.

• Cell Implantation: Subcutaneously or intravenously inject a suspension of cancer cells (e.g., 5 x 10^6 SUP-B15 cells) into the flank or tail vein of each mouse.[5]

• Tumor Growth Monitoring: Monitor tumor growth by caliper measurements (for subcutaneous models) or bioluminescence imaging. Once tumors reach a palpable size (e.g., 100-200 mm³), randomize mice into treatment groups.

• Drug Formulation and Administration:

  • Formulate RMC-4627 in a suitable vehicle, such as 5/5/90 (v/w/v) Transcutol/Solutol HS 15/water.[4]

  • Administer RMC-4627 via intraperitoneal (ip) injection at the desired dose and schedule (e.g., 3 mg/kg, once weekly).[5]

  • The control group receives the vehicle only.

• Efficacy Endpoints:

  • Measure tumor volume and body weight 2-3 times per week.

  • The primary endpoint is typically tumor growth inhibition (TGI).

  • At the end of the study, euthanize mice and harvest tumors for further analysis. For leukemia models, assess leukemic burden in bone marrow by flow cytometry for human markers (e.g., hCD19+).[5]

Pharmacodynamic (PD) Biomarker Analysis

Objective: To confirm target engagement and modulation of the mTORC1 pathway in tumor tissue following RMC-4627 treatment.

Protocol:

• Tissue Collection: Conduct a satellite PK/PD study where tumors are collected at various time points after the final dose.

• Tissue Processing: Flash-freeze a portion of the tumor for western blot analysis and fix the remaining portion in formalin for immunohistochemistry (IHC).

• Western Blot: Homogenize the frozen tumor tissue and perform western blotting as described in the in vitro protocol to assess levels of p-4E-BP1 and p-S6.[9]

• Immunohistochemistry (IHC):

  • Embed formalin-fixed tissue in paraffin (B1166041) and section it.

  • Perform antigen retrieval on the tissue sections.

  • Incubate sections with primary antibodies against PD markers (e.g., p-S6) or markers of proliferation (Ki-67) or apoptosis (cleaved Caspase-3).

  • Use a suitable detection system and counterstain with hematoxylin.

  • Image the slides and perform pathological scoring or quantitative image analysis.

Caption: Workflow for a preclinical xenograft efficacy study.

References

• 1. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [escholarship.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. thelamfoundation.org [thelamfoundation.org]
• 4. Selective Inhibitors of mTORC1 Activate 4EBP1 and Suppress Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. Critical roles for mTORC2- and rapamycin-insensitive mTORC1-complexes in growth and survival of BCR-ABL-expressing leukemic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Preclinical evaluation of the third-generation, bi-steric mechanistic target of rapamycin complex 1-selective inhibitor RMC-6272 in NF2-deficient models - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing RMC-4627 Dosage for In Vivo Studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing the dosage of RMC-4627 for in vivo studies. The information is presented in a question-and-answer format to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is RMC-4627 and what is its mechanism of action?

A1: RMC-4627 is a potent and selective bi-steric inhibitor of mTORC1 (mechanistic target of rapamycin (B549165) complex 1).[1][2] It functions by inhibiting the phosphorylation of 4E-BP1, a key substrate of mTORC1 that is integral to oncogenic protein translation.[1][2][3] Unlike first-generation mTOR inhibitors like rapamycin, bi-steric inhibitors such as RMC-4627 can more effectively suppress 4E-BP1 phosphorylation.[4][5] This leads to the suppression of cell cycle progression and a reduction in cancer cell survival.[1][2] RMC-4627 is designed to have sustained inhibitory effects, allowing for intermittent dosing schedules in vivo.[1][2]

Q2: What is a typical starting dose and administration route for RMC-4627 in preclinical mouse models?

A2: Based on preclinical studies, a common administration route for RMC-4627 is intraperitoneal (IP) injection.[1][2] Dosing is typically performed once weekly (qw).[1][2] A reasonable starting dose range for monotherapy in xenograft models is between 1 mg/kg and 10 mg/kg, administered once weekly.[1][6] For combination studies, a submaximal dose of 3 mg/kg (qw, IP) has been used effectively with other agents.[1][3]

Q3: How should RMC-4627 be formulated for in vivo administration?

A3: A common formulation for RMC-4627 and similar compounds for intraperitoneal injection is a v/w/v (volume/weight/volume) mixture of 5/5/90 Transcutol/Solutol HS 15/water.[4] It is crucial to ensure the compound is fully dissolved and the vehicle is well-tolerated by the animals.

Q4: What are the expected signs of target engagement in vivo?

A4: Target engagement can be assessed by measuring the phosphorylation levels of mTORC1 substrates in tumor tissue or surrogate tissues. A significant reduction in the phosphorylation of 4E-BP1 (at residues T37/T46) and S6 ribosomal protein (at S240/S244) are key indicators of RMC-4627 activity.[1][2] In some models, suppression of p4E-BP1 has been observed at doses as low as 1 mg/kg.[1][2]

Q5: What is the reported tolerability and toxicity profile of RMC-4627 in preclinical models?

A5: In the reported preclinical studies, once-weekly intraperitoneal administration of RMC-4627 at doses up to 10 mg/kg has been generally well-tolerated in mice, with no significant weight loss reported.[1][6] However, as with any experimental therapeutic, it is essential to monitor animals closely for any signs of toxicity, such as changes in weight, behavior, or physical appearance. In a combination study, one animal was euthanized due to hypoactivity and dyspnea, although this was not definitively attributed to RMC-4627 alone.[1]

Troubleshooting Guide

Issue 1: Lack of Efficacy or Suboptimal Tumor Growth Inhibition

Potential Cause	Troubleshooting Step
Sub-therapeutic Dosage	Gradually increase the dose of RMC-4627 within the reported tolerated range (e.g., up to 10 mg/kg qw).[1][6]
Inadequate Target Engagement	Confirm target engagement by performing pharmacodynamic studies. Collect tumor samples at various time points after dosing to analyze p4E-BP1 and pS6 levels via immunoblotting or immunohistochemistry.[1][2]
Poor Bioavailability	Ensure proper formulation and administration of the compound. Verify the stability of the formulated drug. Consider alternative administration routes if IP delivery is suspected to be suboptimal for your model, though this would require further validation.
Tumor Model Resistance	The tumor model may have intrinsic or acquired resistance to mTORC1 inhibition. Consider combination therapy with other agents. RMC-4627 has shown enhanced efficacy when combined with the tyrosine kinase inhibitor dasatinib (B193332) in a B-ALL model.[1][3]
Infrequent Dosing	While RMC-4627 is designed for intermittent dosing, your specific tumor model might require a more frequent schedule. This would need to be carefully evaluated against potential toxicity.

Issue 2: Unexpected Toxicity or Adverse Events

Potential Cause	Troubleshooting Step
Dosage Too High	Reduce the dose of RMC-4627. Even within the generally tolerated range, individual models or mouse strains may exhibit different sensitivities.
Vehicle-Related Toxicity	Administer the vehicle alone to a control group of animals to rule out any adverse effects from the formulation components.
Combination Toxicity	If using RMC-4627 in combination with another therapeutic, toxicity may be enhanced. Perform dose-finding studies for the combination, potentially reducing the dose of one or both agents.
Off-Target Effects	Although RMC-4627 is selective for mTORC1, off-target effects at higher doses cannot be entirely ruled out.[1][2] If toxicity persists at lower doses that still show efficacy, further investigation into the specific toxicities will be necessary.

Quantitative Data Summary

Table 1: RMC-4627 Monotherapy Dosing and Efficacy in a B-ALL Xenograft Model

Dose (mg/kg, IP, qw)	Effect on Leukemic Burden	Effect on p4E-BP1	Effect on pS6	Reference
0.3	-	-	Fully inhibited	[1][2]
1	Dose-dependent reduction	Suppressed to normal control levels	Fully inhibited	[1][2]
3	Dose-dependent reduction	No further reduction from 1 mg/kg	Fully inhibited	[1][2]
10	Dose-dependent reduction	No further reduction from 1 mg/kg	Fully inhibited	[1][2][6]

Table 2: RMC-4627 Combination Therapy in a B-ALL Xenograft Model

Treatment Group	Dosing Regimen	Effect on Leukemic Burden	Reference
Vehicle	-	-	[1]
Dasatinib (Das)	5 mg/kg, po, qd	~30% reduction	[1]
RMC-4627 (RMC)	3 mg/kg, ip, qw	Significant reduction (data not quantified in text)	[1][3]
Das + RMC	5 mg/kg Das + 3 mg/kg RMC	Significantly enhanced reduction compared to single agents	[1][3]

Experimental Protocols

Protocol 1: In Vivo Efficacy Study of RMC-4627 in a Xenograft Mouse Model

• Animal Model: Utilize immunodeficient mice (e.g., NSG mice) for xenograft studies with human cancer cell lines.[1][2]

• Cell Implantation: Implant cancer cells (e.g., SUP-B15 for B-ALL) into the appropriate site (e.g., intravenously or subcutaneously).[1][2] Allow tumors to establish to a predetermined size or for leukemia to engraft.

• Animal Randomization: Randomize mice into treatment and control groups.

• RMC-4627 Preparation:

  • Prepare the vehicle: 5% Transcutol, 5% Solutol HS 15, and 90% water (v/w/v).[4]

  • Dissolve RMC-4627 in the vehicle to the desired concentrations (e.g., 0.3, 1, 3, 10 mg/kg).

• Dosing:

  • Administer RMC-4627 or vehicle via intraperitoneal injection once weekly.[1][2]

  • For combination studies, administer the partner drug according to its established protocol (e.g., oral gavage for dasatinib).[1]

• Monitoring:

  • Monitor animal body weight and overall health daily.

  • Measure tumor volume regularly (for solid tumors) or assess leukemic burden at the end of the study (e.g., by flow cytometry of bone marrow).[1]

• Pharmacodynamic Analysis (Optional Satellite Group):

  • At a predetermined time after the final dose, euthanize a subset of animals.

  • Collect tumor and/or other relevant tissues.

  • Prepare tissue lysates for immunoblot analysis of p4E-BP1, total 4E-BP1, pS6, and total S6.

Visualizations

Caption: RMC-4627 inhibits the mTORC1 signaling pathway.

Caption: Experimental workflow for an in vivo efficacy study.

Caption: Troubleshooting decision tree for in vivo studies.

References

• 1. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Selective Inhibitors of mTORC1 Activate 4EBP1 and Suppress Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. biorxiv.org [biorxiv.org]

Technical Support Center: RMC-4627 and mTORC2 Signaling

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of RMC-4627 on the mTORC2 signaling pathway.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of RMC-4627?

RMC-4627 is a bi-steric and selective inhibitor of mTORC1 (mechanistic target of rapamycin (B549165) complex 1).[1][2] It is designed to potently inhibit the phosphorylation of mTORC1 substrates, such as 4E-BP1 and S6K, thereby suppressing tumor growth.[2][3][4]

Q2: Does RMC-4627 have off-target effects on mTORC2?

RMC-4627 is designed to be highly selective for mTORC1 over mTORC2.[3][4] While pan-mTOR inhibitors affect both complexes, RMC-4627 shows significantly less activity against mTORC2 at concentrations effective for mTORC1 inhibition.[3][5] The primary indicator of mTORC2 activity, the phosphorylation of AKT at serine 473 (p-AKT S473), is minimally affected by RMC-4627 compared to non-selective inhibitors.[3][5]

Q3: How is the selectivity of RMC-4627 for mTORC1 over mTORC2 determined?

The selectivity is typically determined by comparing the half-maximal inhibitory concentrations (IC50) for key downstream substrates of each complex. For mTORC1, this is often the phosphorylation of 4E-BP1 or S6. For mTORC2, the phosphorylation of AKT at Ser473 is the key readout. The ratio of the IC50 for p-AKT (mTORC2) to the IC50 for p-4E-BP1 (mTORC1) provides a quantitative measure of selectivity.[6]

Q4: What are the expected results for p-AKT (S473) levels when treating cells with RMC-4627?

When treating cells with RMC-4627 at concentrations that effectively inhibit mTORC1, you should expect to see minimal to no change in the levels of p-AKT (S473).[5] This is in contrast to pan-mTOR inhibitors, which would cause a significant decrease in p-AKT (S473) levels.[7][8]

Troubleshooting Guide: Assessing mTORC2 Activity

This guide focuses on troubleshooting Western blot experiments for measuring p-AKT (S473), a key downstream substrate of mTORC2.

Problem	Possible Cause	Recommended Solution
No or weak p-AKT (S473) signal	Low basal level of p-AKT in the cell line.	Stimulate cells with growth factors (e.g., insulin, IGF-1) to activate the PI3K/AKT pathway and increase p-AKT levels.[9]
Phosphatase activity during cell lysis.	Use a lysis buffer supplemented with a fresh cocktail of phosphatase inhibitors (e.g., sodium fluoride, sodium orthovanadate). Keep samples on ice at all times.[9][10]
Insufficient protein loaded on the gel.	For phosphorylated proteins, which are often low in abundance, it may be necessary to load 30-50 µg of total protein per lane.[9][10]
Suboptimal primary antibody dilution.	Perform an antibody titration experiment to determine the optimal concentration for your specific experimental conditions.
High background on the Western blot	Blocking agent is not optimal for phospho-antibodies.	Use 5% Bovine Serum Albumin (BSA) in TBST for blocking instead of non-fat dry milk. Milk contains casein, a phosphoprotein that can cause high background.[9][11]
Insufficient washing.	Increase the number and duration of wash steps with TBST.
Multiple non-specific bands	Antibody is not specific enough.	Ensure you are using a well-validated antibody for p-AKT (S473). Check the manufacturer's datasheet for validation data.
Protein degradation.	Add protease inhibitors to your lysis buffer and handle samples quickly and on ice.[10]

Quantitative Data Summary

The following table summarizes the selectivity of RMC-4627 for mTORC1 over mTORC2 in various cell lines.

Compound	Cell Line	p-4EBP1 T37/46 IC50 (nM)	p-AKT S473 IC50 (nM)	Selectivity (p-AKT IC50 / p-4EBP1 IC50)
RMC-4627	MDA-MB-468	1.4	18.2	~13-fold
RMC-4627	MCF-7	Not specified	Not specified	18-fold

Data is compiled from publicly available research and may vary based on experimental conditions.[3][6]

Experimental Protocols

Western Blotting for p-AKT (S473) and Total AKT

• Cell Lysis:

  • After treatment with RMC-4627 or control, wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.

  • Scrape the cells, transfer to a microfuge tube, and incubate on ice for 30 minutes.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Load 30-50 µg of total protein per lane on a 4-12% Bis-Tris polyacrylamide gel.

  • Run the gel until the dye front reaches the bottom.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against p-AKT (S473) (diluted in 5% BSA in TBST) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with an HRP-conjugated secondary antibody (diluted in 5% BSA in TBST) for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Develop the blot using an enhanced chemiluminescence (ECL) substrate and image the signal.

  • For total AKT, strip the membrane and re-probe with an antibody against total AKT, or run a parallel gel.

Signaling Pathway and Experimental Workflow Diagrams

Caption: mTOR signaling pathways and the selective inhibition of mTORC1 by RMC-4627.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective Inhibitors of mTORC1 Activate 4EBP1 and Suppress Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 6. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dual mTORC1/mTORC2 inhibition diminishes Akt activation and induces Puma-dependent apoptosis in lymphoid malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 11. researchgate.net [researchgate.net]

RMC-4627 Technical Support Center: A Guide to Improving Solubility for Experiments

Welcome to the technical support center for RMC-4627. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective handling and solubilization of RMC-4627 for experimental use. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common challenges with RMC-4627 solubility.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for creating a stock solution of RMC-4627?

A1: The recommended solvent for creating a stock solution of RMC-4627 is dimethyl sulfoxide (B87167) (DMSO). RMC-4627 is soluble in DMSO up to 100 mg/mL (56.14 mM), though achieving this concentration requires sonication.[1][2][3][4] It is critical to use fresh, anhydrous (hygroscopic) DMSO, as absorbed moisture can significantly reduce the compound's solubility.[1][2][3][4]

Q2: My RMC-4627 is not fully dissolving in DMSO. What should I do?

A2: If you are having trouble dissolving RMC-4627 in DMSO, try the following:

• Use ultrasonication: Place the vial in an ultrasonic bath to aid dissolution.[1][2][3][4]

• Gentle warming: Briefly warm the solution to 37°C.[5]

• Vortexing: Mix the solution thoroughly by vortexing.[5]

• Ensure DMSO quality: Use a fresh, unopened bottle of anhydrous DMSO.

Q3: My RMC-4627 stock solution in DMSO precipitates when I dilute it in aqueous media for my in vitro experiment. How can I prevent this?

A3: Precipitation upon dilution into aqueous buffers or cell culture media is a common issue with hydrophobic compounds stored in DMSO. Here are several strategies to prevent this:

• Stepwise Dilution: Avoid adding the DMSO stock directly to the final volume of aqueous media. Instead, perform serial dilutions in your media.[6]

• Slow Addition and Mixing: Add the DMSO stock solution dropwise to the aqueous media while gently vortexing or swirling to ensure rapid and even dispersion.[7] This prevents localized high concentrations that can lead to precipitation.

• Final DMSO Concentration: Keep the final concentration of DMSO in your experiment as low as possible, ideally below 0.5%, to avoid solvent-induced artifacts and toxicity.[6][8]

• Pre-warm the Media: Warming the cell culture media to 37°C before adding the RMC-4627 stock can sometimes improve solubility.

• Use of Surfactants (for biochemical assays): For cell-free biochemical assays, including a low concentration of a non-ionic detergent like 0.01% Triton X-100 or Tween-20 in the assay buffer can help maintain solubility.[8]

Q4: What is a suitable formulation for in vivo studies with RMC-4627?

A4: A published formulation for in vivo studies in mice is a 5:5:90 (vol/wt/vol) mixture of Transcutol, Solutol HS 15, and water, respectively.[9]

Q5: How should I store RMC-4627?

A5: RMC-4627 powder should be stored at -20°C, sealed, and protected from moisture and light.[1][2][4] Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1][2][4]

Troubleshooting Guides

Problem 1: Inconsistent results in cell-based assays.

• Possible Cause: Precipitation of RMC-4627 in the cell culture media, leading to a lower effective concentration.

• Solution:

  • Visually inspect your culture plates for any signs of precipitate after adding RMC-4627.

  • Review your dilution protocol. Implement stepwise dilution and slow, dropwise addition of the DMSO stock to pre-warmed media while mixing.[6][7]

  • Determine the maximum soluble concentration of RMC-4627 in your specific cell culture medium by preparing a serial dilution and observing for precipitation.[7]

Problem 2: Loss of compound activity in long-term experiments.

• Possible Cause: Degradation of RMC-4627 in the experimental solution over time.

• Solution:

  • Prepare fresh dilutions of RMC-4627 from a frozen stock solution immediately before each experiment.

  • Avoid storing diluted RMC-4627 in aqueous media for extended periods.[7]

  • Ensure proper storage of stock solutions at -80°C in small, single-use aliquots to minimize freeze-thaw cycles.[1][2]

Data Presentation

Table 1: RMC-4627 Solubility and Stock Solution Preparation

Parameter	Value	Reference
Molecular Weight	1781.17 g/mol	[1][2][4]
Appearance	White to light yellow solid	[1][2][4]
Recommended Solvent	Dimethyl sulfoxide (DMSO)	[1][2][3][4]
Maximum Stock Concentration	100 mg/mL (56.14 mM) in DMSO	[1][2][3][4]
Dissolution Aid	Ultrasonication required	[1][2][3][4]

Table 2: Recommended Storage Conditions

Form	Temperature	Duration	Special Conditions	Reference
Solid Powder	-20°C	As per supplier	Sealed, away from moisture and light	[1][2][4]
DMSO Stock Solution	-80°C	6 months	Aliquoted, sealed, away from moisture and light	[1][2]
DMSO Stock Solution	-20°C	1 month	Aliquoted, sealed, away from moisture and light	[1][2]

Experimental Protocols

Protocol 1: Preparation of RMC-4627 Stock Solution for In Vitro Experiments

• Weighing: Carefully weigh the desired amount of RMC-4627 powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration (e.g., 10 mM).

• Dissolution:

  • Vortex the solution for 1-2 minutes.

  • Place the tube in an ultrasonic water bath and sonicate until the solution is clear and all solid has dissolved. This may take several minutes.

  • If necessary, gently warm the solution to 37°C for a short period.[5]

• Storage: Aliquot the stock solution into single-use volumes in sterile, light-protected tubes and store at -80°C.[1][2]

Protocol 2: Preparation of RMC-4627 Working Solution for In Vitro Cell-Based Assays

• Thawing: Thaw a single aliquot of the RMC-4627 DMSO stock solution at room temperature.

• Pre-warming: Warm the required volume of cell culture medium to 37°C.

• Dilution:

  • Perform a serial dilution of the DMSO stock solution in pre-warmed cell culture medium to achieve the final desired concentration.

  • For each dilution step, add the RMC-4627 solution dropwise to the medium while gently swirling the tube or plate.[7]

• Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture does not exceed 0.5%.[6][8] Prepare a vehicle control with the same final DMSO concentration.

• Use Immediately: Use the freshly prepared working solution immediately to treat cells. Do not store diluted aqueous solutions of RMC-4627.

Visualizations

Caption: RMC-4627 inhibits the mTORC1 signaling pathway.

Caption: Experimental workflow for preparing RMC-4627 solutions.

Caption: Troubleshooting logic for RMC-4627 solubility issues.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.cn [medchemexpress.cn]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: RMC-4627 Animal Model Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing the selective mTORC1 inhibitor, RMC-4627, in animal models. Our goal is to help you anticipate and mitigate potential toxicities, ensuring the successful execution of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is RMC-4627 and what is its mechanism of action?

A1: RMC-4627 is a bi-steric, selective inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2][3] It functions by binding to both the FKBP12 protein and the mTOR kinase active site within the mTORC1 complex, leading to potent and sustained inhibition of mTORC1 signaling.[3] This selectivity for mTORC1 over mTORC2 is a key feature designed to improve the therapeutic window and reduce toxicities associated with pan-mTOR inhibitors.[1][2]

Q2: What are the common toxicities observed with RMC-4627 in animal models?

A2: Preclinical studies have generally shown that RMC-4627 is well-tolerated in animal models, particularly with intermittent, once-weekly dosing schedules.[1][2][4] Common observations include no significant body weight loss.[1][3] In one study, a single instance of hypoactivity and dyspnea was noted in a mouse receiving RMC-4627 in combination with another therapeutic agent, but this was an isolated event.[1] Due to its selectivity, RMC-4627 is associated with a lower incidence of hyperglycemia, a common side effect of less selective mTOR inhibitors.

Q3: How can I minimize potential toxicities when using RMC-4627?

A3: To minimize potential toxicities, consider the following strategies:

• Intermittent Dosing: A once-weekly dosing schedule has been shown to be effective and well-tolerated in multiple studies.[1][2]

• Dose Optimization: Conduct dose-response studies to determine the minimal effective dose for your specific animal model and disease context.

• Regular Monitoring: Implement a consistent schedule for monitoring animal health, including body weight, food and water intake, and clinical signs of distress.

• Appropriate Formulation: Use a well-documented and stable formulation for administration. A common formulation is a v/w/v mixture of 5/5/90 Transcutol/Solutol HS 15/water.[3]

Q4: What is the recommended formulation for RMC-4627 in animal studies?

A4: A frequently used and published formulation for RMC-4627 is a v/w/v mixture of 5/5/90 Transcutol/Solutol HS 15/water.[3] It is crucial to ensure proper solubilization and stability of the compound for consistent in vivo exposure.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action(s)
Weight Loss	- High dose of RMC-4627- Combination therapy effects- Tumor burden- Dehydration or reduced food intake	- Reduce the dose of RMC-4627.- If using combination therapy, evaluate the toxicity of each agent alone.- Provide supportive care, such as supplemental nutrition and hydration.- Monitor tumor progression as a potential cause of weight loss.
Hypoactivity or Lethargy	- Drug-related toxicity- Disease progression- Dehydration	- Temporarily suspend dosing and monitor for recovery.- Reduce the subsequent doses.- Ensure easy access to food and water.- Consult with a veterinarian.
Skin Rash or Dermatitis	- Common class effect of mTOR inhibitors	- Monitor the severity of the rash.- Consider topical treatments as recommended by a veterinarian.- If severe, consider dose reduction.
Mucositis (Oral Sores)	- Common class effect of mTOR inhibitors	- Monitor for signs of oral discomfort or reduced eating.- Provide soft food.- Consult with a veterinarian about potential palliative treatments.
Hyperglycemia	- Less likely with RMC-4627 due to mTORC1 selectivity, but still possible at high doses or in sensitive models.	- Monitor blood glucose levels, especially during initial dose-finding studies.- If hyperglycemia is observed, consider reducing the dose.

Quantitative Data Summary

Table 1: RMC-4627 Dosing and Outcomes in a B-ALL Xenograft Model

Dose (mg/kg, ip, qw)	Effect on Leukemic Burden	Tolerability	Reference
1	Dose-dependent reduction	Well-tolerated	[1]
3	>50% reduction	Well-tolerated, no significant weight loss	[1]
10	Nearly 90% reduction	Well-tolerated	[1]

Experimental Protocols

Protocol 1: General Toxicity Monitoring in Mice

• Animal Acclimatization: Acclimate animals to the housing conditions for at least one week prior to the start of the experiment.

• Baseline Measurements: Before the first dose, record the body weight, food and water intake, and perform a baseline clinical assessment of each animal.

• Dosing: Administer RMC-4627 via the desired route (e.g., intraperitoneal injection) at the predetermined dose and schedule.

• Daily Monitoring:

  • Record body weight.

  • Measure food and water consumption.

  • Perform a clinical assessment, observing for changes in posture, activity, grooming, and any signs of distress (e.g., ruffled fur, hunched posture, labored breathing).

• Weekly Blood Collection: If required, collect a small volume of blood (e.g., via tail vein) for complete blood count (CBC) and serum chemistry analysis to monitor for hematological and metabolic changes.

• Endpoint Criteria: Establish clear humane endpoint criteria (e.g., >20% body weight loss, severe lethargy, inability to access food or water) and euthanize animals that meet these criteria.

• Necropsy and Histopathology: At the end of the study, perform a gross necropsy and collect major organs (e.g., liver, kidneys, spleen, lungs, heart) for histopathological analysis to identify any microscopic signs of toxicity.

Visualizations

Signaling Pathway

Caption: RMC-4627 selectively inhibits the mTORC1 signaling pathway.

Experimental Workflow

References

• 1. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 3. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

RMC-4627: Investigating the Duration of mTORC1 Inhibition Following Washout

This technical support guide provides researchers, scientists, and drug development professionals with information regarding the persistence of the inhibitory effects of RMC-4627 on the mTORC1 signaling pathway after its removal from the experimental system. The following question-and-answer section addresses common inquiries and provides insights into experimental design and data interpretation based on available preclinical research.

Frequently Asked Questions (FAQs)

Q1: How long do the inhibitory effects of RMC-4627 on mTORC1 signaling last after the compound is washed out?

A1: Preclinical studies have demonstrated that RMC-4627 exerts a sustained inhibitory effect on the mTORC1 pathway for at least 16 hours after its removal (washout) in in vitro models of B-cell acute lymphoblastic leukemia (B-ALL). This prolonged duration of action is a key feature of RMC-4627, a bi-steric mTORC1 inhibitor, which is attributed to its stable binding to FKBP12. In contrast, the effects of ATP-competitive mTOR kinase inhibitors, such as MLN0128, are reversed within 4 hours of washout.

Q2: What is the experimental evidence for the sustained effect of RMC-4627?

A2: The sustained activity of RMC-4627 post-washout has been primarily demonstrated through immunoblot analysis of key downstream targets of mTORC1, namely phosphorylated ribosomal protein S6 (pS6) and phosphorylated eIF4E-binding protein 1 (p4E-BP1). In these experiments, cancer cell lines were treated with RMC-4627 for a defined period, the compound was then removed from the culture medium, and the phosphorylation status of these proteins was monitored over time.

Q3: How does the sustained inhibition by RMC-4627 impact downstream cellular processes?

A3: The prolonged inhibition of mTORC1 signaling by RMC-4627 after washout has been shown to correlate with a sustained suppression of the assembly of the eIF4F translation initiation complex. This complex is crucial for the translation of mRNAs encoding proteins involved in cell growth and proliferation. Consequently, the sustained effect of RMC-4627 also enhances the cytotoxic effects of other chemotherapeutic agents, such as dasatinib, even after RMC-4627 has been removed.

Troubleshooting Guide

Issue: My washout experiment does not show a sustained effect of RMC-4627.

• Possible Cause 1: Incomplete Washout. Residual RMC-4627 in the culture system can lead to continued inhibition.

  • Troubleshooting Tip: Ensure a thorough washout procedure. We recommend a minimum of three washes with fresh, pre-warmed culture medium. After the final wash, replace with fresh medium for the remainder of the experiment.

• Possible Cause 2: Cell Line Differences. The duration of the sustained effect may vary between different cell lines due to differences in protein expression (e.g., FKBP12 levels) or drug metabolism.

  • Troubleshooting Tip: If possible, use a positive control cell line where the sustained effect has been previously demonstrated, such as the SUP-B15 B-ALL cell line.

• Possible Cause 3: Suboptimal Antibody for Immunoblotting. The quality and specificity of antibodies against pS6 and p4E-BP1 are critical for accurate assessment.

  • Troubleshooting Tip: Validate your antibodies using appropriate positive and negative controls. Refer to the manufacturer's datasheet for recommended dilutions and protocols.

Data Summary

The following tables summarize the qualitative and semi-quantitative findings from preclinical washout experiments with RMC-4627. Please note that precise quantitative data from densitometry analysis of immunoblots are not consistently available in the public domain.

Table 1: Duration of mTORC1 Signaling Inhibition After RMC-4627 Washout in SUP-B15 Cells

Time After Washout	Phospho-S6 (pS6) Inhibition	Phospho-4E-BP1 (p4E-BP1) Inhibition
0 hours	Significant Inhibition	Significant Inhibition
4 hours	Sustained Inhibition	Sustained Inhibition
16 hours	Sustained Inhibition	Sustained Inhibition

Data are based on qualitative descriptions from immunoblot analyses. "Sustained Inhibition" indicates that the level of the phosphorylated protein remained significantly below the baseline (untreated) level.

Table 2: Comparison of Sustained Effects of Different mTOR Inhibitors After Washout

Compound	Target	Sustained Effect (at 16 hours post-washout)
RMC-4627	mTORC1 (bi-steric)	Yes
MLN0128	mTORC1/2 (ATP-competitive)	No (reversed by 4 hours)
Rapamycin	mTORC1 (allosteric)	Yes (for pS6)

This table provides a comparative overview of the duration of action for different classes of mTOR inhibitors.

Experimental Protocols

Key Experiment: In Vitro Washout Assay to Determine Duration of RMC-4627 Effect

This protocol outlines the general steps to assess the persistence of RMC-4627's inhibitory activity on mTORC1 signaling after its removal.

1. Cell Culture and Treatment:

• Plate cells (e.g., SUP-B15) at an appropriate density and allow them to adhere or stabilize overnight.
• Treat the cells with RMC-4627 (e.g., 10 nM) or vehicle control for a specified duration (e.g., 4 hours).

2. Compound Washout:

• Aspirate the medium containing RMC-4627.
• Wash the cells three times with a generous volume of fresh, pre-warmed, serum-free medium to thoroughly remove the compound.
• After the final wash, add fresh, complete culture medium.

3. Time Course Collection:

• Harvest cell lysates at various time points after washout (e.g., 0, 4, and 16 hours). The 0-hour time point represents cells lysed immediately after the washout procedure.

4. Immunoblot Analysis:

• Separate protein lysates by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.
• Probe the membrane with primary antibodies specific for pS6 (e.g., Ser240/244), p4E-BP1 (e.g., Thr37/46), total S6, total 4E-BP1, and a loading control (e.g., β-actin or GAPDH).
• Incubate with the appropriate secondary antibodies.
• Visualize the protein bands using a suitable detection method (e.g., chemiluminescence).

5. Data Analysis:

• Quantify the band intensities using densitometry software.
• Normalize the signal of the phosphorylated proteins to the total protein and/or the loading control.
• Compare the levels of phosphorylated proteins at different time points post-washout to the 0-hour time point and the vehicle-treated control.

Visualizations

Signaling Pathway Diagram

Caption: Simplified mTORC1 signaling pathway and the inhibitory action of RMC-4627.

Experimental Workflow Diagram

interpreting unexpected cell viability assay results with RMC-4627

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers interpret unexpected results from cell viability assays involving the selective mTORC1 inhibitor, RMC-4627.

Frequently Asked Questions (FAQs)

Q1: What is RMC-4627 and how does it work?

RMC-4627 is a potent and selective bi-steric inhibitor of mTORC1 (mechanistic target of rapamycin (B549165) complex 1).[1][2][3] It functions by binding to both the FKBP12 protein and the mTOR kinase active site, leading to a more complete and sustained inhibition of mTORC1 signaling compared to rapamycin and its analogs (rapalogs).[4][5][6] This inhibition specifically blocks the phosphorylation of key downstream effectors of mTORC1, such as 4E-BP1 and S6K, which are critical for protein synthesis, cell growth, and proliferation.[1][3][4][6] Unlike first and second-generation mTOR inhibitors, RMC-4627's selectivity for mTORC1 over mTORC2 is intended to minimize off-target effects associated with dual mTORC1/mTORC2 inhibition.[2][7]

Q2: I'm not seeing the expected decrease in cell viability with RMC-4627. Is the compound inactive?

While compound inactivity is a possibility (see Troubleshooting Guide below), there are several pharmacological reasons why you might not observe a significant decrease in cell viability:

• Cytostatic vs. Cytotoxic Effects: RMC-4627, like many mTOR inhibitors, can be primarily cytostatic rather than cytotoxic in certain cell lines. This means it may be inhibiting cell proliferation and inducing cell cycle arrest (e.g., at G0/G1 phase) without directly causing widespread cell death.[8][9] Your viability assay, especially if it's a metabolic one like an MTS or MTT assay, might show a plateau in signal rather than a sharp decrease, reflecting a halt in proliferation.

• Time-Dependence of Apoptosis: The induction of apoptosis by RMC-4627 can be time-dependent. You may need to extend your incubation time to observe a significant reduction in viable cell number.

• Cell Line-Specific Resistance: The dependence of your cell line on the mTORC1 pathway for survival is a critical factor. Cells with primary resistance mechanisms or those that can activate compensatory signaling pathways may be less sensitive to RMC-4627.

Q3: My cell viability, as measured by an MTS/MTT assay, unexpectedly increased at certain concentrations of RMC-4627. What could be the cause?

This is a known phenomenon that can occur with metabolic-based assays and compounds that modulate cellular metabolism. Here are the likely causes:

• Assay Interference: Tetrazolium-based assays (MTT, MTS, XTT) measure cell viability indirectly by assessing metabolic activity—specifically, the activity of mitochondrial dehydrogenases that reduce the tetrazolium salt to a colored formazan (B1609692) product.[10] Since mTORC1 is a central regulator of metabolism, its inhibition by RMC-4627 can alter cellular metabolic pathways.[10] This can sometimes lead to an increase in reductive capacity per cell, even if the total cell number is not increasing, resulting in a falsely elevated "viability" signal.

• Induction of Autophagy: In some contexts, mTORC1 inhibition can induce a pro-survival autophagic response. This cellular recycling process can, in the short term, enhance cell survival under stress, which might be reflected as stable or slightly increased metabolic activity.

It is highly recommended to validate findings from metabolic assays with a non-metabolic method, such as a direct cell count or a DNA-binding dye-based assay.

Troubleshooting Guide

Problem 1: Higher than Expected IC50 Value or No Effect on Cell Viability

Possible Cause	Troubleshooting Steps
Compound Inactivity	Ensure proper storage of RMC-4627 stock solutions (typically at -80°C). Avoid repeated freeze-thaw cycles. Prepare fresh dilutions for each experiment.
Cell Line Resistance	Confirm that your cell line has an active mTORC1 pathway (e.g., by checking the phosphorylation status of 4E-BP1 or S6K via Western blot). Cell lines without a dependency on this pathway for survival will not be sensitive to RMC-4627.
Suboptimal Assay Conditions	Optimize cell seeding density to ensure cells are in the exponential growth phase during treatment. Ensure the incubation time is sufficient to observe an effect (consider a time-course experiment from 24 to 72 hours or longer).
Assay Readout Limitations	If using a metabolic assay (MTS/MTT), the cytostatic effect of RMC-4627 may not register as cell death. Use a complementary assay that directly counts cells or measures membrane integrity (e.g., Trypan Blue exclusion, CellTiter-Glo®, or a cytotoxicity assay measuring LDH release).[11]

Problem 2: Inconsistent or Paradoxical Increase in Cell Viability

Possible Cause	Troubleshooting Steps
Metabolic Assay Artifact	As mTORC1 inhibition alters cellular metabolism, the readout from MTS/MTT assays may not correlate with cell number.[10] Action: Perform a cell-free control to check for direct chemical reduction of the assay reagent by RMC-4627. Action: Validate your results with a non-metabolic assay like the ATP-based CellTiter-Glo®, which is generally less prone to such artifacts, or a direct cell counting method.[11][12]
Induction of Pro-Survival Pathways	Inhibition of mTORC1 can sometimes lead to the activation of pro-survival feedback loops. Action: Investigate the activation of parallel signaling pathways (e.g., MAPK/ERK) via Western blot.
Solvent Toxicity or Interference	High concentrations of the solvent (e.g., DMSO) can be toxic or interfere with the assay. Action: Include a vehicle control with the same final concentration of the solvent as your highest RMC-4627 concentration. Ensure the final solvent concentration is low (typically <0.5%).

Data Presentation

Table 1: Representative IC50 Values for Bi-steric mTORC1 Inhibitors in a TSC1-null Cell Line

Compound	Assay Type	IC50 (nM)	Maximum Growth Inhibition (%)
Rapamycin	Growth Inhibition	~10	50%
MLN0128	Growth Inhibition	>100	55%
RMC-4627	Growth Inhibition	~2	70%
RMC-6272	Growth Inhibition	~1	70%

Note: Data is illustrative and compiled from findings on TSC1-null HCV29 cells. Actual IC50 values will be cell line-dependent.[4][6]

Experimental Protocols

Protocol: MTS Cell Viability Assay

This protocol provides a general framework for assessing cell viability using a colorimetric MTS-based assay.

• Cell Seeding:

  • Harvest and count cells that are in the logarithmic growth phase.

  • Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete growth medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment and recovery.

• Compound Treatment:

  • Prepare serial dilutions of RMC-4627 in complete growth medium at 2x the final desired concentrations.

  • Remove the medium from the wells and add 100 µL of the RMC-4627 dilutions or vehicle control (medium with the same final concentration of DMSO).

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTS Reagent Addition:

  • Following treatment, add 20 µL of the MTS reagent solution to each well.

  • Incubate the plate for 1-4 hours at 37°C, protected from light. The optimal incubation time should be determined empirically for your cell line.

• Absorbance Measurement:

  • Gently mix the plate to ensure a homogenous distribution of the formazan product.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the "medium only" blank wells from all other wells.

  • Calculate the percentage of cell viability for each treatment by normalizing the absorbance to the vehicle-treated control wells: % Viability = (Absorbance_treated / Absorbance_vehicle) * 100

Visualizations

Caption: Mechanism of action of RMC-4627 on the mTORC1 signaling pathway.

Caption: Troubleshooting workflow for unexpected cell viability assay results.

References

• 1. biorxiv.org [biorxiv.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. thelamfoundation.org [thelamfoundation.org]
• 5. revmed.com [revmed.com]
• 6. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeting mTORC1 with Bi-Steric Inhibitors: A Promising Therapeutic Strategy for RAS-Driven Cancers [synapse.patsnap.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. Pitfalls of the MTT assay: Direct and off-target effects of inhibitors can result in over/underestimation of cell viability: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 11. blog.quartzy.com [blog.quartzy.com]
• 12. Alternatives to MTT Assay in Cell Viability Assessments - 4B [albergueweb1.uva.es]

RMC-4627 stability in different experimental conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and handling of RMC-4627 under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: How should solid RMC-4627 be stored for long-term stability?

A1: Solid RMC-4627 should be stored at -20°C in a sealed container, protected from moisture and light.[1][2][3]

Q2: What is the recommended solvent for preparing RMC-4627 stock solutions?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing stock solutions of RMC-4627.[1][4] For in vitro assays, it has been used at a concentration of 10 mM.[4]

Q3: What are the recommended storage conditions and stability for RMC-4627 stock solutions in DMSO?

A3: RMC-4627 stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and stored under the following conditions:

• -80°C for up to 6 months.[1][2][3]

• -20°C for up to 1 month.[1][2][3] Solutions should be kept in sealed containers, protected from moisture and light.[1][2][3]

Q4: How should I prepare RMC-4627 for in vivo animal studies?

A4: For in vivo experiments in mice, RMC-4627 has been successfully formulated in a vehicle consisting of 5:5:90 (v/w/v) of Transcutol, Solutol HS 15, and water.[5]

Q5: What is the mechanism of action of RMC-4627?

A5: RMC-4627 is a bi-steric, selective inhibitor of mTORC1 (mechanistic target of rapamycin (B549165) complex 1).[5] It is designed to combine the high selectivity of the rapamycin-FKBP12 complex for the FRB domain of mTOR with an ATP-competitive inhibitor moiety, leading to potent and selective inhibition of mTORC1 signaling.[5] This results in the suppression of phosphorylation of mTORC1 substrates like 4E-BP1 and S6K.[5][6]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent results in cell-based assays	Degradation of RMC-4627 in stock solution.	Ensure stock solutions are stored correctly at -80°C or -20°C and have not exceeded their recommended storage duration.[1][2][3] Avoid multiple freeze-thaw cycles by preparing single-use aliquots.[1][3] Use freshly opened, anhydrous DMSO for preparing stock solutions, as hygroscopic DMSO can affect solubility and stability.[1][2][3]
Instability in cell culture media.	While specific data for RMC-4627 is unavailable, related compounds can be unstable in aqueous solutions at neutral pH. Prepare fresh dilutions in your cell culture medium immediately before each experiment.
Low potency or loss of activity	Improper storage of solid compound.	Verify that the solid RMC-4627 has been stored at -20°C and protected from light and moisture.[1][2][3]
Incorrect preparation of solutions.	Confirm the correct solvent (DMSO) and concentration were used.[1][4] Ensure complete dissolution; sonication may be required.[1][2][3]
Precipitation of the compound in aqueous buffer	Low aqueous solubility.	RMC-4627 is a large, complex molecule and likely has low aqueous solubility. When diluting the DMSO stock solution into aqueous buffers or media, do so with vigorous mixing and ensure the final DMSO concentration is compatible with your experimental system and does not cause precipitation.

Data and Protocols

Summary of Storage Conditions and Stability

Form	Solvent	Storage Temperature	Duration	Key Considerations
Solid	N/A	-20°C	Not specified, but standard for long-term	Sealed container, protect from light and moisture.[1][2][3]
Stock Solution	DMSO	-80°C	Up to 6 months	Aliquot to avoid freeze-thaw cycles. Protect from light and moisture.[1][2][3]
DMSO	-20°C	Up to 1 month	Aliquot to avoid freeze-thaw cycles. Protect from light and moisture.[1][2][3]
In Vivo Formulation	Transcutol:Solutol HS 15:Water (5:5:90 v/w/v)	Not specified	Prepare fresh	Used for intraperitoneal administration in mice.[5]

Experimental Protocols

Protocol 1: Preparation of RMC-4627 Stock Solution for In Vitro Assays

• Materials:

  • RMC-4627 (solid)

  • Anhydrous Dimethyl sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or vials

  • Vortex mixer

  • Sonicator (optional)

• Procedure:

  • Equilibrate the vial of solid RMC-4627 to room temperature before opening to prevent condensation.

  • Weigh the desired amount of RMC-4627 in a sterile tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).[4]

  • Vortex the solution thoroughly to dissolve the compound. If necessary, use an ultrasonic bath to aid dissolution.[1][2][3]

  • Once fully dissolved, dispense the stock solution into single-use aliquots in sterile tubes.

  • Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[1][2][3]

Protocol 2: Western Blot Analysis of mTORC1 Pathway Inhibition

• Cell Treatment:

  • Plate cells at the desired density and allow them to adhere overnight.

  • Prepare serial dilutions of RMC-4627 from your DMSO stock solution in the appropriate cell culture medium. Ensure the final DMSO concentration is consistent across all treatments and does not exceed a cytotoxic level (typically <0.1%).

  • Treat cells with RMC-4627 for the desired time (e.g., 2 hours).[7]

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS.

  • Lyse cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

  • Clarify the lysates by centrifugation and collect the supernatant.

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with primary antibodies against phosphorylated and total forms of mTORC1 pathway proteins (e.g., p-4E-BP1, 4E-BP1, p-S6, S6).

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

Caption: RMC-4627 selectively inhibits the mTORC1 signaling pathway.

Caption: Recommended workflow for handling and storing RMC-4627 solutions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

controlling for confounding variables in RMC-4627 studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in designing and executing experiments with the selective mTORC1 inhibitor, RMC-4627. The following information is intended to help control for potential confounding variables and ensure the generation of robust and reproducible data.

Frequently Asked Questions (FAQs)

Q1: How can I control for variability in my cell-based assays when assessing the potency of RMC-4627?

A1: Controlling for variability in in-vitro assays is critical for obtaining an accurate assessment of RMC-4627's potency. Key confounding variables to address include:

• Cell Line Authenticity and Stability: Genetic drift in continuously passaged cell lines can alter signaling pathways and drug sensitivity.

  • Troubleshooting:

    • Regularly authenticate cell lines using short tandem repeat (STR) profiling.

    • Use cells within a consistent and low passage number range for all experiments.

    • Periodically re-establish cultures from frozen, authenticated stocks.

• Basal mTORC1 Pathway Activation: The level of constitutive mTORC1 signaling can vary between cell lines, influencing the apparent potency of RMC-4627.

  • Troubleshooting:

    • Select cell lines with known hyperactivation of the mTORC1 pathway, such as those with TSC1 or TSC2 loss, for initial potency and mechanism-of-action studies.[1]

    • Characterize the basal phosphorylation levels of key mTORC1 substrates (e.g., p-4EBP1, p-S6K) in your chosen cell lines before initiating experiments.

• Off-Target Effects of the Vehicle: The solvent used to dissolve RMC-4627 can have independent effects on cell viability and signaling.

  • Troubleshooting:

    • Always include a vehicle-only control group in every experiment. The concentration of the vehicle should be matched across all treatment groups.

    • For in-vivo studies, a commonly used vehicle for RMC-4627 is a mixture of Transcutol, Solutol HS 15, and water (5:5:90 v/w/v).[2]

Q2: My in-vivo xenograft study with RMC-4627 is showing inconsistent tumor growth and response. What are the potential confounding variables?

A2: In-vivo studies are susceptible to a number of confounding factors that can obscure the true effect of RMC-4627. Careful experimental design is crucial for mitigating these variables.

• Tumor Heterogeneity: Both inter- and intra-tumor heterogeneity can lead to variable responses to RMC-4627.

  • Troubleshooting:

    • Use well-characterized and authenticated cancer cell lines for establishing xenografts.

    • Randomize animals into treatment and control groups only after tumors have reached a predetermined, uniform size.

    • Increase the sample size per group to ensure sufficient statistical power to detect treatment effects despite inherent biological variability.

• Animal Health and Husbandry: The physiological state of the animals can significantly impact tumor growth and drug metabolism.

  • Troubleshooting:

    • House animals in a specific pathogen-free (SPF) environment with controlled light/dark cycles, temperature, and humidity.

    • Monitor animal body weight regularly as an indicator of general health and potential treatment-related toxicity.

    • Ensure all animal procedures are approved by an Institutional Animal Care and Use Committee (IACUC).

• Route of Administration and Pharmacokinetics: The method of drug delivery and its subsequent distribution and metabolism can affect efficacy.

  • Troubleshooting:

    • In preclinical studies, RMC-4627 has been administered via intraperitoneal (ip) injection.[2][3] Consistency in the administration technique is critical.

    • Conduct pharmacokinetic studies to determine the optimal dosing schedule to maintain therapeutic concentrations of RMC-4627.

Q3: I am planning a combination study with RMC-4627. How do I design the experiment to avoid confounding the effects of the individual drugs?

A3: Combination studies require careful design to distinguish between additive, synergistic, and antagonistic effects.

• Sub-optimal Dosing of Single Agents: Using overly effective doses of the individual drugs can mask the benefits of the combination.

  • Troubleshooting:

    • Determine the dose-response curve for each single agent first.

    • In combination studies, consider using sub-maximal concentrations of the individual drugs to better reveal any synergistic effects. For example, in studies combining RMC-4627 with dasatinib (B193332), a sub-maximal concentration of dasatinib was used.[4]

• Lack of Appropriate Controls: Without the correct control groups, it is impossible to accurately interpret the results of a combination experiment.

  • Troubleshooting:

    • Include the following experimental groups:

      • Vehicle control

      • RMC-4627 alone

      • Second agent alone

      • RMC-4627 in combination with the second agent

Experimental Protocols

Protocol 1: In-Vitro Assessment of RMC-4627 on mTORC1 Signaling

• Cell Culture: Culture human cancer cell lines (e.g., SUP-B15 for B-ALL) in appropriate complete medium.[3]

• Treatment: Seed cells and allow them to adhere overnight. The following day, treat cells with serial dilutions of RMC-4627 or vehicle control for a specified time (e.g., 2 hours).

• Lysis: Wash cells with ice-cold PBS and lyse with a suitable lysis buffer containing protease and phosphatase inhibitors.

• Western Blot Analysis:

  • Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Probe membranes with primary antibodies against key mTORC1 signaling proteins, including phospho-4E-BP1 (Thr37/46), total 4E-BP1, phospho-S6K (Thr389), total S6K, phospho-AKT (Ser473), and total AKT.[2][4]

  • Use a loading control, such as β-actin, to ensure equal protein loading.

  • Incubate with appropriate secondary antibodies and visualize using an enhanced chemiluminescence (ECL) system.

Protocol 2: In-Vivo Xenograft Efficacy Study

• Cell Implantation: Implant human cancer cells (e.g., SUP-B15) into immunocompromised mice (e.g., NSG mice).[3]

• Tumor Growth and Randomization: Monitor tumor growth. Once tumors reach a specified volume (e.g., 100-200 mm³), randomize mice into treatment groups.

• Treatment Administration: Administer RMC-4627 (e.g., 3 mg/kg, intraperitoneally, once weekly) and/or a combination agent (e.g., dasatinib, 5 mg/kg, by oral gavage, daily).[3] Include a vehicle control group.

• Monitoring: Measure tumor volume and body weight regularly (e.g., twice weekly).

• Endpoint Analysis: At the end of the study, euthanize mice and harvest tumors for pharmacodynamic analysis (e.g., western blot or immunohistochemistry for mTORC1 pathway markers).

Quantitative Data Summary

Table 1: In-Vitro Potency of RMC-4627 against mTORC1 and mTORC2 Substrates in MDA-MB-468 Cells

Analyte	IC₅₀ (nM)
p-4EBP1 (mTORC1)	1.4
p-S6K (mTORC1)	0.28
p-AKT (mTORC2)	18

Data synthesized from preclinical studies.[1]

Table 2: Effect of RMC-4627 on Cell Cycle Progression in SUP-B15 Cells

Treatment (48h)	% G1 Phase	% S Phase	% G2/M Phase
Vehicle	45	40	15
RMC-4627 (10 nM)	60	25	15

Representative data based on published findings.[4]

Visualizations

Caption: Simplified signaling pathway of RMC-4627 action.

Caption: General experimental workflow for RMC-4627 studies.

Caption: Controlling for common confounding variables.

References

• 1. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing RMC-4627 Potency in Combination Therapies

Welcome to the technical support center for RMC-4627. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on utilizing RMC-4627 in combination therapies. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is RMC-4627 and what is its mechanism of action?

RMC-4627 is a potent and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2] It functions by inhibiting the phosphorylation of downstream mTORC1 substrates, primarily 4E-BP1 and S6 kinase (S6K), which are critical regulators of protein synthesis and cell growth.[1] Unlike first-generation mTOR inhibitors like rapamycin, RMC-4627 effectively suppresses the phosphorylation of 4E-BP1, leading to the inhibition of cap-dependent translation of oncogenic proteins.[1] Its bi-steric nature allows for high potency and selectivity for mTORC1 over mTORC2, minimizing off-target effects on AKT signaling that can be observed with pan-mTOR inhibitors.[1][2]

Q2: Why should I consider using RMC-4627 in combination therapies?

While RMC-4627 shows promise as a single agent in certain contexts, combination therapies are often employed to enhance efficacy, overcome resistance, and broaden its therapeutic window. Key rationales for combination strategies include:

• Overcoming Resistance: Cancer cells can develop resistance to mTORC1 inhibition through the activation of alternative survival pathways.[3] Combining RMC-4627 with inhibitors of these escape pathways can lead to a more durable response.

• Synergistic Effects: Co-targeting complementary pathways can result in synergistic anti-tumor activity, where the combined effect is greater than the sum of the individual effects.[4]

• Targeting Heterogeneity: Tumors are often heterogeneous, consisting of cell populations with different sensitivities to targeted agents. Combination therapy can address this by targeting multiple vulnerabilities simultaneously.

Q3: What are some rational combination partners for RMC-4627?

Based on preclinical evidence, several classes of anti-cancer agents are rational combination partners for RMC-4627:

• RAS/MEK Inhibitors: In cancers with KRAS mutations, the RAS-RAF-MEK-ERK pathway is a key driver of proliferation. Concurrent inhibition of mTORC1 and MEK has been shown to be synergistic in KRAS-mutant non-small cell lung cancer (NSCLC) and colorectal cancer (CRC) models.[5][6][7]

• Tyrosine Kinase Inhibitors (TKIs): In malignancies driven by specific tyrosine kinases, such as BCR-ABL in Philadelphia chromosome-positive B-cell acute lymphoblastic leukemia (Ph+ B-ALL), combining RMC-4627 with a TKI like dasatinib (B193332) can enhance anti-leukemic activity.[1][8]

• Chemotherapy: mTOR inhibitors can sensitize cancer cells to the cytotoxic effects of conventional chemotherapy agents. Preclinical studies have shown synergistic effects when mTOR inhibitors are combined with taxanes (e.g., paclitaxel) and platinum-based agents (e.g., carboplatin) in breast cancer models.[9][10]

• PI3K/AKT Inhibitors: Although RMC-4627 is selective for mTORC1, feedback activation of the PI3K/AKT pathway can occur.[11][12][13] Combining RMC-4627 with a PI3K or AKT inhibitor can abrogate this feedback loop and enhance anti-tumor activity.

Troubleshooting Guides

This section provides guidance on how to address specific issues you may encounter during your experiments with RMC-4627.

Issue 1: Suboptimal Inhibition of Downstream mTORC1 Targets (p-4E-BP1, p-S6K)

Question: I am not observing the expected decrease in phosphorylation of 4E-BP1 or S6K in my Western blot analysis after treating cells with RMC-4627. What could be the reason?

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Incorrect Antibody or Reagents	Verify the specificity and optimal dilution of your primary antibodies for p-4E-BP1 (Thr37/46) and p-S6K (Thr389). Ensure that your secondary antibody is compatible and not expired.
Suboptimal Western Blot Protocol	Ensure that your lysis buffer contains phosphatase inhibitors to preserve the phosphorylation status of your proteins. Use a blocking buffer such as 5% BSA in TBST, as milk can sometimes interfere with the detection of phosphoproteins. Incubate primary antibodies overnight at 4°C with gentle agitation.[14][15][16]
Insufficient Drug Concentration or Treatment Time	Perform a dose-response and time-course experiment to determine the optimal concentration and duration of RMC-4627 treatment for your specific cell line. Potency can vary between cell types.
Cell Line Insensitivity	Some cell lines may be inherently less sensitive to mTORC1 inhibition. Confirm the expression and activation of the mTOR pathway in your cell line. Consider using a positive control cell line known to be sensitive to mTOR inhibitors.
Drug Inactivity	Ensure that your RMC-4627 stock solution has been stored correctly and has not expired. Prepare fresh dilutions for each experiment.

Issue 2: Development of Resistance to RMC-4627

Question: My cells initially responded to RMC-4627, but now they are showing signs of resistance and have resumed proliferation. What is the likely mechanism and how can I address this?

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Feedback Activation of PI3K/AKT Pathway	Inhibition of mTORC1 can lead to a feedback loop that activates the PI3K/AKT pathway, promoting cell survival.[3][11][12][13] To investigate this, perform a Western blot to assess the phosphorylation of AKT (at both Ser473 and Thr308). If you observe an increase in p-AKT, consider combining RMC-4627 with a PI3K or AKT inhibitor.
Activation of the RAS/MEK/ERK Pathway	In some contexts, resistance to mTOR inhibition can be mediated by the activation of the RAS/MEK/ERK signaling pathway.[17] Perform a Western blot to check the phosphorylation status of MEK and ERK. If this pathway is activated, a combination with a MEK inhibitor may be beneficial.[5][6][7]
Upregulation of Pro-survival Proteins	Cells may upregulate pro-survival proteins to counteract the effects of RMC-4627. Perform a proteomic analysis or Western blotting for key survival proteins (e.g., Bcl-2 family members) to identify potential changes.
Genetic Alterations	Long-term exposure to the drug may lead to the selection of cells with genetic mutations that confer resistance. Consider performing genomic or transcriptomic analysis to identify potential resistance-conferring mutations.

Quantitative Data Summary

The following tables summarize key quantitative data for RMC-4627 from preclinical studies.

Table 1: In Vitro Potency of RMC-4627

Cell Line	Cancer Type	Assay	Endpoint	Value (nM)	Reference(s)
SUP-B15	B-Cell Acute Lymphoblastic Leukemia	Electrochemiluminescence	p-4E-BP1 EC50	2.0	[1]
SUP-B15	B-Cell Acute Lymphoblastic Leukemia	Electrochemiluminescence	p-S6 EC50	0.74	[1]
MDA-MB-468	Breast Cancer	Western Blot	p-4E-BP1 IC50	1.4	[18]
MDA-MB-468	Breast Cancer	Western Blot	p-S6K IC50	0.28	[18]
MDA-MB-468	Breast Cancer	Western Blot	p-AKT IC50	18	[18]

Table 2: Preclinical Combination Efficacy of RMC-4627

Combination Partner	Cancer Model	Effect	Observation	Reference(s)
Dasatinib	Ph+ B-ALL Xenograft	Enhanced Efficacy	Combination significantly reduced leukemic burden compared to single agents.	[1][8]
MEK Inhibitors	KRAS-mutant NSCLC	Synergistic Growth Inhibition	Combination of MEK and mTOR inhibitors was most effective in KRAS-mutant cells.	[5][7]
Chemotherapy (Paclitaxel)	Breast Cancer Cell Lines	Synergistic Effect	Combination Index (CI) < 1 indicates synergy.	[10]
Chemotherapy (Carboplatin)	Breast Cancer Cell Lines	Synergistic Effect	Combination Index (CI) < 1 indicates synergy.	[10]

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT/MTS Assay)

This protocol is for determining the effect of RMC-4627, alone or in combination, on cell proliferation and viability.[19][20][21][22]

Materials:

• 96-well cell culture plates

• Complete cell culture medium

• RMC-4627 and other compound(s) of interest

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) reagent

• Solubilization solution (for MTT assay)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of RMC-4627 and the combination drug in complete medium.

• Treat the cells with single agents or combinations at various concentrations. Include vehicle-treated control wells.

• Incubate the plates for 48-72 hours, or for a duration determined to be optimal for your cell line.

• Add MTT or MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours at 37°C.

• If using MTT, add the solubilization solution to dissolve the formazan (B1609692) crystals.

• Read the absorbance at the appropriate wavelength using a plate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Western Blot for mTORC1 Signaling

This protocol is for assessing the phosphorylation status of mTORC1 downstream targets.[14][15][16][23]

Materials:

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer apparatus and buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-p-4E-BP1 (Thr37/46), anti-4E-BP1, anti-p-S6K (Thr389), anti-S6K, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Treat cells with RMC-4627 and/or combination agents for the desired time.

• Lyse the cells in ice-cold lysis buffer.

• Determine the protein concentration of the lysates.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels and the loading control.

Protocol 3: Synergy Analysis using the Chou-Talalay Method

This protocol provides a framework for quantifying the interaction between RMC-4627 and a combination partner.[4][24][25][26][27][28]

Procedure:

• Experimental Design:

  • Determine the IC50 value for each drug individually in your cell line of interest using a cell viability assay (Protocol 1).

  • Design a combination experiment using a constant ratio of the two drugs based on their IC50 values (e.g., a ratio of their IC50s). Alternatively, a non-constant ratio design can be used.

  • Test a range of concentrations for each drug alone and in combination.

• Data Analysis:

  • Generate dose-response curves for each drug alone and for the combination.

  • Use software such as CompuSyn to calculate the Combination Index (CI). The CI is calculated based on the dose of each drug required to produce a certain effect when used alone versus in combination.

• Interpretation of Results:

  • CI < 1: Synergistic effect

  • CI = 1: Additive effect

  • CI > 1: Antagonistic effect

  • The software can also generate a Fa-CI plot (Fraction affected vs. CI) and isobolograms for a visual representation of the synergy at different effect levels.

Visualizations

Caption: RMC-4627 selectively inhibits mTORC1, blocking protein synthesis.

Caption: Workflow for assessing RMC-4627 combination therapy synergy.

Caption: Troubleshooting decision tree for RMC-4627 experiments.

References

• 1. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Suppression of feedback loops mediated by PI3K/mTOR induces multiple over-activation of compensatory pathways: an unintended consequence leading to drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synergistic combination of microtubule targeting anticancer fludelone with cytoprotective panaxytriol derived from panax ginseng against MX-1 cells in vitro: experimental design and data analysis using the combination index method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Insights into significance of combined inhibition of MEK and m-TOR signalling output in KRAS mutant non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Combine MEK inhibition with PI3K/mTOR inhibition exert inhibitory tumor growth effect on KRAS and PIK3CA mutation CRC xenografts due to reduced expression of VEGF and matrix metallopeptidase-9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Insights into significance of combined inhibition of MEK and m-TOR signalling output in KRAS mutant non-small-cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 9. Combining mTOR Inhibitors with Chemotherapy and Other Targeted Therapies in Advanced Breast Cancer: Rationale, Clinical Experience, and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. mTOR kinase inhibition causes feedback-dependent biphasic regulation of AKT signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mTOR Inhibition Induces Upstream Receptor Tyrosine Kinase Signaling and Activates Akt - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ccrod.cancer.gov [ccrod.cancer.gov]
• 15. bio-rad.com [bio-rad.com]
• 16. ccrod.cancer.gov [ccrod.cancer.gov]
• 17. aacrjournals.org [aacrjournals.org]
• 18. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. Cell viability assay [bio-protocol.org]
• 21. Cell Viability Assay (MTT Assay) Protocol [protocols.io]
• 22. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 23. origene.com [origene.com]
• 24. Drug combination studies and their synergy quantification using the Chou-Talalay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. [PDF] Drug combination studies and their synergy quantification using the Chou-Talalay method. | Semantic Scholar [semanticscholar.org]
• 26. aacrjournals.org [aacrjournals.org]
• 27. austinpublishinggroup.com [austinpublishinggroup.com]
• 28. Dasatinib synergizes with both cytotoxic and signal transduction inhibitors in heterogeneous breast cancer cell lines - lessons for design of combination targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

RMC-4627 vs. Rapamycin: A Comparative Guide to mTORC1 Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of RMC-4627 and rapamycin (B549165), two prominent inhibitors of the mechanistic target of rapamycin complex 1 (mTORC1). The information presented is based on available preclinical data and is intended to assist researchers in making informed decisions for their drug development and scientific investigations.

Executive Summary

The mammalian target of rapamycin (mTOR) is a critical serine/threonine kinase that regulates cell growth, proliferation, and metabolism. It forms two distinct complexes, mTORC1 and mTORC2. While both RMC-4627 and rapamycin target mTORC1, they do so through different mechanisms, leading to distinct biochemical and cellular outcomes. Rapamycin, an allosteric inhibitor, is effective at inhibiting the phosphorylation of S6 kinase (S6K), but it only weakly inhibits the phosphorylation of the eukaryotic initiation factor 4E-binding protein 1 (4E-BP1).[1][2] In contrast, RMC-4627, a bi-steric inhibitor, potently and selectively inhibits mTORC1, leading to robust inhibition of both S6K and 4E-BP1 phosphorylation.[1][2] This comprehensive inhibition of mTORC1 signaling translates to superior anti-proliferative and pro-apoptotic activity for RMC-4627 in various preclinical cancer models compared to rapamycin.[1][2][3]

Mechanism of Action

Rapamycin is a natural macrolide that acts as an allosteric inhibitor of mTORC1. It first binds to the intracellular protein FKBP12. This complex then binds to the FKBP12-Rapamycin Binding (FRB) domain of mTOR, preventing mTORC1 from accessing some of its substrates, most notably S6K.[1] However, this allosteric inhibition is incomplete, particularly for 4E-BP1.[1]

RMC-4627 is a rationally designed bi-steric inhibitor. It consists of a rapamycin-like core that binds to the FRB domain and is covalently linked to an ATP-competitive mTOR kinase inhibitor that binds to the mTOR active site.[1][4] This dual-binding mechanism allows for a more complete and potent inhibition of all mTORC1 substrates, including 4E-BP1.[1][2]

Figure 1: Mechanism of mTORC1 Inhibition.

Comparative Performance Data

The following tables summarize the key quantitative and qualitative differences in the performance of RMC-4627 and rapamycin based on preclinical studies.

Table 1: In Vitro Inhibition of mTORC1 Signaling

Parameter	RMC-4627	Rapamycin	Cell Line(s)	Reference(s)
p-4E-BP1 (Thr37/46) Inhibition	Potent, near-complete inhibition at ~1 nM	Weak inhibition	SUP-B15, various cancer cell lines	[1][2]
p-S6K/p-S6 Inhibition	Potent inhibition	Potent inhibition	SUP-B15	[1]
mTORC1 Selectivity over mTORC2	~13-18 fold selective	Highly selective for mTORC1 in acute treatment	MDA-MB-468, MCF-7	[4]
Effect on Cell Cycle	Induces cell cycle arrest	Can induce cell cycle arrest	SUP-B15	[1]
Induction of Apoptosis	Induces apoptosis	Minimal induction of apoptosis	SUP-B15, various cancer cell lines	[1][2]
Sustained Activity (Post-Washout)	Sustained inhibition of p-4E-BP1 and p-S6	Sustained inhibition of p-S6, but not p-4E-BP1	SUP-B15	[1][4]

Table 2: In Vivo Antitumor Activity

Parameter	RMC-4627	Rapamycin	Animal Model	Reference(s)
Tumor Growth Inhibition	Significant tumor growth inhibition/regression	Modest tumor growth inhibition	B-ALL xenograft (SUP-B15), Bladder cancer PDX, Kidney cancer model	[1][2]
Dosing Schedule	Effective with once-weekly (qw) dosing	Typically requires more frequent dosing	B-ALL xenograft (SUP-B15)	[1]
Induction of Apoptosis	Induces apoptosis in tumors	Minimal apoptosis induction	Kidney and bladder cancer models	[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlines of key experimental protocols used in the comparative studies of RMC-4627 and rapamycin.

Western Blotting for mTORC1 Substrate Phosphorylation

This protocol is used to assess the phosphorylation status of mTORC1 downstream targets like 4E-BP1 and S6.

• Cell Culture and Treatment: Plate cells (e.g., SUP-B15, MDA-MB-468) and allow them to adhere. Treat cells with various concentrations of RMC-4627, rapamycin, or vehicle control for a specified duration (e.g., 2-4 hours).[1][5]

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.[5]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.[6]

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer them to a PVDF or nitrocellulose membrane.[5]

• Blocking and Antibody Incubation: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature. Incubate the membrane with primary antibodies against phospho-4E-BP1 (Thr37/46), total 4E-BP1, phospho-S6 (Ser240/244), total S6, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.[5][7]

• Secondary Antibody and Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.[5]

Figure 2: Western Blotting Workflow.

Cell Viability and Proliferation Assays

These assays are used to determine the effect of the inhibitors on cell growth and survival.

• Cell Seeding: Seed cells in 96-well plates and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of concentrations of RMC-4627 or rapamycin for a specified period (e.g., 48-72 hours).

• MTT or CellTiter-Glo® Assay:

  • MTT: Add MTT reagent to each well and incubate. Solubilize the formazan (B1609692) crystals and measure the absorbance.

  • CellTiter-Glo®: Add CellTiter-Glo® reagent and measure luminescence.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 values.

In Vivo Xenograft Studies

These studies evaluate the anti-tumor efficacy of the compounds in a living organism.

• Cell Implantation: Subcutaneously or orthotopically implant human cancer cells (e.g., SUP-B15) into immunocompromised mice (e.g., NOD/SCID or NSG mice).[1]

• Tumor Growth and Randomization: Monitor tumor growth. Once tumors reach a certain size, randomize the mice into treatment groups (vehicle, RMC-4627, rapamycin).[1]

• Drug Administration: Administer the compounds via the appropriate route (e.g., intraperitoneal injection for RMC-4627, oral gavage for rapamycin) and schedule (e.g., once weekly for RMC-4627).[1]

• Tumor Measurement and Body Weight Monitoring: Measure tumor volume and mouse body weight regularly throughout the study.[1]

• Pharmacodynamic Analysis: At the end of the study, tumors can be harvested for analysis of target engagement (e.g., by western blotting for p-4E-BP1).[1]

Figure 3: In Vivo Xenograft Workflow.

Conclusion

The available preclinical data strongly suggest that RMC-4627 is a more potent and effective inhibitor of mTORC1 signaling and tumor growth compared to rapamycin. Its unique bi-steric mechanism of action allows for the complete suppression of mTORC1 activity, including the robust inhibition of 4E-BP1 phosphorylation, a key driver of oncogenic protein translation. This leads to superior anti-proliferative and pro-apoptotic effects in cancer models. For researchers seeking to achieve maximal and sustained inhibition of mTORC1 in their preclinical studies, RMC-4627 represents a powerful next-generation tool. Rapamycin remains a valuable tool for studying the specific consequences of allosteric mTORC1 inhibition and S6K-dependent signaling. The choice between these two inhibitors will ultimately depend on the specific scientific questions being addressed.

References

• 1. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. thelamfoundation.org [thelamfoundation.org]
• 4. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 5. origene.com [origene.com]
• 6. assaygenie.com [assaygenie.com]
• 7. ccrod.cancer.gov [ccrod.cancer.gov]

A Head-to-Head Battle for mTOR Pathway Dominance: RMC-4627 vs. Pan-mTOR Inhibitors

A Comparative Guide for Researchers in Drug Development

The phosphatidylinositol 3-kinase (PI3K)/AKT/mammalian target of rapamycin (B549165) (mTOR) pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.[1][2][3] Consequently, mTOR has emerged as a key therapeutic target. This guide provides a detailed comparison of two distinct classes of mTOR inhibitors: the novel bi-steric mTORC1-selective inhibitor, RMC-4627, and the broader class of pan-mTOR inhibitors that target both mTORC1 and mTORC2 complexes.[4][5][6] This objective analysis, supported by experimental data, is intended to inform researchers, scientists, and drug development professionals in their pursuit of next-generation cancer therapies.

Mechanism of Action: A Tale of Two Strategies

RMC-4627 and pan-mTOR inhibitors employ fundamentally different strategies to block mTOR signaling.

RMC-4627: A Precision Tool for mTORC1 Inhibition

RMC-4627 is a "bi-steric" inhibitor, a novel class of drugs that combines two distinct binding modalities for enhanced potency and selectivity.[4][7] It consists of a rapamycin-like core covalently linked to an mTOR active-site inhibitor.[5][8] This unique structure allows RMC-4627 to bind to both the FKBP12-rapamycin binding (FRB) domain and the kinase active site of mTORC1.[4] This dual binding leads to potent and selective inhibition of mTORC1, particularly its phosphorylation of 4E-BP1, a key regulator of cap-dependent translation.[5][8] Crucially, RMC-4627 is designed to spare mTORC2, thereby avoiding the potential toxicities associated with inhibiting the mTORC2-AKT signaling axis.[4][5]

Pan-mTOR Inhibitors: A Broad-Spectrum Approach

Pan-mTOR inhibitors, also known as ATP-competitive mTOR kinase inhibitors, are small molecules that directly target the ATP-binding site within the kinase domain of mTOR.[6][9] This mechanism allows them to inhibit both mTORC1 and mTORC2 complexes.[6][9] By blocking both arms of the mTOR pathway, these inhibitors aim for a more comprehensive shutdown of mTOR-driven oncogenic signaling. Examples of pan-mTOR inhibitors include MLN0128 (sapanasertib), Torin1, AZD8055, and PP242.[5][6][10]

Figure 1: Simplified signaling pathways illustrating the distinct mechanisms of action of RMC-4627 and pan-mTOR inhibitors.

Preclinical Performance: A Data-Driven Comparison

Experimental data from preclinical studies provide a quantitative basis for comparing the efficacy and selectivity of RMC-4627 and pan-mTOR inhibitors.

In Vitro Potency and Selectivity

RMC-4627 demonstrates superior potency in inhibiting mTORC1 signaling compared to the pan-mTOR inhibitor MLN0128 in B-cell acute lymphoblastic leukemia (B-ALL) cell lines.[5]

Inhibitor	Target	Cell Line	EC50 (nM)	Reference
RMC-4627	p-4E-BP1 (T37/46)	SUP-B15	2.0	[5]
p-S6 (S240/244)	SUP-B15	0.74	[5]
MLN0128	p-4E-BP1 (T37/46)	SUP-B15	16.5	[5]
p-S6 (S240/244)	SUP-B15	1.2	[5]

Table 1: In vitro potency of RMC-4627 and the pan-mTOR inhibitor MLN0128 in SUP-B15 B-ALL cells.

A study in MDA-MB-468 breast cancer cells further highlights the selectivity of RMC-4627 for mTORC1 over mTORC2.[7]

Inhibitor	p-4EBP1 IC50 (nM)	p-S6K IC50 (nM)	p-AKT IC50 (nM)	mTORC1/mTORC2 Selectivity	Reference
RMC-4627	1.4	0.28	18	~13-fold	[7][11]

Table 2: In vitro potency and selectivity of RMC-4627 in MDA-MB-468 cells.

In contrast, pan-mTOR inhibitors are designed to inhibit both mTORC1 and mTORC2. The following table summarizes the IC50 values for several pan-mTOR inhibitors against various cancer cell lines.

Inhibitor	Cell Line	IC50 (nM) for Proliferation	Reference
Torin1	HT-p21	22	[10]
Torin 2	HT-p21	8	[10]
AZD8055	HT-p21	20	[10]
PP242	HT-p21	285	[10]

Table 3: Antiproliferative activity of various pan-mTOR inhibitors in HT-p21 cells.

Cellular Effects: Cell Cycle Arrest and Apoptosis

Both RMC-4627 and pan-mTOR inhibitors induce cell cycle arrest and apoptosis in cancer cells. However, RMC-4627 has been shown to be more potent in this regard compared to MLN0128. In SUP-B15 cells, RMC-4627 at concentrations as low as 0.3 nM induced a G1 cell cycle arrest to a similar degree as 100 nM of MLN0128.[8] Furthermore, RMC-4627 caused a concentration-dependent increase in apoptosis, with 1 nM being as effective or more effective than 100 nM of MLN0128.[8]

A key advantage of RMC-4627 is its sustained inhibitory effect even after the compound is removed. In washout experiments, the inhibition of mTORC1 signaling by RMC-4627 was maintained for at least 16 hours, whereas the effects of MLN0128 were reversed within 4 hours.[5][8]

In Vivo Antitumor Activity

In a xenograft model of Ph+ B-ALL, once-weekly intraperitoneal administration of RMC-4627 as a single agent led to a dose-dependent reduction in leukemic burden.[5][8] Doses of 1 mg/kg or higher were sufficient to suppress p4E-BP1 to levels comparable to that of a normal control mouse.[5][8]

In a separate study using Tsc2+/- A/J mice, both RMC-4627 and MLN0128 reduced tumor volume after four weeks of treatment. However, two months after treatment cessation, tumors in the RMC-4627 treated group showed significantly less regrowth compared to those treated with MLN0128.[12]

Treatment	Tumor Volume (mm³) - 4 weeks	Tumor Volume (mm³) - 2 months post-treatment	Reference
Vehicle	10.32	-	[12]
Rapamycin	0.493	14.7	[12]
MLN0128	2.514	12.18	[12]
RMC-4627	0.59	5.05	[12]
RMC-6272	0.50	2.27	[12]

Table 4: In vivo antitumor activity and tumor regrowth in Tsc2+/- A/J mice.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are outlines of key experimental protocols used in the evaluation of RMC-4627 and pan-mTOR inhibitors.

Cell Viability Assay (MTT Assay)

Figure 2: Workflow for a typical MTT cell viability assay.

Protocol:

• Cell Seeding: Plate cells (e.g., 3,000 cells/well) in clear-bottom black 96-well plates.[13]

• Adhesion: Allow cells to attach overnight in a 37°C, 5% CO2 incubator.[13]

• Treatment: Treat cells with a range of concentrations of the test compounds (e.g., RMC-4627, pan-mTOR inhibitors) or vehicle control.[13]

• Incubation: Incubate the plates for 48 hours.[13]

• MTT Addition: Add MTT reagent (5 mg/ml) to each well and incubate for 3.5 hours.[13]

• Solubilization: Add MTT solvent to dissolve the formazan (B1609692) crystals.[13]

• Measurement: Rock the plates for 15 minutes and measure the absorbance at 590 nm using a plate reader.[13]

Western Blotting

Protocol:

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[14]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.[14]

• Sample Preparation: Mix cell lysates with SDS sample buffer and boil for 5-10 minutes.[14]

• SDS-PAGE: Separate proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.[11]

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.[11]

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.[11]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-4E-BP1, p-S6, p-AKT, total proteins) overnight at 4°C.[11]

• Washing: Wash the membrane three times with TBST.[11]

• Secondary Antibody Incubation: Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[14]

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) reagent and an imaging system.[14]

In Vivo Xenograft Studies

Figure 3: General workflow for in vivo xenograft studies.

Protocol:

• Cell Implantation: Inject human cancer cells (e.g., SUP-B15) intravenously or subcutaneously into immunocompromised mice (e.g., NSG mice).[8][15]

• Tumor Growth: Allow tumors to establish and grow to a palpable size.[15]

• Randomization: Randomize mice into different treatment groups (vehicle, RMC-4627, pan-mTOR inhibitor).[12]

• Dosing: Administer the compounds according to the specified dose and schedule (e.g., RMC-4627 at 3 mg/kg, intraperitoneally, once weekly).[8]

• Monitoring: Monitor tumor volume and animal body weight regularly.[7]

• Endpoint and Analysis: At the end of the study, sacrifice the animals and harvest tumors and other tissues for pharmacodynamic and efficacy analysis (e.g., Western blotting, immunohistochemistry).[8]

Conclusion: Choosing the Right Tool for the Job

The choice between a highly selective mTORC1 inhibitor like RMC-4627 and a broad-spectrum pan-mTOR inhibitor depends on the specific therapeutic strategy and the underlying biology of the cancer being targeted.

RMC-4627 offers the advantage of potent and sustained mTORC1 inhibition with a favorable selectivity profile that spares mTORC2.[4][5][8] This precision approach may lead to a better therapeutic window, minimizing the off-target effects associated with mTORC2 inhibition, such as hyperglycemia.[4] The superior potency and durable response observed in preclinical models make it a compelling candidate for tumors driven by hyperactive mTORC1 signaling.[5][8][12]

Pan-mTOR inhibitors provide a more comprehensive blockade of the mTOR pathway by targeting both mTORC1 and mTORC2.[6] This may be advantageous in cancers where both complexes contribute to tumorigenesis or where feedback loops can circumvent the effects of mTORC1-only inhibition. However, the broader activity of pan-mTOR inhibitors may also lead to increased toxicity, a critical consideration in clinical development.[12]

Ultimately, the selection of an mTOR inhibitor will be guided by a deep understanding of the specific molecular drivers of a given cancer and a careful evaluation of the preclinical and clinical data for each compound. The ongoing research and development of novel inhibitors like RMC-4627 are paving the way for more effective and personalized cancer therapies targeting the mTOR pathway.

References

• 1. mTOR inhibitor AZD8055 inhibits proliferation and induces apoptosis in laryngeal carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 3. Inhibition of the AKT/mTOR pathway negatively regulates PTEN expression via miRNAs: Effect of Akt/mTOR inhibition on PTEN expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selective Inhibitors of mTORC1 Activate 4EBP1 and Suppress Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 6. Overview of Research into mTOR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Updates of mTOR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Gerosuppression by pan-mTOR inhibitors | Aging [aging-us.com]
• 11. benchchem.com [benchchem.com]
• 12. revmed.com [revmed.com]
• 13. biorxiv.org [biorxiv.org]
• 14. origene.com [origene.com]
• 15. Targeting JAK1/2 and mTOR in murine xenograft models of Ph-like acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]

RMC-4627 vs. MLN0128: A Comparative Analysis of 4E-BP1 Phosphorylation Inhibition

In the landscape of mTOR pathway inhibitors, two molecules, RMC-4627 and MLN0128 (sapanisertib), have garnered significant attention for their distinct mechanisms of action and differential effects on downstream signaling, particularly the phosphorylation of the eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1). This guide provides a comprehensive comparison of RMC-4627 and MLN0128, focusing on their impact on 4E-BP1 phosphorylation, supported by experimental data, detailed methodologies, and visual representations of the underlying biological pathways and workflows.

Executive Summary

RMC-4627 is a novel, bi-steric inhibitor that demonstrates high selectivity for mTORC1, leading to potent and sustained inhibition of 4E-BP1 phosphorylation.[1] In contrast, MLN0128 is an ATP-competitive dual inhibitor of both mTORC1 and mTORC2, resulting in a broader inhibition of the mTOR signaling pathway.[2][3] Preclinical studies have shown that RMC-4627 is significantly more potent in inhibiting 4E-BP1 phosphorylation at lower concentrations compared to MLN0128 and exhibits a prolonged duration of action.[1][2]

Data Presentation

The following tables summarize the quantitative data comparing the efficacy of RMC-4627 and MLN0128 in inhibiting 4E-BP1 phosphorylation and their effects on cell viability.

Table 1: Comparative Potency in Inhibition of 4E-BP1 and S6 Phosphorylation in SUP-B15 Cells [1][2]

Compound	p4E-BP1 (T37/T46) EC50 (nM)	pS6 (S240/S244) EC50 (nM)
RMC-4627	2.0	0.74
MLN0128	16.5	1.2

Table 2: In Vitro Cellular Effects in B-ALL Cell Lines [1]

Feature	RMC-4627	MLN0128
Mechanism of Action	Bi-steric, mTORC1-selective	ATP-competitive, dual mTORC1/mTORC2 inhibitor
Potency on 4E-BP1 Phosphorylation	~8-fold more potent than MLN0128	-
Concentration for Similar Effect on Cell Cycle and Survival	~1 nM	~100 nM
Duration of mTORC1 Inhibition after Washout	Sustained for at least 16 hours	Reversed within 4 hours

Signaling Pathway

The diagram below illustrates the differential effects of RMC-4627 and MLN0128 on the mTOR signaling pathway and the subsequent phosphorylation of 4E-BP1. RMC-4627's selectivity for mTORC1 leads to a focused inhibition of 4E-BP1 phosphorylation, while MLN0128's dual inhibition affects both mTORC1 and mTORC2, impacting a wider range of downstream targets.

Caption: Differential inhibition of the mTOR pathway by RMC-4627 and MLN0128.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Western Blot Analysis of 4E-BP1 Phosphorylation

Objective: To determine the phosphorylation status of 4E-BP1 and other mTOR pathway proteins following treatment with RMC-4627 or MLN0128.

Protocol:

• Cell Culture and Treatment:

  • Culture SUP-B15 cells in appropriate media and conditions.

  • Treat cells with varying concentrations of RMC-4627 (e.g., 0.3-10 nM) or MLN0128 (e.g., 100 nM) for a specified duration (e.g., 2 hours).[1]

  • For washout experiments, after the initial treatment period, wash the cells with phosphate-buffered saline (PBS) and replace with fresh, drug-free media. Collect cell lysates at various time points post-washout (e.g., 0, 4, 16 hours).[1]

• Cell Lysis:

  • Harvest cells and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-4E-BP1 (Thr37/46), total 4E-BP1, phospho-S6, total S6, phospho-AKT (Ser473), and total AKT overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

Cell Viability Assay

Objective: To assess the effect of RMC-4627 and MLN0128 on the viability and proliferation of cancer cells.

Protocol (MTT Assay):

• Cell Seeding:

  • Seed cells (e.g., 3,000 cells/well) in a 96-well plate and allow them to attach overnight.[4]

• Compound Treatment:

  • Treat cells with a range of concentrations of RMC-4627 or MLN0128 for a specified period (e.g., 48 or 72 hours).[1][5]

• MTT Incubation:

  • Add MTT reagent (e.g., to a final concentration of 0.5 mg/mL) to each well and incubate for 3.5-4 hours at 37°C.[4]

• Solubilization:

  • Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm or 590 nm using a microplate reader.[4]

  • Calculate cell viability as a percentage of the vehicle-treated control.

Experimental Workflow

The following diagram outlines a typical experimental workflow for comparing the effects of RMC-4627 and MLN0128 on 4E-BP1 phosphorylation and cell viability.

Caption: Workflow for comparing RMC-4627 and MLN0128.

Conclusion

The available preclinical data strongly indicate that RMC-4627 is a more potent and selective inhibitor of mTORC1-mediated 4E-BP1 phosphorylation compared to the dual mTORC1/mTORC2 inhibitor MLN0128. The bi-steric mechanism of RMC-4627 contributes to its sustained target engagement, a feature that distinguishes it from the transient inhibition observed with MLN0128. These findings suggest that the selective and durable inhibition of 4E-BP1 phosphorylation by RMC-4627 may offer a therapeutic advantage in cancers dependent on the mTORC1 signaling pathway. Further clinical investigation is warranted to fully elucidate the therapeutic potential of these distinct mTOR inhibitors.

References

• 1. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 3. selleckchem.com [selleckchem.com]
• 4. biorxiv.org [biorxiv.org]
• 5. MLN0128, an ATP-Competitive mTOR Kinase Inhibitor, with Potent In vitro and In vivo Antitumor Activity as Potential Therapy for Bone and Soft-Tissue Sarcoma - PMC [pmc.ncbi.nlm.nih.gov]

Bi-Steric mTORC1 Inhibitors: A Comparative Analysis of RMC-4627 and Next-Generation Compounds

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the bi-steric mTORC1 inhibitor RMC-4627 with other mTORC1-targeted therapies. We present supporting experimental data on their efficacy, detail the methodologies of key experiments, and visualize the underlying signaling pathways.

The mechanistic target of rapamycin (B549165) (mTOR) is a critical kinase that forms two distinct complexes, mTORC1 and mTORC2, which regulate cell growth, proliferation, and survival.[1] Dysregulation of the mTOR pathway is a frequent event in cancer, making it a prime target for therapeutic intervention. While first-generation allosteric inhibitors, such as rapamycin, and second-generation ATP-competitive mTOR kinase inhibitors (TOR-KIs) have been developed, they are hampered by limitations including incomplete inhibition of mTORC1 signaling and off-target effects on mTORC2.[2]

A new class of 'bi-steric' inhibitors has emerged to address these shortcomings. These molecules are designed to interact with both the allosteric (FRB) and active sites of mTOR, leading to a more potent and selective inhibition of mTORC1.[3] This guide focuses on RMC-4627, a representative bi-steric mTORC1 inhibitor, and compares its efficacy with other bi-steric compounds (RMC-6272, RMC-5552), a first-generation allosteric inhibitor (rapamycin), and a second-generation TOR-KI (MLN0128).

Efficacy Comparison of mTORC1 Inhibitors

The following tables summarize the in vitro and in vivo efficacy of RMC-4627 and its comparators.

Table 1: In Vitro Inhibition of mTORC1 Signaling

This table presents the half-maximal inhibitory concentrations (IC50) for the phosphorylation of key mTORC1 downstream targets, 4E-BP1 and S6K (measured by its substrate S6). Lower values indicate higher potency.

Compound	Target	Cell Line	IC50 (nM)	Reference
RMC-4627	p-4EBP1 (T37/46)	MDA-MB-468	1.4	[2]
p-S6K (T389)	MDA-MB-468	0.28	[2]
RMC-6272	p-4EBP1	-	0.44	[4]
RMC-5552	p-S6K	-	0.14	[5]
p-4EBP1	-	0.48	[5]
Rapamycin	p-S6	U-373MG	<0.2 (approx.)	[6]
p-4EBP1	U-373MG	Weakly inhibitory	[7]
MLN0128	Cell Proliferation	Sarcoma Cell Lines	2 - 130	[8]

Table 2: In Vivo Anti-Tumor Efficacy

This table summarizes the in vivo anti-tumor activity of the inhibitors in xenograft models.

Compound	Xenograft Model	Dosing	Outcome	Reference
RMC-4627	SUP-B15 (B-ALL)	10 mg/kg, once weekly	Nearly 90% reduction in leukemic burden.	[9]
RMC-6272	Tsc2+/- A/J mice (kidney tumors)	8 mg/kg, once weekly	Marked reduction in tumor burden; less regrowth than rapamycin and MLN0128 after treatment cessation.	[10]
RMC-5552	MCF-7 (breast cancer)	1-10 mg/kg, once weekly for 28 days	Reduction in tumor volume.	[5]
Rapamycin	Rh30 (rhabdomyosarcoma)	-	Less tumor suppression compared to MLN0128.	[8]
MLN0128	Rh30 (rhabdomyosarcoma)	-	Significant tumor suppression compared to rapamycin.	[8]

Signaling Pathway and Mechanism of Action

The diagram below illustrates the mTORC1 signaling pathway and the mechanism of action of bi-steric inhibitors.

Caption: mTORC1 signaling pathway and inhibitor binding sites.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Western Blot Analysis for mTOR Signaling

This protocol is used to detect the phosphorylation status of key proteins in the mTORC1 pathway.

• Cell Lysis:

  • Treat cells with the mTORC1 inhibitors at the desired concentrations and for the specified duration.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by size on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against total and phosphorylated forms of 4E-BP1, S6, and other proteins of interest overnight at 4°C.

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

Meso Scale Discovery (MSD) Assay for Phosphoprotein Analysis

This electrochemiluminescence-based assay provides a quantitative measurement of phosphoprotein levels.

• Plate Preparation:

  • Use MSD plates pre-coated with capture antibodies for the target phosphoproteins (e.g., p-4E-BP1, p-S6).

• Sample Incubation:

  • Add cell lysates to the wells and incubate to allow the target proteins to bind to the capture antibodies.

• Detection Antibody Incubation:

  • Wash the plate and add a SULFO-TAG labeled detection antibody that recognizes a different epitope on the target protein.

• Reading:

  • Wash the plate and add MSD Read Buffer.

  • Analyze the plate on an MSD instrument, which measures the light emitted upon electrochemical stimulation. The intensity of the light is proportional to the amount of phosphoprotein in the sample.

Clonogenic Assay

This assay assesses the ability of single cells to survive and proliferate to form colonies after treatment with an inhibitor.

• Cell Seeding:

  • Plate a known number of cells in 6-well plates and allow them to attach overnight.

• Inhibitor Treatment:

  • Treat the cells with various concentrations of the mTORC1 inhibitors for a specified period.

• Colony Formation:

  • Remove the inhibitor-containing medium, wash the cells, and add fresh medium.

  • Incubate the plates for 1-2 weeks to allow for colony formation.

• Staining and Counting:

  • Fix the colonies with a methanol/acetic acid solution and stain them with crystal violet.

  • Count the number of colonies (typically defined as a cluster of ≥50 cells).

• Analysis:

  • Calculate the surviving fraction for each treatment condition relative to the untreated control.

In Vivo Xenograft Studies

These studies evaluate the anti-tumor efficacy of the inhibitors in a living organism.

• Cell Implantation:

  • Implant human cancer cells (e.g., SUP-B15, MCF-7) subcutaneously or orthotopically into immunocompromised mice.

• Tumor Growth and Treatment:

  • Allow the tumors to grow to a palpable size.

  • Randomize the mice into treatment and control groups.

  • Administer the inhibitors and vehicle control according to the specified dosing schedule (e.g., intraperitoneal injection, oral gavage).

• Efficacy Assessment:

  • Measure tumor volume regularly using calipers.

  • Monitor the body weight of the mice as an indicator of toxicity.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., Western blotting, immunohistochemistry).

  • In survival studies, monitor the mice until a pre-defined endpoint is reached.

References

• 1. mesoscale.com [mesoscale.com]
• 2. Clonogenic Assay - Creative Bioarray - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 3. mesoscale.com [mesoscale.com]
• 4. RMC-6272 | mTORC1 inhibitor | Probechem Biochemicals [probechem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Rapamycin inhibits substance P-induced protein synthesis and phosphorylation of PHAS-I (4E-BP1) and p70 S6 kinase (p70(S6K)) in human astrocytoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. MLN0128, an ATP-Competitive mTOR Kinase Inhibitor, with Potent In vitro and In vivo Antitumor Activity as Potential Therapy for Bone and Soft-Tissue Sarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]

RMC-4627 vs. RMC-5552: A Comparative Guide to Potency and Selectivity of Bi-Steric mTORC1 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of RMC-4627 and RMC-5552, two potent and selective bi-steric inhibitors of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1). Both compounds have emerged as significant tools in cancer research, with RMC-5552 advancing into clinical trials. This document summarizes their comparative potency and selectivity, supported by experimental data, to aid researchers in selecting the appropriate tool for their studies.

Introduction to Bi-Steric mTORC1 Inhibition

RMC-4627 and RMC-5552 belong to a novel class of "bi-steric inhibitors" designed to overcome the limitations of previous generations of mTOR inhibitors.[1] These molecules simultaneously engage both the ATP-catalytic site and the FKBP12-rapamycin binding (FRB) allosteric site of mTOR.[1][2] This dual-binding mechanism leads to profound and selective inhibition of mTORC1, a critical regulator of cell growth, proliferation, and survival, which is often hyperactivated in cancer.[1][3] A key advantage of this class is the potent inhibition of the phosphorylation of 4E-binding protein 1 (4EBP1), a downstream effector of mTORC1 that is only weakly inhibited by rapamycin and its analogs (rapalogs).[4][5]

Comparative Potency and Selectivity

Both RMC-4627 and RMC-5552 demonstrate high potency against mTORC1. However, RMC-5552 exhibits superior selectivity for mTORC1 over the related mTOR complex 2 (mTORC2).[6][7] Inhibition of mTORC2 is associated with undesirable side effects, such as hyperglycemia, which has limited the clinical utility of pan-mTOR inhibitors.[8][9] The enhanced selectivity of RMC-5552 makes it a more promising candidate for clinical development.[7][8]

Quantitative Data Summary

The following table summarizes the in vitro potency and selectivity of RMC-4627 and RMC-5552 based on the inhibition of phosphorylation of key downstream substrates of mTORC1 (p-4EBP1, p-S6K) and mTORC2 (p-AKT).

Compound	Target	IC50 (nM)	Cell Line	Selectivity (mTORC1/mTORC2)	Reference
RMC-4627	p-4EBP1 (mTORC1)	1.4	MDA-MB-468	~13-fold	[10][11]
p-S6K (mTORC1)	0.28	MDA-MB-468	[10]
p-AKT (mTORC2)	18	MDA-MB-468	[1]
RMC-5552	p-S6K (mTORC1)	0.14	Not Specified	~40-fold	[6][12]
p-4EBP1 (mTORC1)	0.48	Not Specified	[6][12]
p-AKT (mTORC2)	19	Not Specified	[6][12]

Signaling Pathway and Mechanism of Action

RMC-4627 and RMC-5552 exert their effects by inhibiting the PI3K/Akt/mTOR signaling pathway, a central regulator of cellular processes frequently dysregulated in cancer.[3][13] By selectively inhibiting mTORC1, these compounds prevent the phosphorylation of its downstream targets, S6K and 4EBP1.[3] Inhibition of 4EBP1 phosphorylation leads to the activation of this tumor suppressor, which in turn inhibits the initiation of protein translation, a critical step for cancer cell growth.[4]

Caption: PI3K/Akt/mTOR signaling pathway and the inhibitory action of RMC-4627/RMC-5552 on mTORC1.

Experimental Protocols

Detailed experimental protocols for the characterization of RMC-4627 and RMC-5552 are described in the cited literature. A general workflow for assessing inhibitor potency and selectivity is outlined below.

General Workflow for In Vitro Kinase Assay

Caption: General experimental workflow for determining the IC50 of mTORC1/2 inhibitors in cancer cell lines.

Cell Culture: Cancer cell lines with known PI3K/mTOR pathway alterations (e.g., MDA-MB-468, SUP-B15) are cultured under standard conditions.[14][15]

Compound Treatment: Cells are treated with a range of concentrations of the inhibitors (RMC-4627 or RMC-5552) for a specified duration (e.g., 2 to 4 hours).[14][16]

Western Blotting: Following treatment, cells are lysed, and protein extracts are subjected to SDS-PAGE and transferred to a membrane. The membranes are then probed with specific antibodies against the phosphorylated forms of mTORC1 substrates (p-4EBP1, p-S6K) and an mTORC2 substrate (p-AKT).[14]

Data Analysis: The intensity of the protein bands is quantified, and the data is used to calculate the half-maximal inhibitory concentration (IC50) for each compound against each target. Selectivity is determined by the ratio of the IC50 for mTORC2 inhibition to mTORC1 inhibition.[10]

In Vivo Antitumor Activity

Both RMC-4627 and RMC-5552 have demonstrated significant antitumor activity in preclinical xenograft models of human cancers.[6][14] For instance, RMC-5552 has been shown to reduce tumor volume in a human xenograft model of MCF-7 breast cancer in mice.[6] RMC-4627 has also been shown to reduce leukemic burden in a B-ALL xenograft model.[14]

Clinical Development

RMC-5552 is currently being evaluated in Phase 1/1b clinical trials for the treatment of patients with recurrent glioblastoma and other advanced solid tumors.[17][18][19] These trials are assessing the safety, tolerability, pharmacokinetics, and preliminary efficacy of RMC-5552.[18][19] The selective inhibition of mTORC1 by RMC-5552 is expected to provide a better safety profile compared to pan-mTOR inhibitors, particularly regarding hyperglycemia.[8]

Conclusion

RMC-4627 and RMC-5552 are potent bi-steric inhibitors of mTORC1. While both compounds are valuable research tools, RMC-5552's superior selectivity for mTORC1 over mTORC2, coupled with its advancement into clinical trials, positions it as a promising therapeutic agent for cancers with hyperactivated mTORC1 signaling. Researchers should consider the specific requirements of their studies when choosing between these two inhibitors, with RMC-4627 serving as an excellent preclinical tool and RMC-5552 representing the clinically relevant molecule.

References

• 1. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Revolution Medicines Announces Publication Describing Design and Synthesis of RMC-5552, a First-in-Class, Bi-Steric mTORC1-Selective Inhibitor | Revolution Medicines [ir.revmed.com]
• 3. Facebook [cancer.gov]
• 4. ASCO – American Society of Clinical Oncology [asco.org]
• 5. ascopubs.org [ascopubs.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The Bi-steric Inhibitor RMC-5552 Reduces mTORC1 Signaling and Growth in Lymphangioleiomyomatosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. file.medchemexpress.com [file.medchemexpress.com]
• 13. Identification of dual mTORC1 and mTORC2 inhibitors in melanoma cells: prodigiosin vs. obatoclax - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Selective Inhibitors of mTORC1 Activate 4EBP1 and Suppress Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Facebook [cancer.gov]
• 18. UCSF Astrocytoma Trial → RMC-5552 Monotherapy in Adult Subjects With Recurrent Glioblastoma [clinicaltrials.ucsf.edu]
• 19. aacrjournals.org [aacrjournals.org]

Head-to-Head Comparison: RMC-4627 vs. RMC-6272 in Preclinical Cancer Models

A detailed analysis of two next-generation bi-steric mTORC1-selective inhibitors for researchers and drug development professionals.

This guide provides a comprehensive, data-driven comparison of RMC-4627 and RMC-6272, two preclinical bi-steric mTORC1-selective inhibitors developed by Revolution Medicines. Both compounds represent a novel class of agents designed to overcome the limitations of previous mTOR inhibitors by achieving potent and selective suppression of mTORC1 signaling.[1][2] This analysis is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced differences in the preclinical profiles of these two molecules.

Executive Summary

RMC-4627 and RMC-6272 are both highly potent, bi-steric inhibitors that selectively target mTORC1 over mTORC2.[3][4] This selectivity is achieved through a unique mechanism, where a rapamycin-like moiety is covalently linked to an mTOR active-site inhibitor.[2][5] This design allows for more complete and durable inhibition of mTORC1 downstream signaling, including the phosphorylation of 4E-BP1, a key event in oncogenic protein translation that is often inadequately inhibited by first-generation mTOR inhibitors like rapamycin (B549165).[2][6][7]

Preclinical data demonstrate that both molecules exhibit superior anti-tumor activity compared to earlier generation mTOR inhibitors across a range of cancer models. However, subtle but significant differences in their activity profiles have been observed. RMC-6272 has generally demonstrated more potent and sustained effects, leading to more profound tumor regressions and delayed tumor regrowth in in vivo models.[2][6][8] This guide will dissect these differences through a detailed examination of the available preclinical data.

Data Presentation

Table 1: In Vitro Cellular Potency

Compound	Cell Line	Cancer Type	IC50 (p-4EBP1)	IC50 (p-S6K)	Selectivity (mTORC1 vs. mTORC2)	Reference
RMC-4627	MDA-MB-468	Breast Cancer	1.4 nM	0.28 nM	~13-fold	[6][9]
RMC-4627	SUP-B15	B-cell Acute Lymphoblastic Leukemia	2.0 nM	0.74 nM	Not specified	[7]
RMC-6272	MDA-MB-468	Breast Cancer	Not specified	Not specified	>27-fold	[3]
RMC-6272	MYC-driven HCC	Hepatocellular Carcinoma	Not specified	Not specified	>30-fold	[5]

Table 2: In Vitro Anti-proliferative and Pro-apoptotic Activity

Compound	Cell Line	Cancer Type	Effect	Key Findings	Reference
RMC-4627	TSC1-null HCV29	Bladder Cancer	Growth Inhibition	70% maximal growth inhibition	[6]
RMC-4627	SUP-B15	B-cell Acute Lymphoblastic Leukemia	Cell Cycle Arrest & Apoptosis	Induced G1 arrest and apoptosis	[7][10]
RMC-6272	TSC1-null HCV29	Bladder Cancer	Growth Inhibition & Cell Cycle Arrest	70% maximal growth inhibition, induced G0/G1 arrest	[1][6]
RMC-6272	NF2-deficient Meningioma cells	Meningioma	Growth Inhibition & Cell Cycle Arrest	Superior growth inhibition and cell cycle arrest compared to rapamycin	[11][12][13]
RMC-6272	ER+/HER2- Breast Cancer Cells	Breast Cancer	Apoptosis	Induced apoptosis, particularly in PIK3CA or PTEN mutant cells	[14]

Table 3: In Vivo Anti-Tumor Efficacy

Compound	Animal Model	Cancer Type	Dosing	Key Outcomes	Reference
RMC-4627	SUP-B15 Xenograft	B-cell Acute Lymphoblastic Leukemia	Once weekly, intraperitoneal	Dose-dependent reduction of leukemic burden	[7]
RMC-4627	Tsc2+/- A/J mice	Kidney Tumors	Not specified	Marked reduction in tumor volume	[8]
RMC-6272	TSC1-null Bladder Cancer PDX	Bladder Cancer	8 mg/kg ip qw	Drove deep tumor regression and delayed regrowth	[8]
RMC-6272	MYC-driven HCC	Hepatocellular Carcinoma	10 mg/kg/week, single dose	Induced tumor regression in 80% of mice	[3][5]
RMC-6272	Orthotopic Meningioma Mouse Models	Meningioma	Not specified	Effective blockage of meningioma growth	[11][12]

Signaling Pathway and Mechanism of Action

Both RMC-4627 and RMC-6272 function by selectively inhibiting mTORC1. Dysregulation of the PI3K/AKT/mTOR pathway is a frequent event in human cancers.[6] mTORC1, a central regulator of cell growth and proliferation, phosphorylates key downstream targets including S6K and 4E-BP1. The phosphorylation of 4E-BP1 leads to its dissociation from the eukaryotic translation initiation factor 4E (eIF4E), allowing for the translation of oncogenic proteins such as MYC.[12] First-generation mTOR inhibitors (rapalogs) are often incomplete inhibitors of 4E-BP1 phosphorylation. RMC-4627 and RMC-6272, as bi-steric inhibitors, overcome this limitation, leading to more profound and sustained inhibition of this critical pathway.[2][6] Their selectivity for mTORC1 over mTORC2 is a key feature, as mTORC2 inhibition can lead to undesirable side effects.[2]

Caption: Simplified mTORC1 signaling pathway and points of inhibition by RMC-4627 and RMC-6272.

Experimental Protocols

General Method for In Vitro Kinase Assays

Biochemical assays to determine the potency of RMC-4627 and RMC-6272 against mTORC1 and mTORC2 are typically performed using purified recombinant enzymes. A common method involves measuring the phosphorylation of a substrate peptide in the presence of varying concentrations of the inhibitor. The amount of phosphorylated substrate is then quantified, often using a fluorescence-based method, to calculate the IC50 value.

Representative Western Blotting Protocol

• Cell Lysis: Cancer cells are cultured and treated with RMC-4627, RMC-6272, or a vehicle control for a specified duration. Cells are then washed with ice-cold PBS and lysed in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in the lysates is determined using a standard assay, such as the bicinchoninic acid (BCA) assay.

• SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with primary antibodies specific for the proteins of interest (e.g., phospho-4E-BP1, total 4E-BP1, phospho-S6K, total S6K, and a loading control like GAPDH).

• Detection: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

General Workflow for In Vivo Xenograft Studies

References

• 1. thelamfoundation.org [thelamfoundation.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. biorxiv.org [biorxiv.org]
• 4. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. revmed.com [revmed.com]
• 9. Selective Inhibitors of mTORC1 Activate 4EBP1 and Suppress Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]
• 11. Preclinical evaluation of the third-generation, bi-steric mechanistic target of rapamycin complex 1-selective inhibitor RMC-6272 in NF2-deficient models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Preclinical evaluation of the third-generation, bi-steric mechanistic target of rapamycin complex 1-selective inhibitor RMC-6272 in NF2-deficient models - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. A bi-steric mTORC1-selective inhibitor overcomes drug resistance in breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

RMC-4627: A New Wave of Precision in mTORC1 Inhibition

For Researchers, Scientists, and Drug Development Professionals: A Comparative Analysis of RMC-4627 Activity Through Biomarker Analysis.

The PI3K/AKT/mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a frequent driver of tumorigenesis. The mammalian target of rapamycin (B549165) (mTOR) exists in two distinct complexes, mTORC1 and mTORC2, with mTORC1 being a key mediator of anabolic processes. While first-generation mTOR inhibitors, such as rapamycin and its analogs (rapalogs), and second-generation pan-mTOR kinase inhibitors have shown clinical activity, they are hampered by limitations. Rapalogs incompletely inhibit mTORC1, particularly the phosphorylation of the translational repressor 4E-BP1, while pan-mTOR inhibitors block both mTORC1 and mTORC2, the latter leading to dose-limiting toxicities like hyperglycemia due to the disruption of insulin (B600854) signaling.

RMC-4627 emerges as a novel, potent, and selective bi-steric inhibitor of mTORC1, designed to overcome the shortcomings of its predecessors. Its unique mechanism of action, involving simultaneous binding to both the allosteric site and the kinase active site of mTOR, allows for profound and selective inhibition of mTORC1 signaling. This guide provides a comparative analysis of RMC-4627's performance against other mTOR inhibitors, supported by experimental data, to confirm its activity through biomarker analysis.

Mechanism of Action: A Dual-Binding Approach to Selectivity

RMC-4627 is a bi-steric inhibitor, comprising a rapamycin-like core covalently linked to an mTOR active-site inhibitor moiety. This design enables a dual-binding mechanism that confers high potency and selectivity for mTORC1 over mTORC2. The rapamycin component binds to the FKBP12-rapamycin-binding (FRB) domain of mTOR, an allosteric site, while the linked kinase inhibitor targets the ATP-binding site of the mTOR kinase domain. This "bi-steric" engagement leads to a more profound and sustained inhibition of mTORC1 substrates, most notably 4E-BP1, compared to rapamycin alone.[1]

Figure 1. Mechanism of RMC-4627 and comparator mTOR inhibitors.

Comparative Performance: Biomarker Analysis

The activity and selectivity of RMC-4627 can be effectively demonstrated by examining its impact on key downstream biomarkers of mTORC1 and mTORC2 signaling. The phosphorylation status of 4E-BP1 (at Thr37/46) and the S6 ribosomal protein (pS6 at Ser240/244), a substrate of the S6 kinase (S6K), are established readouts of mTORC1 activity. The phosphorylation of AKT at Ser473 is a reliable biomarker for mTORC2 activity.

In Vitro Potency and Selectivity

Preclinical studies in various cancer cell lines have consistently shown that RMC-4627 is a potent inhibitor of mTORC1 signaling.[2] It effectively reduces the phosphorylation of both 4E-BP1 and S6K at nanomolar concentrations.[2] A key advantage of RMC-4627 is its selectivity for mTORC1 over mTORC2, which is evident by its minimal impact on AKT phosphorylation at concentrations that potently inhibit mTORC1.[1]

Inhibitor	Target	MDA-MB-468 IC₅₀ (nM)	SUP-B15 (B-ALL) Activity
RMC-4627	mTORC1 (p-4E-BP1)	1.4 [2]	Potent Inhibition [1]
mTORC1 (p-S6K)	0.28 [2]	Potent Inhibition [1]
mTORC2 (p-AKT)	~18 [3]	No significant inhibition at mTORC1-inhibitory concentrations [1]
Rapamycin	mTORC1 (p-4E-BP1)	Weakly active	Weak inhibition[1]
mTORC1 (p-S6K)	Potent inhibition	Potent inhibition[1]
mTORC2 (p-AKT)	No inhibition	No inhibition[1]
MLN0128 (Pan-TOR-KI)	mTORC1 (p-4E-BP1)	Potent inhibition	Potent inhibition (at ~8-fold higher concentration than RMC-4627)[1]
mTORC1 (p-S6K)	Potent inhibition	Potent inhibition[1]
mTORC2 (p-AKT)	Potent inhibition	Potent inhibition[1]

Table 1. Comparative in vitro activity of RMC-4627 and other mTOR inhibitors.

Sustained Target Inhibition

Another significant advantage of RMC-4627 is its prolonged duration of action. In washout experiments, the inhibitory effect of RMC-4627 on p-4E-BP1 and pS6 is sustained for at least 16 hours after drug removal.[1] This is in stark contrast to pan-mTOR kinase inhibitors like MLN0128, whose effects are reversed within a few hours.[1] This sustained activity is likely due to the high-affinity, dual-binding mechanism of RMC-4627 and suggests the potential for intermittent dosing schedules in a clinical setting.

In Vivo Efficacy and Pharmacodynamics

In preclinical xenograft models of cancer, RMC-4627 has demonstrated significant anti-tumor activity.[4] Once-weekly administration of RMC-4627 led to a dose-dependent reduction in tumor burden in a B-cell acute lymphoblastic leukemia (B-ALL) xenograft model.[1] Importantly, this tumor growth inhibition was accompanied by a marked decrease in the phosphorylation of 4E-BP1 and S6 in the tumor tissue, confirming on-target activity in vivo.[1]

Treatment	Dose/Schedule	Tumor Growth Inhibition	p-4E-BP1 (in vivo)	p-S6 (in vivo)
RMC-4627	1-10 mg/kg, once weekly	Dose-dependent reduction in tumor burden [1]	Significant reduction [1]	Significant reduction [1]
Rapamycin	Varies	Modest activity	Minimal effect	Significant reduction
MLN0128	Varies	Active, but potential for toxicity	Significant reduction	Significant reduction

Table 2. Summary of in vivo anti-tumor activity and biomarker modulation.

Experimental Protocols

To enable researchers to independently verify the activity of RMC-4627, detailed protocols for key biomarker analysis assays are provided below.

Western Blotting for Phospho-Biomarker Analysis

References

• 1. Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SOP FOR MESOSCALE DISCOVERY ASSAYS [protocols.io]
• 4. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of RMC-4627: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists engaged in drug development, the proper handling and disposal of investigational compounds like RMC-4627, a potent and selective mTORC1 inhibitor, are paramount for maintaining a safe laboratory environment and ensuring regulatory compliance. This guide provides essential, step-by-step procedures for the safe disposal of RMC-4627, aligning with established protocols for hazardous chemical and chemotherapy waste management.

Core Principles of RMC-4627 Disposal

As a bioactive compound used in cancer research, RMC-4627 should be treated as a hazardous chemical. The fundamental principles for its disposal are rooted in established guidelines for laboratory safety and hazardous waste management. Key considerations include waste minimization, proper segregation, and adherence to institutional and regulatory standards. All personnel handling RMC-4627 waste must be trained on these procedures and equipped with appropriate personal protective equipment (PPE), including gloves, lab coats, and safety glasses.

Quantitative Data Summary for RMC-4627

While specific disposal-related quantitative data for RMC-4627 is not publicly available, the following table summarizes its key chemical and storage information relevant to handling and waste management.

Property	Value	Source
Chemical Formula	C₉H₁₁N	[1]
Molecular Weight	1781.17 g/mol	[1]
Purity	99.20%	[2][3]
Storage (Powder)	2 years at -20°C	[1]
Storage (in DMSO)	2 weeks at 4°C, 6 months at -80°C	[1]

Step-by-Step Disposal Procedures for RMC-4627 Waste

The disposal protocol for RMC-4627 depends on the nature and quantity of the waste generated. It is crucial to differentiate between "trace" and "bulk" contaminated materials.

Trace Chemotherapy Waste Disposal

Trace waste contains residual amounts of the chemical, typically less than 3% of the original volume.[4][5] This category includes empty vials, flasks, pipettes, and contaminated PPE.

Experimental Protocol for Trace Waste Disposal:

• Segregation: At the point of generation, separate all trace RMC-4627 contaminated items from other laboratory waste.

• Containerization: Place all "soft" trace waste (e.g., gloves, gowns, absorbent pads) into a designated, leak-proof, and clearly labeled yellow chemotherapy waste container.[4]

• Sharps Disposal: Dispose of any contaminated sharps (e.g., needles, scalpels) in a puncture-resistant, yellow sharps container specifically designated for chemotherapy waste.[4][6]

• Labeling: Ensure all containers are labeled with "Trace Chemotherapy Waste" and the biohazard symbol.[6]

• Storage and Pickup: Store the sealed containers in a designated satellite accumulation area within the laboratory.[7] Arrange for pickup by the institution's environmental health and safety (EHS) office or a certified medical waste disposal company.[5][8]

Bulk Chemotherapy Waste Disposal

Bulk waste includes materials that are heavily contaminated with RMC-4627, such as unused stock solutions, grossly contaminated PPE, and materials used to clean up spills. This category also includes containers with more than 3% of the original drug by weight remaining.[4][5]

Experimental Protocol for Bulk Waste Disposal:

• Segregation: Immediately segregate all bulk RMC-4627 waste from other waste streams.

• Containerization: Place bulk waste into a designated, leak-proof, and robust black hazardous waste container.[4] These containers must be compatible with the chemical nature of the waste.

• Labeling: Clearly label the container with "Hazardous Waste," the chemical name "RMC-4627," and a description of the contents (e.g., "unused solution in DMSO," "spill cleanup materials").[7]

• Storage and Pickup: Store the sealed black containers in a designated, secure satellite accumulation area, ensuring segregation from incompatible chemicals.[7] Contact your institution's EHS office for removal and disposal by a certified hazardous waste contractor.[8]

Visualizing Disposal Workflows

To facilitate understanding and adherence to these critical procedures, the following diagrams illustrate the logical flow for RMC-4627 waste disposal.

Caption: Decision workflow for segregating RMC-4627 waste.

Caption: The cyclical process of laboratory hazardous waste management.

References

• 1. RMC-4627|CAS 2250059-52-8|DC Chemicals [dcchemicals.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medprodisposal.com [medprodisposal.com]
• 5. danielshealth.com [danielshealth.com]
• 6. nems.nih.gov [nems.nih.gov]
• 7. research.columbia.edu [research.columbia.edu]
• 8. Hazardous waste disposal guidelines | Hazardous Waste Management - McGill University [mcgill.ca]

Personal protective equipment for handling RMC-4627

This guide provides crucial safety, operational, and disposal protocols for laboratory personnel, including researchers, scientists, and drug development professionals, who are handling the selective mTORC1 inhibitor, RMC-4627. Due to the potent nature of this compound, adherence to these guidelines is mandatory to ensure a safe laboratory environment and minimize exposure risk.

Hazard Identification and Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for RMC-4627 is not publicly available, its classification as a potent inhibitor necessitates rigorous safety precautions. Data from similar potent compounds, such as KRAS inhibitors, indicate potential hazards including skin, eye, and respiratory irritation.[1] Therefore, a comprehensive personal protective equipment strategy is required.

Recommended Personal Protective Equipment (PPE)

A summary of the recommended PPE for handling RMC-4627 is provided in the table below. This guidance is based on recommendations for handling similar potent research compounds.[1]

PPE Category	Item	Specifications
Eye Protection	Safety goggles with side-shields	Must be worn at all times in the laboratory to protect against splashes.
Hand Protection	Protective gloves	Two pairs of chemotherapy-rated gloves are recommended, particularly when handling stock solutions.[1]
Body Protection	Impervious laboratory coat or gown	Should be resistant to chemical permeation.[1]
Respiratory Protection	Suitable respirator (e.g., N95)	Recommended when handling the compound as a powder outside of a certified chemical fume hood or biological safety cabinet.[1]

Operational and Disposal Plans

Handling and Preparation

RMC-4627 should be handled with care, following standard laboratory procedures for potent compounds.

• Engineering Controls : All work with solid RMC-4627 should be conducted in a certified chemical fume hood or a biological safety cabinet to prevent inhalation of aerosolized particles.[1]

• Solution Preparation : When preparing solutions, do so in a designated area within a fume hood.

• Storage : RMC-4627 should be stored under the conditions specified by the supplier. For instance, stock solutions are typically stored at -80°C for up to 6 months or at -20°C for up to 1 month, sealed and protected from light and moisture.[2][3]

Disposal Plan

All waste contaminated with RMC-4627 must be treated as hazardous waste.

• Solid Waste : Contaminated items such as gloves, pipette tips, and empty vials should be collected in a designated, sealed hazardous waste container.

• Liquid Waste : Unused solutions containing RMC-4627 should be collected in a clearly labeled, sealed hazardous waste container for proper disposal according to institutional and local regulations.

• Decontamination : All surfaces and equipment that may have come into contact with RMC-4627 should be thoroughly decontaminated.

Experimental Workflow

The following diagram outlines the standard workflow for handling RMC-4627 in a laboratory setting.

Caption: Workflow for Safe Handling of RMC-4627.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]